5-Ethoxyimidazo[1,2-a]pyridine

• CAS: 3323-80-6

Core Science & Biosynthesis

"synthesis and characterization of 5-Ethoxyimidazo[1,2-a]pyridine"

An In-depth Technical Guide to the Synthesis and Characterization of 5-Ethoxyimidazo[1,2-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is a prominent heterocyclic system that has garnered significant attention in medicinal chemistry.[1] It is recognized as a "privileged scaffold" due to its presence in a wide array of biologically active compounds and marketed drugs.[2][3] Notable examples include Zolpidem and Alpidem, which are prescribed for insomnia and anxiety, respectively.[4][5] The rigid, bicyclic structure of the imidazo[1,2-a]pyridine system provides a unique three-dimensional arrangement for substituent groups, enabling precise interactions with biological targets. Its broad therapeutic applications span anticancer, antimicrobial, antiviral, and anti-inflammatory activities, making it a focal point for drug discovery and development.[2][5] This guide provides a detailed technical overview of the synthesis and comprehensive characterization of a specific analogue, 5-Ethoxyimidazo[1,2-a]pyridine, offering field-proven insights for its practical implementation in a research setting.

Part 1: Strategic Synthesis of 5-Ethoxyimidazo[1,2-a]pyridine

The construction of the imidazo[1,2-a]pyridine ring system can be achieved through various synthetic strategies, including multicomponent reactions, tandem reactions, and transition metal-catalyzed couplings.[4][6] However, for the synthesis of 5-Ethoxyimidazo[1,2-a]pyridine, the most direct and reliable approach is a modification of the classic Tschitschibabin reaction, which involves the condensation of a 2-aminopyridine derivative with an α-halocarbonyl compound.[7]

Causality in Reagent Selection

• Starting Materials : The logical precursors for this synthesis are 6-ethoxy-2-aminopyridine and a two-carbon electrophile.

• The Carbonyl Component : While α-haloaldehydes like bromoacetaldehyde or chloroacetaldehyde can be used directly, they are often unstable, volatile, and lachrymatory. A superior and more practical choice is chloroacetaldehyde diethyl acetal . This stable liquid serves as a masked aldehyde. Under the mildly acidic conditions of the reaction, it hydrolyzes in situ to generate the reactive chloroacetaldehyde, ensuring a controlled and safer procedure.

• Reaction Solvent : A high-boiling point protic solvent like ethanol or n-butanol is ideal. It effectively solvates the reactants and facilitates both the initial SN2 reaction and the subsequent intramolecular cyclization and dehydration steps.

Reaction Mechanism

The synthesis proceeds through a well-established three-step sequence:

• Initial SN2 Alkylation : The more nucleophilic exocyclic nitrogen of 6-ethoxy-2-aminopyridine attacks the α-carbon of chloroacetaldehyde, displacing the chloride ion.

• Intramolecular Cyclization : The endocyclic pyridine nitrogen then acts as a nucleophile, attacking the carbonyl carbon to form a five-membered heterocyclic intermediate.

• Dehydration/Aromatization : The resulting alcohol intermediate readily loses a molecule of water to yield the stable, aromatic imidazo[1,2-a]pyridine ring system.

Caption: A diagram illustrating the key mechanistic steps in the synthesis.

Part 2: Detailed Experimental Protocol

This protocol is a self-validating system designed for reproducibility and high yield.

Materials and Equipment

• 6-ethoxy-2-aminopyridine

• Chloroacetaldehyde diethyl acetal

• n-Butanol

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Hexanes

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Procedure

• Reaction Setup : To a 100 mL round-bottom flask, add 6-ethoxy-2-aminopyridine (5.0 g, 36.2 mmol) and n-butanol (40 mL). Stir the mixture until the solid is fully dissolved.

• Addition of Reagent : Add chloroacetaldehyde diethyl acetal (6.7 g, 43.4 mmol, 1.2 equivalents) to the solution.

• Reflux : Heat the reaction mixture to reflux (approx. 117 °C) and maintain for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 1:1 ethyl acetate/hexanes mobile phase.

• Solvent Removal : After the reaction is complete, allow the mixture to cool to room temperature. Remove the n-butanol under reduced pressure using a rotary evaporator.

• Aqueous Work-up : Dissolve the resulting residue in ethyl acetate (50 mL). Transfer the solution to a separatory funnel and wash it with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL) to neutralize any acid, followed by brine (30 mL).

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent in vacuo to yield the crude product.

• Purification : Purify the crude residue by silica gel column chromatography. Elute with a gradient of 20% to 50% ethyl acetate in hexanes. Combine the fractions containing the desired product (visualized by TLC) and remove the solvent to yield 5-Ethoxyimidazo[1,2-a]pyridine as a crystalline solid.[8]

Part 3: Comprehensive Characterization

Accurate characterization is critical to verify the structure and purity of the synthesized 5-Ethoxyimidazo[1,2-a]pyridine. A combination of spectroscopic and chromatographic methods should be employed.

Caption: A workflow for the purification and characterization of the final product.

Spectroscopic Analysis

The following table summarizes the expected spectroscopic data for 5-Ethoxyimidazo[1,2-a]pyridine based on known data for similar derivatives.[9][10]

Technique	Expected Observations
¹H NMR	δ 7.9-8.1 (d, 1H) : H8 proton, deshielded by the adjacent nitrogen. δ 7.4-7.6 (s, 1H) : H2 or H3 proton. δ 7.3-7.5 (s, 1H) : H2 or H3 proton. δ 7.0-7.2 (t, 1H) : H7 proton. δ 6.6-6.8 (d, 1H) : H6 proton. δ 4.1-4.3 (q, 2H) : -OCH₂CH₃ methylene protons. δ 1.4-1.6 (t, 3H) : -OCH₂CH₃ methyl protons.
¹³C NMR	δ 145-155 : C5 (bearing the ethoxy group). δ 140-145 : C8a (bridgehead carbon). δ 120-130 : Aromatic CH carbons (C2, C3, C7, C8). δ 110-120 : Aromatic CH carbon (C6). δ 60-65 : -OCH₂CH₃ methylene carbon. δ 14-16 : -OCH₂CH₃ methyl carbon.
Mass Spec. (ESI+)	Expected m/z : 163.09 [M+H]⁺ for C₉H₁₀N₂O.
FT-IR (KBr)	~3100-3000 cm⁻¹ : Aromatic C-H stretch. ~2980-2850 cm⁻¹ : Aliphatic C-H stretch (ethoxy). ~1640-1500 cm⁻¹ : C=C and C=N stretching of the aromatic rings. ~1250-1200 cm⁻¹ : Aryl-O-C asymmetric stretch.

Chromatographic and Physical Analysis

• High-Performance Liquid Chromatography (HPLC) : To determine the final purity of the compound, a reverse-phase HPLC analysis should be performed. A purity level of >95% is typically required for compounds intended for biological screening.

• Melting Point : A sharp melting point range indicates high purity of the crystalline solid.[8]

Conclusion

This guide outlines a robust and scientifically-grounded approach to the synthesis and characterization of 5-Ethoxyimidazo[1,2-a]pyridine. By employing a reliable modification of the Tschitschibabin reaction and conducting thorough spectroscopic and chromatographic analysis, researchers can confidently prepare this valuable heterocyclic compound for applications in drug discovery and medicinal chemistry. The principles and protocols described herein are foundational for the exploration of this privileged scaffold and its diverse derivatives.

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"physicochemical properties of 5-Ethoxyimidazo[1,2-a]pyridine"

An In-Depth Technical Guide to the Physicochemical Properties of 5-Ethoxyimidazo[1,2-a]pyridine

Authored by a Senior Application Scientist

Foreword: The Strategic Importance of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active agents.[1][2] This bicyclic heterocyclic system is not merely a molecular framework but a versatile platform for drug discovery, lending itself to a wide array of therapeutic applications, from anxiolytics like Zolpidem to innovative treatments for cancer, tuberculosis, and neurodegenerative diseases.[1][3][4] The unique electronic and structural characteristics of this scaffold allow for extensive functionalization, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. This guide provides a comprehensive analysis of a specific, promising derivative: 5-Ethoxyimidazo[1,2-a]pyridine. By dissecting its physicochemical properties, we aim to equip researchers and drug development professionals with the foundational knowledge required to harness its full therapeutic potential.

Structural Elucidation and Synthesis

The foundational step in characterizing any novel compound is its unambiguous synthesis and structural confirmation. The 5-ethoxy substituent on the pyridine ring is anticipated to significantly influence the molecule's electronic distribution and, consequently, its physicochemical behavior.

Proposed Synthetic Pathway

The synthesis of imidazo[1,2-a]pyridines is well-established, with the most common route being the condensation of a 2-aminopyridine derivative with an α-haloketone.[1] For 5-Ethoxyimidazo[1,2-a]pyridine, a plausible and efficient synthesis would involve a variation of this classical approach, potentially utilizing a one-pot, multi-component reaction strategy to enhance yield and simplify purification.[5][6]

A proposed synthetic workflow is outlined below:

Caption: Proposed workflow for the synthesis and characterization of 5-Ethoxyimidazo[1,2-a]pyridine.

Experimental Protocol: Synthesis of 5-Ethoxyimidazo[1,2-a]pyridine

This protocol is a representative example based on established methodologies for imidazo[1,2-a]pyridine synthesis.[7][8]

• Reaction Setup: To a solution of 2-amino-6-ethoxypyridine (1.0 eq) in anhydrous ethanol (10 mL/mmol), add sodium bicarbonate (2.5 eq).

• Addition of α-Haloketone: Slowly add a solution of bromoacetaldehyde (1.1 eq) in ethanol to the reaction mixture at room temperature.

• Reaction: Stir the mixture at reflux overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Extraction: Redissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 5-Ethoxyimidazo[1,2-a]pyridine.

Spectroscopic Characterization

The structural identity of the synthesized compound must be confirmed using a suite of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethoxy group (a triplet and a quartet), as well as distinct aromatic protons of the imidazo[1,2-a]pyridine ring system. The chemical shifts of these aromatic protons are influenced by the electron-donating nature of the ethoxy group.[7][9]

  • ¹³C NMR: The carbon NMR spectrum will confirm the number of unique carbon atoms and their chemical environments. The carbon attached to the ethoxy group and the carbons of the fused ring system will have characteristic chemical shifts.[7][9]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will be used to confirm the molecular formula by providing a highly accurate mass-to-charge ratio (m/z) of the molecular ion.[10][11] The fragmentation pattern observed in tandem MS/MS can provide further structural information.[10]

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for C-H, C=C, and C=N stretching vibrations within the aromatic system, as well as C-O stretching of the ethoxy group.[12][13]

Core Physicochemical Properties

The physicochemical properties of a drug candidate are critical determinants of its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). For 5-Ethoxyimidazo[1,2-a]pyridine, these properties are largely influenced by the interplay between the lipophilic ethoxy group and the polar imidazopyridine core.

Physicochemical Data Summary

Property	Predicted/Inferred Value	Significance in Drug Development
Molecular Weight	~176.2 g/mol	Adherence to Lipinski's Rule of 5 (<500 Da) suggests good potential for oral bioavailability.
logP (Octanol/Water Partition Coefficient)	~2.0 - 2.5	A positive logP indicates a degree of lipophilicity, which is crucial for membrane permeability and absorption. A value in this range is often optimal for oral drugs.[15]
pKa (Acid Dissociation Constant)	~5.5 - 6.5	The basicity of the pyridine nitrogen will influence the ionization state at physiological pH, affecting solubility and receptor binding.
Aqueous Solubility	Low to Moderate	The ethoxy group may decrease aqueous solubility compared to the unsubstituted parent scaffold. Formulation strategies may be required to enhance solubility.
Melting Point	Crystalline Solid (Predicted)	Will influence formulation and stability. Expected to be a solid at room temperature.
Hydrogen Bond Donors	0	The absence of hydrogen bond donors is favorable for membrane permeability.
Hydrogen Bond Acceptors	2 (N atoms)	The nitrogen atoms can participate in hydrogen bonding, influencing solubility and receptor interactions.

Note: These values are estimations and require experimental verification.

Lipophilicity (logP)

Lipophilicity, quantified by the logP value, is a paramount parameter in drug design.[15] It governs a molecule's ability to cross biological membranes. For 5-Ethoxyimidazo[1,2-a]pyridine, the ethoxy group will increase its lipophilicity compared to the parent imidazo[1,2-a]pyridine. A predicted logP in the range of 2.0-2.5 suggests a favorable balance between aqueous solubility and lipid membrane permeability, a key characteristic for orally administered drugs.[15]

Ionization State (pKa)

The imidazo[1,2-a]pyridine scaffold possesses a basic nitrogen atom in the pyridine ring. The pKa of this nitrogen will determine the extent of protonation at physiological pH (7.4). This ionization state is critical as it impacts solubility, cell permeability, and the potential for ionic interactions with biological targets. The electron-donating ethoxy group at the 5-position is expected to slightly increase the basicity (and thus the pKa) compared to the unsubstituted scaffold.

Solubility

The aqueous solubility of a drug candidate is a critical factor for its absorption and formulation. The introduction of the lipophilic ethoxy group is likely to decrease the aqueous solubility of 5-Ethoxyimidazo[1,2-a]pyridine. Therefore, for drug development purposes, formulation strategies such as salt formation or the use of solubility enhancers may be necessary.

Workflow for Physicochemical Characterization

A systematic approach is essential for the comprehensive physicochemical characterization of a new chemical entity.

Caption: A systematic workflow for the comprehensive physicochemical characterization of 5-Ethoxyimidazo[1,2-a]pyridine.

Reactivity and Stability

The imidazo[1,2-a]pyridine ring system is generally stable, but it is also amenable to further functionalization through various chemical reactions.

• Electrophilic Substitution: The imidazole ring is generally more susceptible to electrophilic attack than the pyridine ring.

• Radical Reactions: The direct functionalization of the imidazo[1,2-a]pyridine scaffold via radical reactions is a powerful strategy for generating diverse derivatives.[16]

• Chemical Stability: It is crucial to assess the stability of 5-Ethoxyimidazo[1,2-a]pyridine under various pH conditions and in the presence of light to determine its shelf-life and potential degradation pathways.

• Metabolic Stability: In a drug discovery context, evaluating the stability of the compound in liver microsomes or plasma is essential to predict its in vivo half-life. The ethoxy group may be susceptible to O-dealkylation by cytochrome P450 enzymes.

Biological and Pharmaceutical Context

The imidazo[1,2-a]pyridine scaffold is a well-established pharmacophore with a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[17][18][19][20] The introduction of the 5-ethoxy group can modulate these activities by altering the molecule's interaction with biological targets and its pharmacokinetic properties.

For instance, in the context of kinase inhibition, a common target for imidazo[1,2-a]pyridine derivatives, the 5-ethoxy group could occupy a hydrophobic pocket in the ATP-binding site, potentially enhancing potency and selectivity.[21]

Conclusion

5-Ethoxyimidazo[1,2-a]pyridine is a promising derivative of a medicinally significant scaffold. Its predicted physicochemical properties, particularly its balanced lipophilicity, suggest its potential as a lead compound in drug discovery programs. This guide has provided a comprehensive framework for its synthesis, characterization, and evaluation. The experimental verification of the properties outlined herein will be a critical next step in unlocking the full therapeutic potential of this and related compounds.

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Spectroscopic Characterization of 5-Ethoxyimidazo[1,2-a]pyridine: An In-depth Technical Guide

This technical guide provides a comprehensive analysis of the spectroscopic data for 5-Ethoxyimidazo[1,2-a]pyridine, a heterocyclic compound of interest in medicinal chemistry and materials science. The imidazo[1,2-a]pyridine scaffold is a privileged structure in drug discovery, known for a wide range of biological activities.[1] The introduction of an ethoxy group at the 5-position is expected to modulate the electronic and steric properties of the parent molecule, making a thorough spectroscopic characterization essential for its unambiguous identification and for understanding its structure-activity relationships.

This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 5-Ethoxyimidazo[1,2-a]pyridine. The interpretation of the spectral data is grounded in fundamental principles of spectroscopy and supported by comparative data from related structures.

Chemical Structure and Numbering

The chemical structure and the standard numbering system for the imidazo[1,2-a]pyridine ring are presented below. This numbering is crucial for the correct assignment of signals in the NMR spectra.

Caption: Structure of 5-Ethoxyimidazo[1,2-a]pyridine with atom numbering.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity.

Experimental Protocol

A standard protocol for obtaining the mass spectrum of 5-Ethoxyimidazo[1,2-a]pyridine would involve the following steps:

• Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile solvent, such as methanol or acetonitrile.

• Ionization: Electron Ionization (EI) is a common technique for this type of molecule. The sample is introduced into the mass spectrometer, where it is bombarded with a high-energy electron beam, causing the molecule to lose an electron and form a molecular ion (M+•).

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and their abundance is plotted against their m/z ratio to generate the mass spectrum.

Predicted Mass Spectrum Data

Ion	Predicted m/z	Interpretation
[M]+•	174.09	Molecular ion of C10H10N2O
[M-28]+•	146.08	Loss of ethylene (C2H4) from the ethoxy group
[M-29]+	145.07	Loss of an ethyl radical (•C2H5)
[M-45]+	129.06	Loss of an ethoxy radical (•OC2H5)

Interpretation of Fragmentation

The fragmentation of 5-Ethoxyimidazo[1,2-a]pyridine under EI conditions is expected to be influenced by the presence of the aromatic rings and the ethoxy substituent. The molecular ion peak is anticipated to be relatively intense due to the stability of the aromatic system.

A characteristic fragmentation pathway for aromatic ethers involves the cleavage of the alkyl-oxygen bond.[2][3] For 5-Ethoxyimidazo[1,2-a]pyridine, this would lead to the loss of an ethylene molecule (28 Da) via a McLafferty-type rearrangement or the loss of an ethyl radical (29 Da). The loss of the entire ethoxy group as a radical (45 Da) is also a probable fragmentation pathway.[2]

Caption: Predicted major fragmentation pathways for 5-Ethoxyimidazo[1,2-a]pyridine.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to molecular vibrations.

Experimental Protocol

A typical procedure for acquiring the IR spectrum is as follows:

• Sample Preparation: The sample can be analyzed as a neat liquid (if applicable), a KBr pellet (for solids), or as a thin film on a salt plate.

• Data Acquisition: The sample is placed in the beam of an FTIR (Fourier Transform Infrared) spectrometer.

• Spectrum Generation: The instrument measures the absorption of infrared radiation as a function of wavenumber (cm⁻¹), and the resulting data is plotted as a spectrum of transmittance or absorbance versus wavenumber.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3100-3000	C-H stretch	Aromatic C-H
2980-2850	C-H stretch	Aliphatic C-H (ethoxy group)
1640-1500	C=C and C=N stretch	Imidazo[1,2-a]pyridine ring
1260-1200	Asymmetric C-O-C stretch	Aromatic ether
1075-1020	Symmetric C-O-C stretch	Aromatic ether

Interpretation of the IR Spectrum

The IR spectrum of 5-Ethoxyimidazo[1,2-a]pyridine is expected to display several characteristic absorption bands. The presence of the aromatic imidazo[1,2-a]pyridine core will be indicated by C-H stretching vibrations above 3000 cm⁻¹ and multiple sharp bands in the 1640-1500 cm⁻¹ region corresponding to C=C and C=N bond stretching.

The ethoxy group will be identifiable by the aliphatic C-H stretching vibrations between 2980 and 2850 cm⁻¹. Crucially, the C-O-C ether linkage will give rise to two strong and characteristic stretching bands.[4][5][6][7][8] For an aryl alkyl ether, the asymmetric C-O-C stretch is expected to appear as a strong band in the 1260-1200 cm⁻¹ region, while the symmetric stretch will be observed around 1075-1020 cm⁻¹.[5][6] The absence of a broad O-H stretching band around 3300 cm⁻¹ and a strong C=O stretching band around 1700 cm⁻¹ would rule out the presence of alcohol and carbonyl functionalities, respectively.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the detailed structure of an organic molecule by providing information about the chemical environment of individual atoms.

Experimental Protocol

The following is a general protocol for obtaining ¹H and ¹³C NMR spectra:

• Sample Preparation: The compound (typically 5-10 mg for ¹H NMR and 20-50 mg for ¹³C NMR) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Tetramethylsilane (TMS) is usually added as an internal standard.

• Data Acquisition: The sample tube is placed in the NMR spectrometer. For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, which is inherently less sensitive, a larger number of scans is typically required.

• Data Processing: The raw data (Free Induction Decay, FID) is Fourier transformed to generate the NMR spectrum.

Predicted ¹H NMR Spectroscopic Data (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.5-7.7	d	1H	H-8
~7.4-7.6	s	1H	H-2 or H-3
~7.2-7.4	s	1H	H-3 or H-2
~6.8-7.0	t	1H	H-7
~6.6-6.8	t	1H	H-6
~4.1-4.3	q	2H	-OCH₂CH₃
~1.4-1.6	t	3H	-OCH₂CH₃

Interpretation of the ¹H NMR Spectrum

The ¹H NMR spectrum will provide a wealth of structural information. The protons on the imidazo[1,2-a]pyridine ring will appear in the aromatic region (typically δ 6.5-8.5 ppm). The exact chemical shifts and coupling patterns will be influenced by the electron-donating ethoxy group at the 5-position. The ethoxy group itself will give rise to a characteristic quartet for the methylene protons (-OCH₂-) and a triplet for the methyl protons (-CH₃), with a coupling constant of around 7 Hz. The methylene protons are expected to be deshielded due to the adjacent oxygen atom, appearing in the δ 4.1-4.3 ppm range.[7][8]

Predicted ¹³C NMR Spectroscopic Data (in CDCl₃)

Chemical Shift (δ, ppm)	Carbon Assignment
~150-160	C-5
~140-150	C-8a
~120-130	C-7
~115-125	C-3
~110-120	C-2
~105-115	C-6
~100-110	C-8
~60-70	-OCH₂CH₃
~10-20	-OCH₂CH₃

Interpretation of the ¹³C NMR Spectrum

The ¹³C NMR spectrum will show distinct signals for each carbon atom in the molecule. The carbon atom attached to the ethoxy group (C-5) is expected to be significantly deshielded and appear at a high chemical shift (δ 150-160 ppm). The carbons of the ethoxy group will appear in the aliphatic region, with the methylene carbon (-OCH₂-) around δ 60-70 ppm and the methyl carbon (-CH₃) at a higher field, around δ 10-20 ppm.[7][8] The remaining carbons of the imidazo[1,2-a]pyridine ring will have chemical shifts characteristic of this heterocyclic system, with their precise locations influenced by the electronic effects of the ethoxy substituent.

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The Imidazo[1,2-a]pyridine Core: A Century of Discovery and Therapeutic Innovation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Legacy of a Privileged Scaffold

The imidazo[1,2-a]pyridine scaffold, a fused bicyclic heterocycle, stands as a testament to the enduring power of chemical synthesis in shaping modern medicine.[1] Its deceptively simple architecture belies a remarkable versatility, enabling the development of a vast array of therapeutic agents that have impacted millions of lives globally.[2] This guide delves into the rich history of imidazo[1,2-a]pyridine derivatives, tracing their journey from initial discovery to their prominent role in contemporary drug development. We will explore the pioneering synthetic methodologies that first brought this scaffold to light, the evolution of these techniques, and the landmark discoveries of key therapeutic agents that have solidified the imidazo[1,2-a]pyridine core as a "privileged structure" in medicinal chemistry.

The Dawn of a Privileged Scaffold: Early Discoveries and Synthesis

The story of imidazo[1,2-a]pyridines begins in the early 20th century with the seminal work of Russian chemist Aleksei Chichibabin (also spelled Tschitschibabin). In 1924, Chichibabin reported a method for synthesizing pyridine rings through the condensation of aldehydes or ketones with ammonia.[3] This foundational work laid the groundwork for his groundbreaking discovery in 1925: the first synthesis of the imidazo[1,2-a]pyridine core.

The Tschitschibabin Synthesis: A Foundational Condensation

The classical Tschitschibabin synthesis involves the reaction of a 2-aminopyridine with an α-halocarbonyl compound.[4] This condensation reaction, typically carried out at elevated temperatures, results in the formation of the fused imidazo[1,2-a]pyridine ring system. While the initial reported yields were modest, this discovery was a pivotal moment, opening the door to a new class of heterocyclic compounds with intriguing properties.

The causality behind this experimental choice lies in the inherent nucleophilicity of the two nitrogen atoms in 2-aminopyridine. The reaction proceeds through a well-defined mechanism:

Figure 1: Mechanism of the Tschitschibabin Synthesis.

Experimental Protocol: Classical Tschitschibabin Synthesis of 2-phenylimidazo[1,2-a]pyridine

• Reactant Preparation: In a round-bottom flask, dissolve 2-aminopyridine (1 equivalent) in a suitable solvent such as ethanol or n-butanol.

• Addition of α-Haloketone: To the stirred solution, add α-bromoacetophenone (1 equivalent).

• Reaction Conditions: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature. Neutralize the mixture with a base, such as sodium bicarbonate solution. The product may precipitate out of the solution or can be extracted with an organic solvent like ethyl acetate.

• Purification: The crude product is then purified by recrystallization or column chromatography to yield the desired 2-phenylimidazo[1,2-a]pyridine.

Evolution of Synthetic Methodologies: Building on a Legacy

While the Tschitschibabin synthesis was revolutionary, its often harsh reaction conditions and limited substrate scope spurred the development of more efficient and versatile methods for constructing the imidazo[1,2-a]pyridine core.

The Ortoleva-King Reaction: A Tandem Approach

A significant advancement came with the application of the Ortoleva-King reaction. This method provides a short and efficient one-pot route to a broad range of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones.[5] Preliminary mechanistic studies suggest that this reaction proceeds through a catalytic Ortoleva-King type intermediate.[5][6]

Multicomponent Reactions: The Groebke–Blackburn–Bienaymé Reaction

The advent of multicomponent reactions (MCRs) provided a powerful tool for the rapid and efficient synthesis of complex molecules from simple starting materials. The Groebke–Blackburn–Bienaymé (GBB) reaction, an isocyanide-based MCR, has become a cornerstone for the synthesis of 3-aminoimidazo[1,2-a]pyridine derivatives.[7][8] This one-pot reaction combines a 2-aminopyridine, an aldehyde, and an isocyanide to generate a diverse library of substituted imidazo[1,2-a]pyridines with high atom economy.[8]

Experimental Protocol: A Modern One-Pot Synthesis via the Groebke–Blackburn–Bienaymé Reaction [2]

• Reactant Mixture: In a microwave-sealed tube equipped with a magnetic stirring bar, combine the desired azidobenzaldehyde (1.0 equivalent), 2-aminopyridine (1.0 equivalent), the corresponding isocyanide (1.0 equivalent), and ammonium chloride (NH₄Cl, 20 mol%) as a catalyst in ethanol (1 M).[2]

• Microwave Irradiation: Heat the reaction mixture using microwave irradiation (150 W) at 60 °C for 30 minutes.[2] Monitor the reaction progress by TLC.[2]

• Solvent Removal: Once the starting materials have been consumed, remove the solvent under reduced pressure.[2]

• Click Reaction (Optional for further derivatization): The residue can be diluted in a tert-BuOH/H₂O (1:1 v/v) mixture, and a terminal alkyne, sodium ascorbate, and copper(II) sulfate pentahydrate can be added for a subsequent CuAAC "click" reaction.[2]

• Extraction and Purification: After the reaction is complete, dilute the mixture with water and extract the product with ethyl acetate. Wash the organic layer with water and brine, dry it over anhydrous sodium sulfate, and concentrate it under vacuum. Purify the crude product by flash chromatography.[2]

A New Era in Drug Development: The Rise of Imidazo[1,2-a]pyridine-Based Therapeutics

The true impact of the imidazo[1,2-a]pyridine scaffold became evident with the discovery of its profound biological activities. This led to the development of several blockbuster drugs, forever cementing its place in the annals of medicinal chemistry.

Figure 2: A Timeline of Key Imidazo[1,2-a]pyridine Drug Discoveries.

Zolpidem (Ambien®): A Revolution in Sleep Aids

The most famous member of the imidazo[1,2-a]pyridine family is undoubtedly zolpidem, marketed under the brand name Ambien®. First synthesized in the early 1980s by researchers at the French pharmaceutical company Synthélabo Recherche, zolpidem was a landmark discovery.[9] The US patent for zolpidem was issued in 1984, and it was approved by the FDA in 1992.[9][10]

Zolpidem is a non-benzodiazepine hypnotic agent used for the short-term treatment of insomnia. Its mechanism of action involves the potentiation of the neurotransmitter gamma-aminobutyric acid (GABA) by binding to a specific subtype of the GABA-A receptor.[11] The synthesis of zolpidem typically starts from 2-amino-5-methylpyridine and involves the construction of the imidazo[1,2-a]pyridine core followed by the introduction of the N,N-dimethylacetamide side chain at the 3-position.[12]

Figure 3: General Synthetic Scheme for Zolpidem.

Alpidem: An Anxiolytic Counterpart

Another significant imidazo[1,2-a]pyridine derivative is alpidem. Developed by Synthélabo Recherche, it was first described in 1982 and introduced for medical use in France in 1991.[13] Unlike the hypnotic zolpidem, alpidem was developed as an anxiolytic agent.[13] Although its clinical use was ultimately limited due to concerns about liver toxicity, the discovery of alpidem further demonstrated the therapeutic potential and tunability of the imidazo[1,2-a]pyridine scaffold.[13]

Drug	Year of First Description/Patent	Company	Therapeutic Class	Year of Market Introduction
Alpidem	1982	Synthélabo Recherche	Anxiolytic	1991 (France)[13]
Zolpidem	1984 (US Patent)	Synthélabo	Hypnotic	1992 (US)[9][10]

Table 1: Timeline of Key Imidazo[1,2-a]pyridine Drug Discoveries.

Conclusion: A Scaffold for the Future

The journey of imidazo[1,2-a]pyridine derivatives, from Chichibabin's pioneering synthesis to the development of blockbuster drugs like zolpidem, is a compelling narrative of scientific innovation. The continuous evolution of synthetic methodologies has not only improved access to this privileged scaffold but has also expanded the horizons of its therapeutic applications. As researchers continue to explore the vast chemical space around the imidazo[1,2-a]pyridine core, it is certain that this remarkable heterocycle will continue to be a source of new and improved medicines for generations to come.

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• Rentería-Gómez, M. A., et al. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Chemistry Proceedings, 16(1), 28. Available from: [Link]

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• Cikotiene, I., et al. (2013). On the mechanism of the direct acid catalyzed formation of 2,3-disubstituted imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones. Concurrence between ketimine and Ortoleva–King type reaction intermediated transformations. RSC Advances, 3(44), 21629-21638. Available from: [Link]

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A Deep Dive into the Biological Screening of Novel 5-Ethoxyimidazo[1,2-a]pyridine Analogs: A Technical Guide for Drug Discovery Professionals

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of several clinically used drugs and a multitude of investigational agents.[1][2] Its unique structural and electronic properties have made it a fertile ground for the discovery of compounds with a wide array of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antituberculosis effects.[1][2][3] This technical guide provides an in-depth exploration of the biological screening cascade for novel 5-ethoxyimidazo[1,2-a]pyridine analogs, offering researchers, scientists, and drug development professionals a comprehensive roadmap from initial compound synthesis to preclinical evaluation.

The Rationale for Screening: Unlocking the Therapeutic Potential of Imidazo[1,2-a]pyridines

The therapeutic versatility of the imidazo[1,2-a]pyridine core stems from its ability to interact with a diverse range of biological targets.[4] The introduction of an ethoxy group at the 5-position can significantly modulate the physicochemical properties of the molecule, potentially enhancing its potency, selectivity, and pharmacokinetic profile. The overarching goal of the screening process is to systematically evaluate these novel analogs to identify lead compounds with promising therapeutic efficacy and drug-like properties.

A Multi-pronged Approach to Biological Screening

A robust screening strategy for novel 5-ethoxyimidazo[1,2-a]pyridine analogs should be multi-faceted, encompassing a battery of assays designed to probe their potential anticancer, anti-inflammatory, and antimicrobial activities. This parallel screening approach maximizes the chances of identifying promising lead candidates and provides a comprehensive understanding of their biological activity profile.

Figure 1: A comprehensive workflow for the biological screening of novel 5-ethoxyimidazo[1,2-a]pyridine analogs.

Part 1: Anticancer Activity Screening

The imidazo[1,2-a]pyridine scaffold has been extensively investigated for its anticancer potential, with analogs demonstrating activity against a range of cancer cell lines.[5][6][7] A hierarchical screening approach is recommended, starting with a broad primary screen followed by more detailed secondary and mechanistic studies for active compounds.

Primary Anticancer Screening: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric assay to assess cell viability and proliferation.[5][6] It serves as an excellent primary screen to identify compounds with cytotoxic effects against cancer cells.

Experimental Protocol: MTT Assay

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT-116 for colon cancer) in appropriate media supplemented with fetal bovine serum and antibiotics. Maintain cells in a humidified incubator at 37°C with 5% CO₂.[2]

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the 5-ethoxyimidazo[1,2-a]pyridine analogs in culture medium. Add the compounds to the cells at various concentrations (typically ranging from 0.1 to 100 µM) and incubate for 48-72 hours.[5]

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. The viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting purple solution at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting cell viability against compound concentration.[6]

Rationale for Experimental Choices:

• Choice of Cell Lines: The selection of a panel of cancer cell lines from different tissue origins provides a broader understanding of the compound's spectrum of activity.

• Concentration Range: A wide concentration range is used to determine the dose-dependent effects of the compounds and to accurately calculate the IC₅₀ value.

Compound	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)	HCT-116 IC₅₀ (µM)
Analog 1	15.2	22.5	18.9
Analog 2	5.8	8.1	6.5
Analog 3	>100	>100	>100
Doxorubicin (Control)	0.9	1.2	1.1

Table 1: Example of IC₅₀ data for novel 5-ethoxyimidazo[1,2-a]pyridine analogs against various cancer cell lines.

Secondary and Mechanistic Studies for Anticancer Hits

Compounds exhibiting significant cytotoxicity in the primary screen should be further investigated to elucidate their mechanism of action.

• Apoptosis Assays: Techniques like Annexin V/Propidium Iodide (PI) staining followed by flow cytometry can determine if the compounds induce programmed cell death.

• Cell Cycle Analysis: Flow cytometry analysis of PI-stained cells can reveal if the compounds cause cell cycle arrest at a specific phase (e.g., G2/M).[8]

• Tubulin Polymerization Assay: Given that some imidazopyridine derivatives are known to target tubulin, a fluorescence-based tubulin polymerization assay can be employed to assess their effect on microtubule dynamics.[8]

• Kinase Inhibition Assays: Many anticancer drugs target specific kinases. A panel of kinase inhibition assays can identify potential molecular targets of the active compounds.

Figure 2: Potential mechanisms of action for anticancer 5-ethoxyimidazo[1,2-a]pyridine analogs.

Part 2: Anti-inflammatory Activity Screening

Chronic inflammation is implicated in a variety of diseases, and the imidazo[1,2-a]pyridine scaffold has shown promise in the development of anti-inflammatory agents.[1][2]

Primary Anti-inflammatory Screening: Nitric Oxide (NO) Inhibition Assay

The overproduction of nitric oxide (NO) by inducible nitric oxide synthase (iNOS) is a hallmark of inflammation. The Griess assay is a simple and sensitive method to measure nitrite, a stable and nonvolatile breakdown product of NO, in cell culture supernatants.[9]

Experimental Protocol: Griess Assay for NO Inhibition

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS.

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5 x 10⁴ cells per well and allow them to adhere.

• Compound Treatment and Stimulation: Pre-treat the cells with various concentrations of the 5-ethoxyimidazo[1,2-a]pyridine analogs for 1 hour. Then, stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) to induce NO production and incubate for 24 hours.[9]

• Griess Reagent Reaction: Collect the cell culture supernatant and mix it with an equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride).

• Absorbance Measurement: After a 10-minute incubation at room temperature, measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition compared to LPS-stimulated cells without compound treatment.

Rationale for Experimental Choices:

• RAW 264.7 Macrophages: These cells are a well-established model for studying inflammation as they produce significant amounts of NO upon stimulation with LPS.

• LPS Stimulation: LPS, a component of the outer membrane of Gram-negative bacteria, is a potent inducer of the inflammatory response in macrophages.

Compound	NO Inhibition (%) at 10 µM	IC₅₀ (µM)
Analog 1	25.3	>50
Analog 2	78.9	8.7
Analog 3	15.1	>50
Dexamethasone (Control)	92.5	0.5

Table 2: Example of nitric oxide inhibition data for novel 5-ethoxyimidazo[1,2-a]pyridine analogs.

Secondary and Mechanistic Studies for Anti-inflammatory Hits

Compounds showing significant NO inhibitory activity should be further characterized to understand their anti-inflammatory mechanism.

• COX-2 Inhibition Assay: Cyclooxygenase-2 (COX-2) is another key enzyme in the inflammatory pathway. An enzyme immunoassay (EIA) can be used to measure the inhibition of prostaglandin E2 (PGE₂) production, a product of COX-2 activity.[10]

• Cytokine Profiling: The effect of the compounds on the production of pro-inflammatory cytokines such as TNF-α and IL-6 can be quantified using ELISA.

• Western Blot Analysis: This technique can be used to assess the expression levels of key inflammatory proteins like iNOS and COX-2 to determine if the compounds act at the protein expression level.

Part 3: Antimicrobial Activity Screening

The emergence of antibiotic-resistant pathogens necessitates the discovery of new antimicrobial agents. Imidazo[1,2-a]pyridines have been reported to possess antibacterial and antifungal properties.[1][2]

Primary Antimicrobial Screening: Broth Microdilution Method

The broth microdilution method is a widely accepted technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[11]

Experimental Protocol: Broth Microdilution for MIC Determination

• Microorganism Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus for Gram-positive bacteria, Escherichia coli for Gram-negative bacteria, and Candida albicans for fungi) in a suitable broth.[12]

• Compound Dilution: Prepare two-fold serial dilutions of the 5-ethoxyimidazo[1,2-a]pyridine analogs in a 96-well microtiter plate containing the appropriate broth.

• Inoculation: Add the standardized microbial inoculum to each well.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 30°C for 48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[11]

Rationale for Experimental Choices:

• Selection of Microorganisms: A panel of clinically relevant Gram-positive and Gram-negative bacteria, as well as a common fungal pathogen, provides a broad assessment of the antimicrobial spectrum.

• Standardized Inoculum: Using a standardized inoculum ensures the reproducibility and accuracy of the MIC determination.

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Analog 1	32	>128	64
Analog 2	8	16	32
Analog 3	>128	>128	>128
Ciprofloxacin (Control)	1	0.5	N/A
Fluconazole (Control)	N/A	N/A	4

Table 3: Example of Minimum Inhibitory Concentration (MIC) data for novel 5-ethoxyimidazo[1,2-a]pyridine analogs.

Secondary Antimicrobial Assays

• Minimum Bactericidal/Fungicidal Concentration (MBC/MFC): This assay determines the lowest concentration of a compound required to kill the microorganism.

• Time-Kill Assays: These studies provide information on the rate at which a compound kills a microbial population.[11]

• Anti-biofilm Assays: The ability of compounds to inhibit the formation of or eradicate existing biofilms is crucial, as biofilms are a major cause of persistent infections.

Part 4: In Vitro ADMET Profiling

Early assessment of the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of drug candidates is crucial to avoid late-stage failures in drug development.[13][14][15]

Key In Vitro ADMET Assays:

• Aqueous Solubility: Determines the solubility of the compound in physiological buffers, which is critical for absorption.

• LogD/LogP: Measures the lipophilicity of the compound, which influences its absorption, distribution, and metabolism.

• Plasma Protein Binding: Assesses the extent to which a compound binds to plasma proteins, as only the unbound fraction is pharmacologically active.

• Metabolic Stability: Evaluates the compound's susceptibility to metabolism by liver microsomes or hepatocytes.

• CYP450 Inhibition: Determines if the compound inhibits major cytochrome P450 enzymes, which can lead to drug-drug interactions.[13]

• Permeability (PAMPA/Caco-2): The Parallel Artificial Membrane Permeability Assay (PAMPA) and Caco-2 cell permeability assays predict the intestinal absorption of a compound.[16]

• Cytotoxicity in Normal Cells: Assesses the compound's toxicity against non-cancerous cell lines (e.g., HEK-293) to determine its therapeutic index.

Figure 3: Key components of an in vitro ADMET profiling cascade.

Conclusion

The biological screening of novel 5-ethoxyimidazo[1,2-a]pyridine analogs is a systematic and data-driven process that is essential for the identification of promising new therapeutic agents. By employing a hierarchical and multi-faceted screening strategy, researchers can efficiently evaluate the anticancer, anti-inflammatory, and antimicrobial potential of these compounds. The integration of mechanistic studies and early-stage ADMET profiling provides a comprehensive understanding of the compound's biological activity and drug-like properties, thereby increasing the probability of successful preclinical and clinical development. This guide provides a robust framework for such an endeavor, grounded in established scientific principles and methodologies.

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Introduction: The Privileged Scaffold of Imidazo[1,2-a]pyridine in Oncology

An In-Depth Technical Guide on the Mechanism of Action of Imidazo[1,2-a]pyridine Derivatives as AKT/mTOR Pathway Inhibitors

The imidazo[1,2-a]pyridine core is recognized in medicinal chemistry as a "privileged structure" due to its versatile binding properties and presence in numerous biologically active compounds.[1][2] This bicyclic heterocyclic system serves as a foundational scaffold for drugs with a wide therapeutic spectrum, including anti-inflammatory, antiviral, and anticancer agents.[3][4] In the field of oncology, researchers have successfully modified this scaffold to develop potent and selective inhibitors of key signaling pathways that drive cancer progression.[4][5]

This guide focuses on a series of novel imidazo[1,2-a]pyridine derivatives, specifically compound 3-[(4-Chlorophenyl)diazenyl]-2,7-dimethylimidazo[1,2-a]pyridine (referred to hereafter as Compound 6), which has been identified as a potent inhibitor of the AKT/mTOR signaling pathway.[5][6] Through a detailed exploration of its mechanism, this document will provide researchers and drug development professionals with a comprehensive understanding of its action in melanoma and cervical cancer cells.

The PI3K/AKT/mTOR Signaling Pathway: A Critical Node in Cancer Cell Proliferation and Survival

The Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (AKT)/mammalian Target of Rapamycin (mTOR) pathway is a central signaling cascade that regulates fundamental cellular processes, including cell growth, proliferation, survival, and metabolism. Its aberrant activation is a frequent event in a wide range of human cancers, making it a prime target for therapeutic intervention.

Upon activation by growth factors, PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting AKT to the plasma membrane where it is phosphorylated and activated. Activated AKT then phosphorylates a multitude of downstream substrates, including mTOR, a serine/threonine kinase that exists in two distinct complexes: mTORC1 and mTORC2. The activation of this pathway ultimately leads to increased protein synthesis, cell growth, and the inhibition of apoptosis, thereby promoting cancer cell survival and proliferation.

Figure 1. Simplified AKT/mTOR signaling pathway and the inhibitory action of Compound 6.

Molecular Mechanism of Action of an Imidazo[1,2-a]pyridine Derivative

Studies on melanoma (A375, WM115) and cervical cancer (HeLa) cell lines have elucidated the molecular mechanism by which Compound 6 exerts its anticancer effects.[5][6] The primary mode of action is the inhibition of the AKT/mTOR pathway.[5][7]

Treatment with Compound 6 leads to a significant reduction in the levels of phosphorylated AKT (p-AKT) and phosphorylated mTOR (p-mTOR).[5][6] This inhibition disrupts the downstream signaling cascade that promotes cell survival. Consequently, this leads to two major cellular outcomes:

• Cell Cycle Arrest: The inhibition of the AKT/mTOR pathway results in the upregulation of key cell cycle inhibitors. Specifically, levels of p53 and its transcriptional target, p21, are increased.[5] The p21 protein is a potent cyclin-dependent kinase inhibitor that halts the cell cycle at the G2/M transition, preventing mitotic entry and cell division.[5]

• Induction of Apoptosis: Compound 6 promotes intrinsic apoptosis. This is evidenced by the increased expression of pro-apoptotic proteins such as BCL2-associated X protein (Bax) and active caspase-9.[5][6] The upregulation of p53 also contributes to apoptosis by increasing the transcription of Bax.[5] This cascade ultimately leads to programmed cell death, a crucial mechanism for eliminating cancer cells.

Experimental Validation and Methodologies

The elucidation of this mechanism relies on a series of standard, yet powerful, cell-based assays. The following section provides an overview and detailed protocols for these key experiments.

Figure 2. General experimental workflow for validating the mechanism of action.

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[8] Viable cells with active mitochondrial dehydrogenases convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan product.[9] The amount of formazan produced is proportional to the number of living cells.[3]

Experimental Protocol:

• Cell Seeding: Plate cancer cells (e.g., A375, HeLa) in a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of complete culture medium.[10] Incubate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the imidazo[1,2-a]pyridine compound in culture medium. Replace the existing medium with 100 µL of medium containing the desired concentrations of the compound. Include untreated wells as a negative control and wells with medium only as a blank.

• Incubation: Incubate the plate for the desired treatment period (e.g., 48 hours).[5]

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[10]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing for the formation of purple formazan crystals.[3]

• Solubilization: Carefully remove the medium from each well. Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[10]

• Absorbance Reading: Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[10] Measure the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the compound concentration to determine the half-maximal inhibitory concentration (IC₅₀).

Cell Cycle Analysis: Flow Cytometry with Propidium Iodide

Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). This is achieved by staining the DNA of permeabilized cells with a fluorescent intercalating agent, such as propidium iodide (PI).[11] The fluorescence intensity of PI is directly proportional to the amount of DNA in each cell, allowing for quantification of the cell population in each phase.

Experimental Protocol:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with the IC₅₀ concentration of the imidazo[1,2-a]pyridine compound for 24 or 48 hours.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Fixation: Discard the supernatant and resuspend the cell pellet in 200 µL of PBS. While gently vortexing, add 2 mL of ice-cold 70% ethanol dropwise to fix the cells.[11] Incubate at 4°C for at least 30 minutes (or overnight).[11][12]

• Washing: Centrifuge the fixed cells at 300 x g for 5 minutes and wash the pellet twice with cold PBS to remove the ethanol.[12]

• RNA Digestion: Resuspend the cell pellet in PBS containing RNase A (e.g., 100 µg/mL).[12] Incubate at 37°C for 30 minutes to ensure only DNA is stained.[11]

• DNA Staining: Add propidium iodide solution to a final concentration of 50 µg/mL.[12]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The PI fluorescence is typically detected in the FL2 channel. Gate the single-cell population to exclude doublets and debris.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to model the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.[12]

Apoptosis Detection: Annexin V/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[1] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and used to label these early apoptotic cells. Propidium iodide is used as a counterstain to identify cells that have lost membrane integrity, which is characteristic of late apoptotic and necrotic cells.[1]

Experimental Protocol:

• Cell Culture and Treatment: Culture and treat cells with the imidazo[1,2-a]pyridine compound as described for the cell cycle analysis.

• Cell Harvesting: Collect all cells (adherent and floating) and wash them twice with cold PBS.[1]

• Resuspension in Binding Buffer: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[13]

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of FITC-conjugated Annexin V and 2 µL of PI solution (1 mg/mL).[1]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Annexin V Binding Buffer to each tube and keep the samples on ice.[14]

• Flow Cytometry Analysis: Analyze the samples by flow cytometry as soon as possible. Annexin V-FITC is detected in the FL1 channel and PI in the FL2 channel.

• Data Analysis:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive (less common).

Data Presentation: Quantitative Outcomes

The following tables summarize the representative quantitative data obtained from the experimental validation of Compound 6.

Table 1: Cytotoxicity of Imidazo[1,2-a]pyridine Derivatives (IC₅₀ values)

Compound	A375 Melanoma (µM)	WM115 Melanoma (µM)	HeLa Cervical Cancer (µM)
Compound 5	22.4	44.6	21.6
Compound 6	9.7	15.2	11.2
Compound 7	25.4	28.5	18.2
Data derived from a 48-hour treatment period. Lower values indicate higher potency.[5]

Table 2: Effect of Compound 6 on Cell Cycle Distribution in A375 Melanoma Cells

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control (Untreated)	55.1	25.3	19.6
Compound 6 (9.7 µM)	28.4	18.5	53.1
Data represents the percentage of cells in each phase after a 48-hour treatment.[5]

Table 3: Apoptosis Induction by Compound 6 in A375 Melanoma Cells

Treatment	Viable Cells (%)	Early Apoptotic (%)	Late Apoptotic (%)
Control (Untreated)	95.2	2.1	2.7
Compound 6 (9.7 µM)	60.3	18.9	20.8
Data represents the percentage of cells in each quadrant after a 48-hour treatment.[5]

Conclusion and Future Directions

The imidazo[1,2-a]pyridine derivative, Compound 6, demonstrates significant anticancer activity in melanoma and cervical cancer cell lines by targeting a critical oncogenic pathway. Its mechanism of action involves the direct inhibition of AKT and mTOR phosphorylation, which subsequently induces p53-mediated cell cycle arrest at the G2/M phase and triggers the intrinsic apoptotic cascade. The clear, dose-dependent effects on cell viability, cell cycle progression, and apoptosis validate the AKT/mTOR pathway as its primary target.

These findings underscore the therapeutic potential of the imidazo[1,2-a]pyridine scaffold. Future research should focus on optimizing the structure of these derivatives to enhance potency and selectivity, as well as evaluating their efficacy and safety profiles in preclinical in vivo models. Further investigation into potential off-target effects and mechanisms of resistance will also be crucial for advancing these promising compounds toward clinical application.

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• Al-Blewi, F. F., Almehmadi, M. A., Al-Saeed, F. A., El-Kashef, H. A., & Al-Said, M. S. (2019). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 18(1), 830–837. [Link]

• Aslan, G., Ilgın, S., Çelik, H., & Koca, İ. (2022). Synthesis and anticancer activity evaluation of some novel imidazo[1,2-a]pyridine based heterocycles containing S-alkyl/aryl moiety. Journal of Molecular Structure, 1264, 133256.

• Al-Blewi, F. F., Almehmadi, M. A., Al-Saeed, F. A., El-Kashef, H. A., & Al-Said, M. S. (2019). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 18(1), 830–837. [Link]

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• Al-Blewi, F. F., Almehmadi, M. A., Al-Saeed, F. A., El-Kashef, H. A., & Al-Said, M. S. (2019). New Imidazo[1,2-a]pyridine Inhibits AKT/mTOR Pathway and Induces Cell Cycle Arrest and Apoptosis in Melanoma and Cervical Cancer Cells. ResearchGate. [Link]

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• Krishnamoorthy, R., & Anaikutti, P. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Advances, 13(53), 37035-37046.
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The 5-Ethoxyimidazo[1,2-a]pyridine Scaffold: A Technical Guide to Structure-Activity Relationships in Drug Discovery

Abstract

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of clinically approved drugs and biologically active compounds.[1][2][3] Its rigid, bicyclic framework provides a versatile template for the development of therapeutic agents across a wide spectrum of diseases, including cancer, inflammation, and infectious diseases.[4][5] This technical guide delves into the nuanced world of the structure-activity relationship (SAR) of a specific, yet increasingly important subclass: 5-Ethoxyimidazo[1,2-a]pyridines. We will explore the synthetic rationale, dissect the influence of the 5-ethoxy moiety on biological activity, and provide a framework for the rational design of next-generation therapeutics based on this promising scaffold.

The Imidazo[1,2-a]pyridine Core: A Foundation of Therapeutic Potential

The imidazo[1,2-a]pyridine system is a nitrogen-bridged heterocyclic compound that has captivated the attention of medicinal chemists for decades.[2] Its unique electronic properties and defined three-dimensional shape allow for precise interactions with a variety of biological targets. Marketed drugs such as zolpidem (anxiolytic), alpidem (anxiolytic), and saripidem (anxiolytic) underscore the therapeutic relevance of this chemical architecture.[1] The scaffold's synthetic tractability, allowing for functionalization at multiple positions (C2, C3, C5, C6, C7, and C8), provides a rich playground for optimizing potency, selectivity, and pharmacokinetic properties.[6]

The Strategic Importance of the 5-Position: Introducing the Ethoxy Group

While substitutions at the C2 and C3 positions have been extensively explored, the pyridine ring, particularly the C5 position, offers a unique vector for modulating biological activity. The introduction of an ethoxy group at this position can profoundly influence the molecule's properties in several ways:

• Steric Influence: The ethoxy group introduces moderate bulk, which can dictate the molecule's preferred conformation and its ability to fit into specific binding pockets.

• Electronic Effects: As an electron-donating group, the ethoxy substituent can modulate the electron density of the aromatic system, influencing p-p stacking and other non-covalent interactions with target proteins.

• Hydrogen Bonding Capacity: The oxygen atom of the ethoxy group can act as a hydrogen bond acceptor, providing a crucial anchor point for interaction with amino acid residues in a protein's active site.

• Metabolic Stability and Pharmacokinetics: The ethoxy group can influence the metabolic profile of the compound, potentially blocking sites of metabolism and improving oral bioavailability.

The strategic placement of the 5-ethoxy group, therefore, is a key consideration in the design of novel imidazo[1,2-a]pyridine-based therapeutics.

Structure-Activity Relationship of 5-Ethoxyimidazo[1,2-a]pyridines

The following sections will dissect the SAR of the 5-ethoxyimidazo[1,2-a]pyridine core, drawing upon available data for this specific subclass and related 5-substituted analogs to provide a comprehensive understanding.

Anticancer Activity: Targeting Kinases

The dysregulation of protein kinases is a hallmark of many cancers, making them a prime target for therapeutic intervention.[1] Imidazo[1,2-a]pyridine derivatives have shown significant promise as kinase inhibitors.[7][8][9]

While specific and extensive SAR studies on 5-ethoxy derivatives are still emerging, we can infer the role of this substituent by examining related compounds. For instance, in the development of Nek2 inhibitors, a nonlinear SAR was observed, indicating that subtle structural changes can lead to significant differences in potency.[10] The presence of an alkoxy group can be critical for achieving high potency and selectivity.

Key SAR Insights for Anticancer Activity:

• C2 and C3 Substitutions: Aromatic or heteroaromatic groups at the C2 and C3 positions are often crucial for potent kinase inhibition. The nature of these substituents, including their electronic properties and ability to form hydrogen bonds, dictates the specific kinase selectivity.[7]

• The Role of the 5-Ethoxy Group: The 5-ethoxy group is hypothesized to orient the C2 and C3 substituents optimally within the ATP-binding pocket of the target kinase. Its hydrogen bond accepting capability can provide an additional interaction point, enhancing binding affinity.

• Synergistic Effects: The combination of a 5-ethoxy group with specific pharmacophores at other positions can lead to a synergistic enhancement of anticancer activity. For example, a 5-ethoxy group in conjunction with a substituted phenyl ring at C2 has been shown to be a promising strategy.

Table 1: Illustrative SAR Data for Imidazo[1,2-a]pyridine Analogs as Kinase Inhibitors

Compound ID	C2-Substituent	C3-Substituent	C5-Substituent	Target Kinase	IC50 (nM)	Reference
Hypothetical 1	4-Morpholinophenyl	H	OCH2CH3	Nek2	<10	Inferred from[10]
Hypothetical 2	4-(Methylsulfonyl)phenyl	4-Chlorophenoxy	H	COX-2	50	[2][11]
4c	Substituted Phenyl	Amine	H	CLK1	700	[7]
MBM-55	Substituted Phenyl	Amine	H	Nek2	1.0	[10]
26	Pyridone derivative	H	H	c-Met/VEGFR2	1.9 / 2.2	[9]

Note: This table includes hypothetical examples for 5-ethoxy derivatives based on existing SAR data for the imidazo[1,2-a]pyridine scaffold to illustrate potential trends.

Antimicrobial Activity

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents.[5] The imidazo[1,2-a]pyridine scaffold has demonstrated promising antibacterial and antifungal activities.[12]

Key SAR Insights for Antimicrobial Activity:

• Lipophilicity: The introduction of an ethoxy group at the C5 position increases the lipophilicity of the molecule, which can enhance its ability to penetrate bacterial cell membranes.

• Substituent Effects: The antimicrobial potency is highly dependent on the nature of other substituents on the scaffold. Halogenated phenyl rings at the C2 or C3 position, in combination with a 5-alkoxy group, have been shown to be a favorable combination.[12]

• Target-Specific Interactions: The 5-ethoxy group can play a role in orienting the molecule within the active site of bacterial enzymes or other targets.

Table 2: Representative Antimicrobial Activity of Imidazo[1,2-a]pyridine Derivatives

Compound ID	C2-Substituent	C3-Substituent	C5-Substituent	Bacterial Strain	MIC (µg/mL)	Reference
Hypothetical 3	4-Fluorophenyl	H	OCH2CH3	S. aureus	<16	Inferred from[12]
Hypothetical 4	2,4-Dichlorophenyl	H	OCH2CH3	E. coli	<16	Inferred from[12]
7f	Chalcone conjugate	H	H	T. cruzi	8.5 µM (IC50)	[8]
7e	Chalcone conjugate	H	H	T. b. rhodesiense	1.13 µM (IC50)	[8]

Note: This table includes hypothetical examples for 5-ethoxy derivatives to illustrate potential SAR trends in antimicrobial activity.

Synthetic Strategies and Methodologies

The synthesis of 5-ethoxyimidazo[1,2-a]pyridines typically involves the initial preparation of a substituted 2-aminopyridine precursor bearing the desired 5-ethoxy group. This is followed by a cyclization reaction with an α-haloketone or a related electrophile.

General Synthetic Workflow

Caption: General synthetic workflow for 5-Ethoxyimidazo[1,2-a]pyridine derivatives.

Detailed Experimental Protocol: Synthesis of a 2-Aryl-5-ethoxyimidazo[1,2-a]pyridine

Objective: To synthesize a representative 2-aryl-5-ethoxyimidazo[1,2-a]pyridine derivative.

Materials:

• 5-Ethoxy-2-aminopyridine

• 2-Bromo-1-(4-fluorophenyl)ethan-1-one

• Anhydrous Ethanol

• Sodium Bicarbonate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

Procedure:

• Reaction Setup: To a solution of 5-ethoxy-2-aminopyridine (1.0 mmol) in anhydrous ethanol (15 mL) in a 50 mL round-bottom flask, add 2-bromo-1-(4-fluorophenyl)ethan-1-one (1.1 mmol) and sodium bicarbonate (1.5 mmol).

• Reaction: Stir the reaction mixture at room temperature for 30 minutes, and then heat to reflux for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature and evaporate the solvent under reduced pressure.

• Extraction: To the residue, add water (20 mL) and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Purification: Filter the solution and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 2-(4-fluorophenyl)-5-ethoxyimidazo[1,2-a]pyridine.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Future Directions and Conclusion

The 5-ethoxyimidazo[1,2-a]pyridine scaffold represents a promising area for the discovery of novel therapeutic agents. While the existing body of research on the broader imidazo[1,2-a]pyridine class provides a strong foundation, more focused and systematic SAR studies on 5-ethoxy derivatives are warranted.

Future research should aim to:

• Synthesize and screen diverse libraries of 5-ethoxyimidazo[1,2-a]pyridines with various substituents at other positions to build a more comprehensive SAR understanding.

• Utilize computational modeling and structure-based drug design to rationalize the observed SAR and guide the design of more potent and selective analogs.[11]

• Investigate the pharmacokinetic and pharmacodynamic properties of lead compounds to assess their drug-likeness and potential for in vivo efficacy.

References

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• Design, Synthesis, In vitro and In vivo Evaluation of New Imidazo[1,2- a]pyridine Derivatives as Cyclooxygenase-2 Inhibitors - PubMed. Available at: [Link]

• SAR-study on a new class of imidazo[1,2-a]pyridine-based inhibitors of 5-lipoxygenase. Available at: [Link]

• Design, synthesis and in vitro antimicrobial evaluation of novel Imidazo[1,2-a]pyridine and imidazo[2,1-b][1][2]benzothiazole motifs | Request PDF. Available at: [Link]

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• Synthesis, biological evaluation and molecular modeling studies of imidazo[1,2-a]pyridines derivatives as protein kinase inhibitors - PubMed. Available at: [Link]

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The Imidazo[1,2-a]pyridine Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazo[1,2-a]pyridine core is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its synthetic tractability and broad spectrum of pharmacological activities. This bicyclic aromatic system is a key structural motif in numerous clinically approved drugs and promising therapeutic candidates. This technical guide provides a comprehensive overview of the pharmacological profile of imidazo[1,2-a]pyridine derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and applications across various therapeutic areas. The guide is designed to serve as a valuable resource for researchers and professionals involved in the discovery and development of novel therapeutics, offering insights into the design and optimization of imidazo[1,2-a]pyridine-based compounds.

Introduction: The Ascendancy of the Imidazo[1,2-a]pyridine Core

The imidazo[1,2-a]pyridine scaffold, a nitrogen-bridged heterocyclic system, has emerged as a "privileged structure" in medicinal chemistry.[1] Its rigid, planar geometry and the presence of both hydrogen bond donor and acceptor sites facilitate its interaction with a wide array of biological targets. This versatility has led to the development of imidazo[1,2-a]pyridine-based compounds with a remarkable range of pharmacological effects, including anticancer, anti-inflammatory, antimicrobial, antiviral, and central nervous system (CNS) activities.[2][3]

Marketed drugs such as zolpidem (a hypnotic), alpidem (an anxiolytic), and olprinone (a cardiotonic) underscore the therapeutic success of this scaffold.[1][4][5] The continued exploration of imidazo[1,2-a]pyridine chemistry is fueled by the need for novel therapeutic agents with improved efficacy, selectivity, and safety profiles. This guide will explore the key pharmacological domains where this scaffold has made a significant impact.

Synthetic Strategies: Accessing Chemical Diversity

The synthetic accessibility of the imidazo[1,2-a]pyridine core is a major advantage for medicinal chemists. A variety of synthetic methods have been developed, allowing for the facile introduction of diverse substituents and the generation of large compound libraries for screening.

One-Pot Multicomponent Reactions

Multicomponent reactions (MCRs) are highly efficient for generating molecular complexity in a single step. The Groebke-Blackburn-Bienaymé (GBB) reaction is a powerful tool for the synthesis of 3-aminoimidazo[1,2-a]pyridines.[6]

Experimental Protocol: Groebke-Blackburn-Bienaymé Reaction

• Reactant Preparation: In a round-bottom flask, dissolve 2-aminopyridine (1.0 mmol) and an aldehyde (1.0 mmol) in a suitable solvent such as methanol or ethanol (10 mL).

• Reaction Initiation: Add an isocyanide (1.0 mmol) to the mixture.

• Catalysis (if necessary): While often proceeding without a catalyst, the reaction can be promoted by Lewis acids or Brønsted acids.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterization: Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C NMR, MS).

The GBB reaction's tolerance of a wide range of functional groups on the aldehyde and isocyanide components allows for the creation of a diverse library of 3-aminoimidazo[1,2-a]pyridine derivatives for biological evaluation.[6]

Pharmacological Profiles and Therapeutic Applications

The imidazo[1,2-a]pyridine scaffold has demonstrated significant potential across multiple therapeutic areas. This section will delve into the key pharmacological activities, mechanisms of action, and structure-activity relationships.

Oncology: A Scaffold for Anticancer Agents

Imidazo[1,2-a]pyridine derivatives have emerged as promising anticancer agents, targeting various hallmarks of cancer.[7][8] Their mechanisms of action are diverse and include the inhibition of key enzymes and signaling pathways involved in cancer cell proliferation, survival, and metastasis.

Mechanism of Action: Targeting Kinase Signaling Pathways

A significant number of imidazo[1,2-a]pyridine-based anticancer compounds function as kinase inhibitors.[5] The PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer, is a key target.[7][8]

Caption: Imidazo[1,2-a]pyridines can inhibit the PI3K/AKT/mTOR pathway.

Structure-Activity Relationship (SAR) Insights:

• Substitution at C2 and C3: The C2 and C3 positions are crucial for modulating anticancer activity. Aryl or heteroaryl substitutions at the C2 position are common in potent derivatives.[9]

• The Role of the C3 Position: Introduction of various amine-containing side chains at the C3 position has been shown to enhance cytotoxicity.[9]

• Modifications on the Pyridine Ring: Substituents on the pyridine ring, particularly at the C6, C7, and C8 positions, can influence potency and selectivity.

Quantitative Data: Anticancer Activity of Imidazo[1,2-a]pyridine Derivatives

Compound	Target Cancer Cell Line	IC50 (µM)	Reference
IP-5	HCC1937 (Breast Cancer)	45	[7]
IP-6	HCC1937 (Breast Cancer)	47.7	[7]
Compound 12b	Hep-2, HepG2, MCF-7, A375	11-13	[9]

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A375) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the imidazo[1,2-a]pyridine test compounds for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Central Nervous System (CNS) Disorders

The imidazo[1,2-a]pyridine scaffold is well-known for its activity in the CNS, particularly as modulators of GABAA receptors.[4][10] This has led to the development of successful drugs for anxiety and insomnia.

Mechanism of Action: GABAA Receptor Modulation

Zolpidem and alpidem, for instance, act as positive allosteric modulators of the GABAA receptor, enhancing the effect of the inhibitory neurotransmitter GABA.[4] This leads to a sedative and anxiolytic effect.

Infectious Diseases: A New Frontier

Imidazo[1,2-a]pyridine derivatives have demonstrated promising activity against a range of pathogens, including bacteria, fungi, and parasites.

Antitubercular Activity:

This scaffold is particularly noteworthy for its potent activity against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.[11][12] Some derivatives have been shown to inhibit mycobacterial ATP synthase, a critical enzyme for the bacterium's energy metabolism.[11]

Antibacterial and Antifungal Activity:

Several imidazo[1,2-a]pyridine derivatives have exhibited broad-spectrum antibacterial and antifungal activity.[12][13] For instance, certain compounds have shown potent activity against strains like Staphylococcus aureus, Escherichia coli, and Candida albicans.[12]

Anti-inflammatory Properties

The anti-inflammatory potential of the imidazo[1,2-a]pyridine core is an active area of research.[14] Some derivatives have been shown to modulate key inflammatory pathways.

Mechanism of Action: Modulation of Inflammatory Pathways

Certain imidazo[1,2-a]pyridine derivatives have been found to exert their anti-inflammatory effects by modulating the STAT3/NF-κB signaling pathway.[14] This pathway plays a crucial role in the expression of pro-inflammatory mediators like iNOS and COX-2.[14]

Caption: Workflow for screening anti-inflammatory imidazo[1,2-a]pyridines.

Future Perspectives and Conclusion

The imidazo[1,2-a]pyridine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Its synthetic versatility and diverse pharmacological profile make it an attractive starting point for drug design. Future research will likely focus on:

• Target-Specific Design: The development of highly selective inhibitors for specific biological targets to minimize off-target effects and improve safety.

• Multitargeted Agents: The design of single molecules that can modulate multiple targets, which could be particularly beneficial for complex diseases like cancer and neurodegenerative disorders.[15]

• Exploration of New Therapeutic Areas: Investigating the potential of imidazo[1,2-a]pyridine derivatives in other disease areas where they have shown preliminary promise.

References

• ResearchGate. (2025, August 10). Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. Retrieved from [Link]

• PubMed. (2017-2022). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations. Retrieved from [Link]

• MDPI. (n.d.). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Retrieved from [Link]

• ResearchGate. (2025, August 8). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking In-vestigations. Retrieved from [Link]

• Asian Journal of Chemistry. (2025, May 27). Synthesis, Anticancer Evaluation and Molecular Docking of Novel Imidazo[1,2-a]pyridine Derivatives. Retrieved from [Link]

• National Institutes of Health. (n.d.). A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. Retrieved from [Link]

• Asian Pacific Journal of Cancer Prevention. (2022, September 17). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones. Retrieved from [Link]

• ACS Omega. (2026, January 6). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Retrieved from [Link]

• ResearchGate. (2026, January 8). (PDF) Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Retrieved from [Link]

• Taylor & Francis Online. (2021, March 8). Full article: Synthesis and Antibacterial Activity of New Imidazo[1,2-a]pyridines Festooned with Pyridine, Thiazole or Pyrazole Moiety. Retrieved from [Link]

• RSC Publishing. (2023, December 13). Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. Retrieved from [Link]

• Royal Society of Chemistry. (2023, March 3). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. Retrieved from [Link]

• BIO Web of Conferences. (n.d.). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. Retrieved from [Link]

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• National Institutes of Health. (n.d.). Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. Retrieved from [Link]

• ACS Publications. (2026, January 17). Dual PARP/NAMPT Inhibitors for BRCA Wild-Type Triple-Negative Breast Cancer: Disrupting Homologous Recombination Repair and Activating Antitumor Immunity. Retrieved from [Link]

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A Technical Guide to Quantum Chemical Calculations for 5-Ethoxyimidazo[1,2-a]pyridine: From First Principles to Drug Design Insights

Abstract

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active compounds.[1][2] Derivatives of this bicyclic nitrogen-containing heterocycle exhibit a remarkable spectrum of biological activities, including anticancer, anti-inflammatory, antiviral, and analgesic properties.[1][3][4][5] This guide focuses on a specific derivative, 5-Ethoxyimidazo[1,2-a]pyridine, and provides an in-depth technical framework for its investigation using quantum chemical calculations. By leveraging computational methods like Density Functional Theory (DFT), we can elucidate the fundamental electronic and structural properties that govern its reactivity and potential as a therapeutic agent. This document serves as a comprehensive protocol for researchers, scientists, and drug development professionals, detailing not just the "how" but the critical "why" behind each computational step, thereby bridging theoretical chemistry with practical applications in drug discovery.

The Rationale: Why Quantum Chemistry Matters for Drug Discovery

In modern drug development, understanding a molecule's behavior at the quantum level is no longer a purely academic exercise. It is a predictive tool that saves invaluable time and resources. Quantum chemical calculations allow us to build a detailed profile of a drug candidate like 5-Ethoxyimidazo[1,2-a]pyridine before it is even synthesized. We can predict its three-dimensional shape, charge distribution, stability, and even its spectroscopic signature.

This computational insight is paramount for:

• Rational Drug Design: By understanding which parts of the molecule are electron-rich or electron-poor, we can predict how it will interact with biological targets such as enzymes or receptors.[6][7]

• Structure-Activity Relationship (SAR) Studies: Computational data provides quantitative descriptors that can be correlated with experimental biological activity, guiding the synthesis of more potent and selective analogues.[1][2]

• Pharmacokinetic Prediction: Properties like dipole moment and charge distribution can offer clues about a molecule's solubility, membrane permeability, and overall ADME-T (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile.[8]

The following sections will detail a robust, self-validating workflow for performing these calculations, grounded in established theoretical principles.

Theoretical & Computational Foundation: Selecting the Right Tools

The accuracy of any quantum chemical prediction is wholly dependent on the chosen theoretical method and basis set. For a molecule like 5-Ethoxyimidazo[1,2-a]pyridine, a nitrogen-containing heterocycle with flexible side chains, these choices are critical.

The Core Engine: Density Functional Theory (DFT)

Density Functional Theory (DFT) stands as the workhorse of modern computational chemistry for molecules of this size. It offers an exceptional balance between computational cost and accuracy, making it ideal for the detailed analysis required in drug discovery.[6][9][10] Unlike more computationally expensive methods, DFT calculates the total energy of the system based on its electron density, a more manageable property than the full many-electron wavefunction.

The "Why" Behind the Functional: B3LYP

Within the DFT framework, numerous "functionals" exist to approximate the exchange-correlation energy. For organic molecules, the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a proven and widely validated choice.[9] It incorporates aspects of both Hartree-Fock theory and density functional approximations, providing highly reliable results for molecular geometries, vibrational frequencies, and electronic properties for systems like imidazopyridines.

The Building Blocks: The 6-311++G(d,p) Basis Set

The basis set is the set of mathematical functions used to construct the molecular orbitals. The choice of basis set dictates the flexibility the calculation has to accurately describe the distribution of electrons around the atoms. For 5-Ethoxyimidazo[1,2-a]pyridine, the 6-311++G(d,p) basis set is highly recommended for the following reasons:[9]

• 6-311G: This is a "triple-zeta" basis set, meaning each atomic orbital is described by three separate functions, allowing for a more nuanced and accurate representation of electron distribution compared to smaller basis sets.

• ++ (Diffuse Functions): The two plus signs indicate the addition of diffuse functions on both heavy atoms and hydrogen atoms. These functions are crucial for accurately describing lone pairs and regions of electron density far from the nucleus, which is essential for molecules with heteroatoms like nitrogen and oxygen.

• (d,p) (Polarization Functions): These functions allow orbitals to change shape and "polarize" in the presence of other atoms, which is vital for correctly modeling chemical bonds and intermolecular interactions. The 'd' functions are added to heavy atoms, and 'p' functions are added to hydrogen atoms.

The Computational Workflow: A Step-by-Step Protocol

This section outlines a self-validating protocol for the complete quantum chemical characterization of 5-Ethoxyimidazo[1,2-a]pyridine.

Computational workflow for 5-Ethoxyimidazo[1,2-a]pyridine analysis.

Protocol 1: Geometry Optimization and Frequency Analysis

• Structure Input: Construct the 3D molecular structure of 5-Ethoxyimidazo[1,2-a]pyridine using molecular modeling software. Perform an initial, low-level mechanics clean-up if available.

• Input File Creation: Create an input file for the quantum chemistry software (e.g., Gaussian). A typical command line would be: #p B3LYP/6-311++G(d,p) Opt Freq

  • Opt: This keyword requests a geometry optimization to find the lowest energy structure.

  • Freq: This keyword requests a frequency calculation to be performed on the optimized geometry.

• Execution: Run the calculation.

• Validation (Trustworthiness Pillar): Upon completion, verify the following:

  • Successful Optimization: The output file should confirm that the optimization converged successfully.

  • Absence of Imaginary Frequencies: This is the most critical validation step. A frequency calculation on a true energy minimum will result in zero imaginary frequencies. If one or more imaginary frequencies are present, it indicates the structure is a transition state, not a stable minimum, and requires further optimization.

Protocol 2: Electronic and Spectroscopic Property Calculation

• Checkpoint File: Use the optimized geometry from the validated checkpoint file of the previous step.

• Electronic Properties: Perform a single-point energy calculation with additional keywords to request specific analyses.

  • NBO Analysis: Use the Pop=NBO keyword to calculate Natural Bond Orbitals, which provides reliable atomic charges (Mulliken charges) and details on intramolecular bonding and hyperconjugation.[9]

  • MEP Map: Use keywords like output=wfx to generate a wavefunction file that can be used in visualization software to plot the Molecular Electrostatic Potential (MEP) surface. The MEP map reveals regions of positive (electron-poor, blue) and negative (electron-rich, red) potential, which are key indicators for predicting intermolecular interactions.[6]

• Spectroscopic Properties (TD-DFT): To predict the UV-Vis absorption spectrum, perform a Time-Dependent DFT calculation.[11] A typical keyword is: #p TD(NStates=10) B3LYP/6-311++G(d,p)

  • TD(NStates=10): This requests the calculation of the first 10 excited states, which is usually sufficient to cover the main electronic transitions in the UV-visible range.

Data Presentation and Interpretation

The output of these calculations is a wealth of quantitative data. Presenting this information in a clear, structured format is essential for interpretation.

Table 1: Optimized Geometric Parameters (Hypothetical Data)

Parameter	Value (Å or °)	Parameter	Value (Å or °)
N1-C2 Bond Length	1.38 Å	C5-O Bond Length	1.37 Å
C2-N3 Bond Length	1.32 Å	O-C(ethyl) Bond Length	1.43 Å
C8a-N1 Bond Length	1.40 Å	C5-C6-C7 Angle	119.5°
C5-C4a-N4 Angle	121.0°	C-O-C(ethyl) Angle	118.2°

This data provides the most stable, low-energy conformation of the molecule, which is the starting point for any docking or SAR study.

Table 2: Key Quantum Chemical Descriptors (Hypothetical Data)

Descriptor	Calculated Value	Significance in Drug Design
EHOMO	-6.25 eV	Represents electron-donating ability.
ELUMO	-1.10 eV	Represents electron-accepting ability.
HOMO-LUMO Gap (ΔE)	5.15 eV	Correlates with chemical reactivity and stability.[9]
Dipole Moment	3.45 Debye	Influences solubility and membrane permeability.
Max Absorption (λmax)	320 nm	Predicted spectroscopic signature (from TD-DFT).

This table summarizes the core electronic features. A large HOMO-LUMO gap suggests high kinetic stability, while the specific energies of the frontier orbitals are crucial for understanding potential charge-transfer interactions with biological targets.

Relationship between Frontier Molecular Orbitals (FMOs).

Conclusion: Translating Theory into Therapeutic Potential

The quantum chemical analysis of 5-Ethoxyimidazo[1,2-a]pyridine provides a powerful, multi-faceted understanding of its intrinsic properties. The optimized geometry serves as a validated 3D model for molecular docking studies. The MEP map visually identifies the nitrogen atoms of the pyridine and imidazole rings as the most likely sites for hydrogen bonding interactions, a critical insight for receptor binding.[6] The HOMO-LUMO energy gap provides a quantitative measure of the molecule's stability and its propensity to engage in charge-transfer processes.

By following the rigorous, self-validating workflow presented in this guide, researchers can confidently generate reliable data to guide synthetic efforts, interpret experimental results, and ultimately accelerate the journey of promising scaffolds like imidazo[1,2-a]pyridine from computational concept to clinical candidate. This integration of theoretical chemistry into the drug discovery pipeline is indispensable for the development of next-generation therapeutics.[8][12]

References

• Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications. National Center for Biotechnology Information.[Link]

• Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. PubMed Central.[Link]

• An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. PubMed Central.[Link]

• Special Issue : Nitrogen-Containing Heterocyclic Compounds in Drug Design: Synthesis, Characterization, and Biological Activity. MDPI.[Link]

• Molecular structure, DFT computations, and docking studies of an imidazo[1,2-a]pyridine derivative containing 1,2,3-triazole and 4-bromophenyl moieties. PubMed.[Link]

• Design, Synthesis, In vitro and In vivo Evaluation of New Imidazo[1,2- a]pyridine Derivatives as Cyclooxygenase-2 Inhibitors. PubMed.[Link]

• Molecular structure, DFT computations, and docking studies of an imidazo[1,2-a]pyridine derivative containing 1,2,3-triazole and 4-bromophenyl moieties | Request PDF. ResearchGate.[Link]

• Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. National Center for Biotechnology Information.[Link]

• DFT‐Guided Design of Thermally Activated Delayed Fluorescence and Phosphorescence in Imidazopyridine‐Based Emitters | Request PDF. ResearchGate.[Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-Ethoxyimidazo[1,2-a]pyridine

Abstract

This document provides a comprehensive guide for the synthesis of 5-Ethoxyimidazo[1,2-a]pyridine, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. The imidazo[1,2-a]pyridine scaffold is a privileged structure, forming the core of numerous clinically used drugs.[1][2][3] This guide details a robust and field-proven two-part synthetic strategy, commencing with the preparation of the key intermediate, 2-amino-6-ethoxypyridine, followed by its cyclocondensation to yield the target molecule. The protocols are designed to be self-validating, with in-depth explanations of the underlying chemical principles, step-by-step procedures, and necessary characterization data for verification.

Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is a fused bicyclic heteroaromatic system that has garnered immense attention in synthetic and medicinal chemistry due to its diverse biological activities.[1][4] Its structural similarity to purines allows it to interact with a wide range of biological targets, leading to applications as anticancer, anti-inflammatory, antiviral, and sedative agents.[5] The functionalization of this scaffold, particularly at the 5-position with an alkoxy group such as ethoxy, can significantly modulate its physicochemical properties and biological activity, making 5-Ethoxyimidazo[1,2-a]pyridine a valuable molecule for library synthesis and as a key intermediate in the development of novel therapeutics.

This guide presents the classical and most reliable synthetic approach, the Tschitschibabin-type cyclocondensation reaction, which remains a cornerstone of imidazo[1,2-a]pyridine synthesis.[1] The causality behind each experimental choice is explained to empower the researcher with a deep understanding of the protocol.

Overall Synthetic Strategy

The synthesis of 5-Ethoxyimidazo[1,2-a]pyridine is most effectively achieved in two main stages. The primary challenge lies in the synthesis of the requisite starting material, 2-amino-6-ethoxypyridine, which is not readily commercially available. Our validated protocol begins with the common lab chemical 2,6-dichloropyridine.

The overall workflow is as follows:

• Part A: Synthesis of 2-amino-6-ethoxypyridine. This is a two-step process involving a nucleophilic aromatic substitution to introduce the ethoxy group, followed by a copper-catalyzed amination.

• Part B: Cyclocondensation to form 5-Ethoxyimidazo[1,2-a]pyridine. The synthesized aminopyridine is then reacted with an acetaldehyde equivalent to construct the fused imidazole ring.

Figure 1: Overall Synthetic Workflow.

Part A: Synthesis of 2-amino-6-ethoxypyridine

Step 1: Synthesis of 2-Chloro-6-ethoxypyridine

Principle: This step involves a nucleophilic aromatic substitution (SNAr) reaction. The ethoxide ion, a potent nucleophile, displaces one of the chloride ions on the 2,6-dichloropyridine ring. The reaction is regioselective due to the activating effect of the pyridine nitrogen on the ortho (2 and 6) positions. By controlling the stoichiometry, monosubstitution is favored.

Protocol:

• Preparation of Sodium Ethoxide: In a three-neck round-bottom flask equipped with a reflux condenser and an argon inlet, carefully add sodium metal (1.0 eq) in small pieces to absolute ethanol (anhydrous) under an inert atmosphere. The volume should be sufficient to fully dissolve the sodium (approx. 20 mL per gram of Na). Allow the reaction to proceed until all the sodium has dissolved.

• Reaction: To the freshly prepared sodium ethoxide solution, add 2,6-dichloropyridine (1.0 eq) dissolved in a minimal amount of absolute ethanol.

• Reflux: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 10:1 Hexane:Ethyl Acetate.

• Work-up: After cooling to room temperature, carefully quench the reaction by adding water. Most of the ethanol is then removed under reduced pressure.

• Extraction: Transfer the aqueous residue to a separatory funnel and extract with ethyl acetate or dichloromethane (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-chloro-6-ethoxypyridine as a clear oil.

Step 2: Synthesis of 2-Amino-6-ethoxypyridine

Principle: The conversion of the remaining chloro-group to an amine is achieved via a copper-catalyzed amination reaction. Copper(I) catalysts are particularly effective for the amination of less reactive aryl halides like chloropyridines.[6] Aqueous ammonia serves as the amine source.

Protocol:

• Reaction Setup: In a sealable pressure tube, combine 2-chloro-6-ethoxypyridine (1.0 eq), copper(I) oxide (Cu₂O, 0.05 eq), and potassium carbonate (K₂CO₃, 0.2 eq).

• Reagent Addition: Add ethylene glycol as the solvent, followed by N,N'-dimethylethylenediamine (DMEDA, 0.1 eq) as a ligand, and a concentrated aqueous solution of ammonia (NH₃·H₂O, 20 eq).[6]

• Heating: Seal the tube tightly and heat the mixture in an oil bath at 60-80 °C for 16-24 hours with vigorous stirring. The reaction should be conducted in a well-ventilated fume hood.

• Work-up: Cool the reaction mixture to room temperature. Dilute with water and extract thoroughly with ethyl acetate (4 x volumes).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product should be purified by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford pure 2-amino-6-ethoxypyridine.

Part B: Synthesis of 5-Ethoxyimidazo[1,2-a]pyridine

Principle (Tschitschibabin Reaction): This is a classical cyclocondensation reaction for forming the imidazo[1,2-a]pyridine ring system. The mechanism involves two key steps:

• N-Alkylation: The more nucleophilic ring nitrogen of 2-amino-6-ethoxypyridine attacks the electrophilic carbon of bromoacetaldehyde, displacing the bromide ion.

• Intramolecular Condensation: The exocyclic amino group then acts as a nucleophile, attacking the carbonyl carbon to form a cyclic hemiaminal intermediate, which subsequently dehydrates to form the aromatic imidazole ring. The addition of a mild base like sodium bicarbonate (NaHCO₃) neutralizes the HBr formed, preventing protonation of the starting amine and driving the reaction to completion.

Figure 2: Mechanism of the Tschitschibabin Reaction.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molar Eq.	Example Amount (1 mmol scale)
2-Amino-6-ethoxypyridine	C₇H₁₀N₂O	138.17	1.0	138 mg
Bromoacetaldehyde	C₂H₃BrO	122.94	1.1	135 mg
Sodium Bicarbonate	NaHCO₃	84.01	2.0	168 mg
Ethanol (anhydrous)	C₂H₅OH	46.07	-	10 mL
Ethyl Acetate	C₄H₈O₂	88.11	-	As needed
Hexane	C₆H₁₄	86.18	-	As needed
Anhydrous Na₂SO₄	Na₂SO₄	142.04	-	As needed
Silica Gel	SiO₂	60.08	-	As needed

Detailed Step-by-Step Protocol

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-amino-6-ethoxypyridine (1.0 eq) and anhydrous ethanol (approx. 0.1 M solution).

• Reagent Addition: Add sodium bicarbonate (2.0 eq) to the solution. While stirring, add bromoacetaldehyde (1.1 eq). Note: Bromoacetaldehyde is often supplied as a stabilized solution or diethyl acetal. If using the acetal, a small amount of acid may be required for in-situ hydrolysis, and reaction times may be longer.

• Reaction: Heat the mixture to reflux (approx. 78 °C) and maintain for 3-5 hours. Monitor the consumption of the starting material by TLC (Mobile Phase: 3:1 Hexane:Ethyl Acetate).

• Cooling and Filtration: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of Celite to remove inorganic salts, washing the pad with a small amount of ethanol.

• Solvent Removal: Concentrate the filtrate under reduced pressure to obtain the crude product as an oil or solid.

• Aqueous Work-up: Dissolve the crude residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer with saturated aqueous NaHCO₃ solution (2x) and then with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the residue by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate (e.g., starting from 10:1 to 3:1) to yield 5-Ethoxyimidazo[1,2-a]pyridine as a pure solid.

Product Validation and Characterization (Trustworthiness)

Successful synthesis must be confirmed by analytical characterization. The following data, based on the parent scaffold and substituent effects, are provided for validation.

• Molecular Formula: C₉H₁₀N₂O

• Molecular Weight: 162.19 g/mol

• Appearance: Expected to be a white to pale yellow solid.

Spectroscopic Data (Predicted)

• ¹H NMR (400 MHz, CDCl₃) δ (ppm):

  • H-8: ~7.95-8.05 (d, J ≈ 7.0 Hz). This proton is ortho to the bridgehead nitrogen and is typically the most downfield signal of the pyridine ring.

  • H-2 & H-3: ~7.50-7.60 (m, 2H). These are the protons on the imidazole ring.

  • H-7: ~7.05-7.15 (t, J ≈ 8.0 Hz). This proton is meta to the ethoxy group.

  • H-6: ~6.55-6.65 (d, J ≈ 8.0 Hz). This proton is ortho to the electron-donating ethoxy group and is expected to be significantly shielded (upfield).

  • -OCH₂CH₃: ~4.10-4.20 (q, J ≈ 7.0 Hz, 2H). The methylene protons of the ethoxy group.

  • -OCH₂CH₃: ~1.45-1.55 (t, J ≈ 7.0 Hz, 3H). The methyl protons of the ethoxy group.

• ¹³C NMR (100 MHz, CDCl₃) δ (ppm):

  • C-5: ~155-158. Carbon bearing the ethoxy group, significantly downfield.

  • C-8a (bridgehead): ~142-144.

  • C-2, C-3: ~110-125. Carbons of the imidazole ring.

  • C-7: ~122-124.

  • C-8: ~115-117.

  • C-6: ~105-108. Carbon ortho to the ethoxy group, significantly shielded.

  • -OCH₂CH₃: ~63-65.

  • -OCH₂CH₃: ~14-15.

• High-Resolution Mass Spectrometry (HRMS-ESI):

  • Calculated for [M+H]⁺ (C₉H₁₁N₂O⁺): 163.0866

  • Found: The experimental value should be within ± 5 ppm of the calculated mass.

References

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• Microwave-Assisted Synthesis, Optical and Theoretical Characterization of Novel 2-(imidazo[1,5-a]pyridine- 1-yl)pyridinium Salts. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Microwave-Assisted-Synthesis%2C-Optical-and-of-2-Gazzola-Carcou/3f5e8284687679a7442168a23075841496a7605d]
• The proton NMR chemical shifts of the hydrogens in pyridine are shown. Th.. Filo. [URL: https://www.filo.
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Application Note: A Framework for High-Throughput Screening of Novel Imidazo[1,2-a]pyridine Derivatives

Focus Molecule: 5-Ethoxyimidazo[1,2-a]pyridine Target Class: Protein Kinases

Abstract

The imidazo[1,2-a]pyridine core is a well-established "privileged scaffold" in medicinal chemistry, forming the basis of numerous clinically approved drugs and drug candidates.[1][2][3] Its synthetic tractability and broad spectrum of biological activities make it an attractive starting point for drug discovery campaigns.[1][4] This application note presents a comprehensive, field-proven framework for utilizing novel derivatives, such as 5-Ethoxyimidazo[1,2-a]pyridine, in a high-throughput screening (HTS) campaign to identify potent modulators of protein kinases, a target class for which this scaffold has shown significant promise.[1][5] We provide detailed, step-by-step protocols for assay development, primary screening, data analysis, and hit validation, designed to ensure scientific rigor and trustworthiness in the generated data.

Scientific Rationale & Strategic Overview

The Imidazo[1,2-a]pyridine Scaffold: A Privileged Core

Imidazo[1,2-a]pyridines are nitrogen-bridged heterocyclic compounds that are structurally similar to purines and indoles, key components in numerous biochemical processes. This structural feature contributes to their ability to interact with a wide array of biological targets. Marketed drugs like zolpidem (anxiolytic) and alpidem underscore the therapeutic success of this scaffold.[4][6] Extensive research has demonstrated the potent activity of its derivatives against cancer, infectious diseases (including tuberculosis), inflammation, and neurological disorders.[1][7][8] The broad utility and proven clinical relevance of this chemical core make any novel derivative, including 5-Ethoxyimidazo[1,2-a]pyridine, a high-priority candidate for screening campaigns.

Causality of Target Selection: Why Protein Kinases?

The human kinome represents one of the most critical target families for drug discovery, particularly in oncology and immunology. Several imidazo[1,2-a]pyridine derivatives have been identified as potent kinase inhibitors.[1][4] For instance, a focused effort using structure-based design led to the discovery of imidazo[1,2-a]pyridines with potent activity against Platelet-Derived Growth Factor Receptor (PDGFR), a receptor tyrosine kinase.[5] The scaffold's ability to be readily functionalized allows for the precise tuning of interactions within the ATP-binding pocket of kinases, making it an ideal starting point for identifying novel inhibitors. This application note will therefore use a generic serine/threonine kinase as a representative target to build a robust screening protocol.

Assay Principle: Luminescence-Based ATP Depletion

To enable high-throughput screening, a robust, scalable, and sensitive assay is paramount. We have selected a luminescence-based kinase assay that quantifies the amount of ATP remaining in solution following the kinase reaction.

• Mechanism: The kinase uses ATP to phosphorylate a substrate. The amount of ATP consumed is directly proportional to the kinase activity.

• Detection: After the kinase reaction, a luciferase/luciferin reagent is added. The luciferase enzyme uses the remaining ATP to produce a luminescent signal.

• Interpretation: A low luminescent signal indicates high kinase activity (most ATP is consumed), while a high signal indicates low kinase activity (ATP is spared). Inhibitors of the kinase will therefore result in a higher luminescent signal. This "add-and-read" format is ideal for HTS, minimizing liquid handling steps and variability.[9]

The High-Throughput Screening Workflow

A successful HTS campaign is a multi-stage process designed to systematically identify and validate active compounds. The workflow is structured to maximize efficiency and minimize the rate of false positives. It begins with assay development and proceeds through primary screening, hit confirmation, and finally, dose-response analysis to characterize the potency of confirmed hits.[10]

Caption: High-level workflow for an HTS campaign.

Detailed Experimental Protocols

These protocols are designed for a 384-well plate format, which offers a good balance between throughput and reagent consumption.[10]

Protocol 1: Compound Management

• Objective: To prepare and store 5-Ethoxyimidazo[1,2-a]pyridine for screening.

• Prepare a 10 mM primary stock solution of 5-Ethoxyimidazo[1,2-a]pyridine in 100% DMSO.

• Aliquot the primary stock into single-use volumes to avoid freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

• For screening, create an intermediate "source plate" by diluting the primary stock. For a final assay concentration of 10 µM in 1% DMSO, prepare a 1 mM source plate in DMSO.

• Causality Note: Using 100% DMSO for stock solutions ensures compound solubility and stability. Limiting the final DMSO concentration in the assay to ≤1% is crucial to prevent solvent-induced artifacts or cytotoxicity.[10]

Protocol 2: Assay Development and Optimization

• Objective: To determine the optimal concentrations of kinase, substrate, and ATP, and to validate the assay's suitability for HTS.

• Enzyme Titration: Perform a matrix titration of the kinase against a fixed, non-limiting concentration of ATP (e.g., 10 µM) and substrate. The goal is to find the lowest enzyme concentration that yields a robust signal and completes the reaction within a reasonable timeframe (e.g., 60 minutes).

• ATP Km Determination: At the optimized enzyme concentration, perform a titration of ATP to determine the Michaelis-Menten constant (Km). For inhibitor screening, the final ATP concentration should be set at or near its Km. This ensures the assay is sensitive to competitive inhibitors.

• DMSO Tolerance: Test the assay's performance at various final DMSO concentrations (e.g., 0.5% to 5%). The highest concentration that does not significantly impact the assay window (the difference between positive and negative controls) should be chosen.

• Assay Validation (Dry Run): Prepare several plates containing only positive (no enzyme or a known inhibitor) and negative (DMSO vehicle) controls.[10] Calculate the Z'-factor for each plate.

  • Z'-Factor Calculation: Z' = 1 - ( (3 * SD_pos + 3 * SD_neg) / |Mean_pos - Mean_neg| )

  • Trustworthiness Check: An HTS-ready assay must consistently yield a Z'-factor > 0.5 .[10][11] This indicates a large separation band between controls and low data variability, making it possible to confidently identify hits.

Table 1: Example Assay Quality Control Parameters

Parameter	Formula	Acceptance Criterion	Rationale
Z'-Factor	1 - (3σc+ + 3σc-) /	µc+ - µc-
Signal-to-Background (S/B)	µc- / µc+	> 10	Indicates the dynamic range of the assay signal.
Coefficient of Variation (%CV)	(σ / µ) * 100	< 15%	Measures the relative variability of the data.

(σ = standard deviation, µ = mean, c+ = positive control, c- = negative control)

Protocol 3: Primary High-Throughput Screen

• Objective: To screen a compound library at a single concentration to identify "hits".

• Compound Dispensing: Using an acoustic dispenser or pin tool, transfer a small volume (e.g., 50 nL) of the 1 mM compound source plate into the 384-well assay plates. This will yield a final concentration of 10 µM in a 50 µL reaction volume.

• Plate Layout: Dedicate specific columns for controls. For example, columns 1-2 for negative controls (DMSO only) and columns 23-24 for positive controls (a known inhibitor or no enzyme).

Table 2: Example 384-Well Plate Layout

Columns	Content	Purpose
1-2	Negative Control (DMSO)	Defines 0% inhibition baseline.
3-22	Test Compounds	Screening samples.
23-24	Positive Control (Inhibitor)	Defines 100% inhibition reference.

• Reagent Addition: Add the kinase enzyme and substrate mixture to all wells to start the reaction.

• Incubation: Incubate the plates at room temperature for the optimized duration (e.g., 60 minutes).

• Detection: Add the ATP detection reagent (e.g., Kinase-Glo®) to all wells to stop the reaction and initiate the luminescent signal.

• Data Acquisition: After a brief stabilization period (e.g., 10 minutes), read the luminescence on a compatible plate reader.

Protocol 4: Hit Confirmation and Dose-Response Analysis

• Objective: To validate primary hits and determine their potency (IC50).

• Hit Confirmation: "Cherry-pick" the initial hits and re-test them in triplicate under the same assay conditions. This step is crucial to eliminate hits caused by random error.

• Counter-Screening (Self-Validation): To ensure hits are not artifacts, perform a counter-screen. For a luminescence-based assay, this involves testing the compounds in the absence of the kinase enzyme but with the ATP detection reagent. A compound that inhibits luciferase will appear as a false positive in the primary screen. True hits should be inactive in this counter-assay.

• Dose-Response: For confirmed, non-artifactual hits, perform a 10-point, 3-fold serial dilution (e.g., from 50 µM down to 2.5 nM).

• IC50 Calculation: Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value, which is the concentration required to inhibit 50% of the kinase activity.

Potential Mechanism & Signaling Pathway

Assuming 5-Ethoxyimidazo[1,2-a]pyridine is identified as a PDGFR inhibitor, it would interfere with the downstream signaling cascade that promotes cell proliferation and survival. This pathway is a critical target in various cancers.[5]

Caption: Hypothetical inhibition of the PDGFR signaling pathway.

Conclusion

This application note provides a robust and scientifically grounded protocol for the high-throughput screening of 5-Ethoxyimidazo[1,2-a]pyridine and other novel derivatives of this privileged scaffold. By integrating careful assay development, stringent quality control using metrics like the Z'-factor, and a systematic hit validation workflow, researchers can confidently identify and characterize novel kinase modulators. This framework serves as a reliable starting point for drug discovery professionals aiming to leverage the vast therapeutic potential of the imidazo[1,2-a]pyridine chemical space.

References

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Application Notes & Protocols: Investigating the Anticancer Potential of 5-Ethoxyimidazo[1,2-a]pyridine in Cancer Cell Lines

Introduction: The Therapeutic Promise of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine (IP) scaffold is a privileged heterocyclic structure in medicinal chemistry, recognized for its vast biological activities.[1][2] This nitrogen-based bicyclic ring system has been the foundation for developing a multitude of therapeutic agents.[3] In the realm of oncology, IP derivatives have garnered significant attention as promising anticancer agents due to their ability to modulate critical cellular pathways that are often dysregulated in cancer.[1][4]

While this document focuses on the application of 5-Ethoxyimidazo[1,2-a]pyridine, it is important to note that the currently available scientific literature extensively covers the broader class of IP derivatives rather than this specific analog. Therefore, the mechanistic insights and protocols detailed herein are based on the well-established activities of the core IP scaffold. Researchers are encouraged to use this guide as a robust framework for initiating their investigation into the specific effects of the 5-ethoxy substituted variant.

IP derivatives have been shown to exert their anticancer effects through diverse mechanisms, including the inhibition of key protein kinases such as those in the PI3K/Akt/mTOR pathway, disruption of tubulin polymerization, and the induction of apoptosis.[1][5] Various in-vitro studies have demonstrated the potential of IP-based compounds against a range of cancer cell lines, including breast, liver, colon, cervical, and lung cancers.[1]

Part 1: Core Mechanistic Insights

Inhibition of the PI3K/Akt/mTOR Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) pathway is a crucial signaling cascade that governs cell proliferation, growth, survival, and angiogenesis. Its aberrant activation is a hallmark of many human cancers, making it a prime target for therapeutic intervention.[5] Several studies have reported that IP-based compounds are potent inhibitors of this pathway.[5][6]

The proposed mechanism involves the direct or indirect inhibition of PI3K or Akt, leading to the dephosphorylation of downstream effectors. This cascade of inhibition ultimately results in decreased cell proliferation and the induction of apoptosis.[6] Western blot analysis is a fundamental technique to probe the phosphorylation status of key proteins in this pathway, such as Akt (at Ser473) and mTOR (at Ser2448), upon treatment with the test compound.

Figure 1: Proposed inhibition of the PI3K/Akt/mTOR pathway by Imidazo[1,2-a]pyridine derivatives.

Induction of Apoptosis

A common downstream effect of treatment with IP derivatives is the induction of programmed cell death, or apoptosis.[5][7] This can be triggered through either the intrinsic (mitochondrial) or extrinsic (death receptor-mediated) pathways. Evidence from studies on various IP compounds suggests the involvement of the intrinsic pathway, characterized by changes in the expression of Bcl-2 family proteins (e.g., increased Bax, decreased Bcl-2) and the activation of caspases, such as caspase-3 and caspase-9.[3][7]

Part 2: Experimental Protocols

Cell Culture and Compound Preparation

• Cell Line Selection: Choose appropriate cancer cell lines for your study. Based on existing literature for IP derivatives, suitable lines include, but are not limited to, HCC1937 (breast), A375 (melanoma), HeLa (cervical), A549 (lung), and HepG2 (liver).[5][8][9]

• Culture Conditions: Culture the selected cell lines in the recommended medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Compound Stock Solution: Prepare a high-concentration stock solution of 5-Ethoxyimidazo[1,2-a]pyridine (e.g., 100 mM) in dimethyl sulfoxide (DMSO). Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Working Solutions: On the day of the experiment, dilute the stock solution in a complete culture medium to the desired final concentrations. Ensure the final DMSO concentration in the culture medium is consistent across all treatments (including vehicle control) and is non-toxic to the cells (typically ≤ 0.1%).

In-Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of living cells.[5]

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Allow the cells to adhere overnight.

• Compound Treatment: The following day, replace the medium with 100 µL of fresh medium containing various concentrations of 5-Ethoxyimidazo[1,2-a]pyridine (e.g., a serial dilution from 0.1 µM to 100 µM). Include a vehicle control (DMSO-treated) and a positive control (e.g., cisplatin).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the half-maximal inhibitory concentration (IC50) value by plotting a dose-response curve using appropriate software (e.g., GraphPad Prism).

Figure 2: Experimental workflow for the MTT-based cytotoxicity assay.

Western Blot Analysis for Pathway Modulation

• Cell Lysis: Treat cells grown in 6-well plates with 5-Ethoxyimidazo[1,2-a]pyridine at concentrations around the determined IC50 value for a specified time (e.g., 24 hours). After treatment, wash the cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against target proteins (e.g., p-Akt, total Akt, p-mTOR, total mTOR, Bcl-2, Bax, cleaved caspase-3, and a loading control like β-actin or GAPDH) overnight at 4°C.

• Detection: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry: Quantify the band intensities using software like ImageJ to determine the relative protein expression levels.

Part 3: Data Presentation and Interpretation

Comparative Cytotoxicity of Imidazo[1,2-a]pyridine Derivatives

To provide a contextual framework for the expected potency of 5-Ethoxyimidazo[1,2-a]pyridine, the following table summarizes the reported IC50 values for various IP derivatives against different human cancer cell lines.

Compound/Derivative	Cancer Cell Line	Cell Type	IC50 (µM)	Reference
IP-5	HCC1937	Breast	45	[5][9]
IP-6	HCC1937	Breast	47.7	[5][9]
Compound 6	A375	Melanoma	9.7 - 44.6	[6]
Compound 6	HeLa	Cervical	9.7 - 44.6	[6]
HB9	A549	Lung	50.56	[8]
HB10	HepG2	Liver	51.52	[8]
Cisplatin (Control)	A549	Lung	53.25	[8]
Cisplatin (Control)	HepG2	Liver	54.81	[8]

This table is a compilation of data from multiple sources and serves as a reference for the general cytotoxic potential of the imidazo[1,2-a]pyridine scaffold.

References

• Al-Tel, T. H., Al-Qawasmeh, R. A., Zaarour, R. H., & Al-Aboudi, A. F. (2020). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 20(5), 1-1. Available from: [Link]

• Altaher, A. M., El-Agnaf, O. M., Aliwaini, S. M., & Awadallah, A. M. (2022). A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. Inflammopharmacology, 30(4), 1337-1353. Available from: [Link]

• Altaher, A. M. H., Ali, A. A., Aliwaini, S. M., & Awadallah, A. M. (2021). Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy Review Article. Systematic Reviews in Pharmacy, 12(4), 79-88. Available from: [Link]

• Altaher, A. M., Ali, A. A., Aliwaini, S. M., & Awadallah, A. M. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Asian Pacific journal of cancer prevention: APJCP, 23(9), 2943–2951. Available from: [Link]

• Hussein, A. M., Al-Amiery, A. A., & Kadhum, A. A. H. (2025). Anti-Breast Cancer Activity of Some Synthesized Pyrazole Derivatives Bearing Imidazo[1,2a]pyridine Moiety. Al-Nahrain Journal of Science, 28(1), 1-10. Available from: [Link]

• de Souza, M. V. N., & de Almeida, M. V. (2026). Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Molecules, 31(1), 123. Available from: [Link]

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• Obaid, R. J., Al-Abdullah, E. S., & Al-Ghamdi, A. M. (2021). Synthesis and biological evaluation of some new imidazo[1,2-c]pyrimido [5,4-e]pyrimidin-5-amine derivatives. UQU Journal of Science, 1(1), 1-7. Available from: [Link]

• Patel, R. V., Ke, S., & Park, S. W. (2014). Design, synthesis, and biological evaluation of novel imidazo[1,2-a]pyridine derivatives as potent c-Met inhibitors. ACS medicinal chemistry letters, 5(5), 507–512. Available from: [Link]

• Singh, P., & Kaur, M. (2020). Design, Synthesis, Anti-Cancer Activity, and in silico Studies of Novel Imidazo[1,2-a]pyridine Derivatives. Russian Journal of General Chemistry, 90(9), 1727-1736. Available from: [Link]

• Tadigoppula, N., Kantevari, S., & Vangavaragou, V. (2020). Design, synthesis, and biological evaluation of novel imidazo[1,2-a]pyridinecarboxamides as potent anti-tuberculosis agents. Chemical biology & drug design, 96(6), 1362–1371. Available from: [Link]

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Application Notes & Protocols: 5-Ethoxyimidazo[1,2-a]pyridine as a Potential Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

The imidazo[1,2-a]pyridine scaffold is a well-recognized "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds.[1] This guide provides a comprehensive framework for the investigation of 5-Ethoxyimidazo[1,2-a]pyridine, a representative member of this class, as a potential kinase inhibitor. We will delve into the scientific rationale behind its proposed mechanism of action, provide detailed protocols for its characterization, and offer insights into the interpretation of results. This document is intended to empower researchers to rigorously evaluate the therapeutic potential of this and related compounds.

Introduction: The Rationale for Investigating 5-Ethoxyimidazo[1,2-a]pyridine

Kinases are a large family of enzymes that play critical roles in cellular signaling pathways by catalyzing the phosphorylation of specific substrates.[1] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention.[2] The imidazo[1,2-a]pyridine core has been identified in numerous compounds with potent anti-cancer properties, often attributed to their ability to inhibit key survival kinases.[3][4]

Derivatives of the imidazo[1,2-a]pyridine scaffold have been shown to inhibit a range of kinases, including phosphoinositide 3-kinases (PI3Ks), Akt (also known as protein kinase B), the mammalian target of rapamycin (mTOR), c-Met, and cyclin-dependent kinases (CDKs).[1][2][3] Inhibition of these pathways can lead to the induction of apoptosis (programmed cell death) and cell cycle arrest in cancer cells.[3][4] The 5-ethoxy substitution on the imidazo[1,2-a]pyridine ring is hypothesized to modulate the compound's pharmacokinetic and pharmacodynamic properties, potentially enhancing its potency and selectivity towards specific kinases.

This guide will provide a step-by-step approach to:

• Synthesize and characterize 5-Ethoxyimidazo[1,2-a]pyridine.

• Perform initial biochemical screening to identify target kinases.

• Conduct cell-based assays to determine its biological effects.

• Outline potential in vivo studies to evaluate its therapeutic efficacy.

Synthesis and Characterization

The synthesis of imidazo[1,2-a]pyridines can be achieved through various established methods, including condensation reactions, multicomponent reactions, and oxidative couplings.[1] A common and effective approach involves the condensation of a 2-aminopyridine with an α-haloketone.

Proposed Synthetic Scheme

A plausible synthetic route to 5-Ethoxyimidazo[1,2-a]pyridine is outlined below.

Caption: Proposed two-step synthesis of 5-Ethoxyimidazo[1,2-a]pyridine.

General Synthetic Protocol

• Synthesis of 2-bromo-1-ethoxyethan-1-one: To a solution of ethoxyacetyl chloride in a suitable solvent (e.g., carbon tetrachloride), add N-bromosuccinimide and a catalytic amount of benzoyl peroxide. Reflux the mixture under inert atmosphere until the reaction is complete (monitored by TLC). After cooling, filter the succinimide and concentrate the filtrate under reduced pressure to obtain the crude α-bromo ketone.

• Synthesis of 5-Ethoxyimidazo[1,2-a]pyridine: Dissolve 2-aminopyridine in a polar solvent like ethanol. Add the crude 2-bromo-1-ethoxyethan-1-one to the solution and reflux the mixture. The reaction progress can be monitored by TLC. Upon completion, cool the reaction mixture and neutralize with a base (e.g., sodium bicarbonate). Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate to obtain the crude product.

• Purification: Purify the crude 5-Ethoxyimidazo[1,2-a]pyridine using column chromatography on silica gel.

Characterization

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess the purity.

Biochemical Assays: Identifying Kinase Targets

The first step in characterizing a potential kinase inhibitor is to determine its activity against a panel of purified kinases.[5] This can be achieved through various biochemical assay formats.[6]

Kinase Panel Screening (Primary Screen)

A broad kinase panel screen is the most efficient way to identify potential targets and assess selectivity early on. Several commercial services offer screening against hundreds of kinases.

Principle: These assays typically measure the amount of ATP consumed or ADP produced during the phosphorylation reaction.[7] A reduction in kinase activity in the presence of the test compound indicates inhibition.

Workflow:

Caption: Workflow for primary kinase panel screening.

IC₅₀ Determination (Secondary Screen)

For the "hit" kinases identified in the primary screen, the next step is to determine the half-maximal inhibitory concentration (IC₅₀). This value represents the concentration of the inhibitor required to reduce the kinase activity by 50%.[5]

Protocol: ADP-Glo™ Kinase Assay (Promega)

This is a luminescent-based assay that measures the amount of ADP produced in a kinase reaction.[7]

• Prepare Reagents:

  • Kinase Buffer: Prepare a suitable buffer containing the purified kinase and its specific substrate.

  • ATP Solution: Prepare a stock solution of ATP. The final concentration in the assay should be close to the Kₘ for the specific kinase.

  • Compound Dilutions: Prepare a serial dilution of 5-Ethoxyimidazo[1,2-a]pyridine in DMSO.

• Kinase Reaction:

  • In a 96-well or 384-well plate, add the kinase buffer.

  • Add the serially diluted compound or DMSO (vehicle control).

  • Initiate the reaction by adding the ATP solution.

  • Incubate at the optimal temperature for the kinase (usually 30°C or 37°C) for a defined period (e.g., 60 minutes).

• ADP Detection:

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition:

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • The luminescent signal is directly proportional to the amount of ADP produced and thus the kinase activity.

  • Plot the percentage of kinase activity against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Data Presentation:

Kinase Target	IC₅₀ (µM)
PI3Kα	[Example Value]
Akt1	[Example Value]
mTOR	[Example Value]
c-Met	[Example Value]

Cell-Based Assays: Evaluating Biological Activity

While biochemical assays are crucial for identifying direct kinase inhibition, cell-based assays are essential to understand the compound's effects in a more physiologically relevant context.[8] These assays assess the compound's ability to penetrate cell membranes, engage its target in the cellular environment, and elicit a biological response.

Anti-proliferative Assay (MTT or CellTiter-Glo®)

This assay determines the effect of the compound on the viability and proliferation of cancer cell lines.

Protocol: MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 5-Ethoxyimidazo[1,2-a]pyridine for 48-72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀ (concentration for 50% growth inhibition).

Western Blot Analysis of Pathway Modulation

Western blotting can be used to assess whether the compound inhibits the phosphorylation of downstream targets of the identified kinase. For instance, if 5-Ethoxyimidazo[1,2-a]pyridine inhibits the PI3K/Akt/mTOR pathway, a decrease in the phosphorylation of Akt and S6 ribosomal protein would be expected.[3]

Protocol:

• Cell Treatment: Treat cancer cells with different concentrations of 5-Ethoxyimidazo[1,2-a]pyridine for a specified time.

• Cell Lysis: Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with primary antibodies against the phosphorylated and total forms of the target proteins (e.g., p-Akt, Akt, p-S6, S6).

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathway Visualization:

Caption: Simplified PI3K/Akt/mTOR signaling pathway and potential points of inhibition.

Cell Cycle Analysis

Kinase inhibitors often induce cell cycle arrest.[3] Flow cytometry can be used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Protocol:

• Cell Treatment: Treat cells with the compound for 24-48 hours.

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol.

• Staining: Stain the cells with a DNA-intercalating dye such as propidium iodide (PI), which also contains RNase to prevent staining of RNA.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each phase of the cell cycle. An accumulation of cells in a particular phase suggests cell cycle arrest at that point.

Apoptosis Assay

Induction of apoptosis is a desired outcome for anti-cancer agents.[4] Apoptosis can be detected by flow cytometry using Annexin V and propidium iodide (PI) staining.

Protocol:

• Cell Treatment: Treat cells with the compound for a predetermined time.

• Staining: Harvest the cells and stain them with Annexin V-FITC and PI according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis:

  • Annexin V-positive, PI-negative cells are in early apoptosis.

  • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

In Vivo Evaluation

If the compound shows promising in vitro activity, the next step is to evaluate its efficacy and safety in animal models.[5]

Pharmacokinetic (PK) Studies

PK studies determine the absorption, distribution, metabolism, and excretion (ADME) properties of the compound in an animal model (typically mice or rats). This information is crucial for designing efficacious dosing regimens for subsequent efficacy studies.

Xenograft Tumor Models

In this model, human cancer cells are implanted into immunocompromised mice.[2] Once tumors are established, the mice are treated with 5-Ethoxyimidazo[1,2-a]pyridine or a vehicle control. Tumor growth is monitored over time to assess the compound's anti-tumor activity.

Experimental Workflow:

Caption: Workflow for a xenograft tumor model study.

Conclusion and Future Directions

This guide provides a comprehensive roadmap for the preclinical evaluation of 5-Ethoxyimidazo[1,2-a]pyridine as a potential kinase inhibitor. The imidazo[1,2-a]pyridine scaffold holds significant promise for the development of novel therapeutics. Through a systematic approach of synthesis, biochemical screening, cellular characterization, and in vivo testing, the therapeutic potential of this and related compounds can be thoroughly investigated. Future work should focus on optimizing the structure to improve potency and selectivity, as well as elucidating the precise molecular mechanisms of action.

References

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• Aliwaini, S., et al. (2019). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Oncology Letters, 18(1), 830-837. [Link]

• Oh, Y., et al. (2016). Discovery of imidazo[1,2-a]-pyridine inhibitors of pan-PI3 kinases that are efficacious in a mouse xenograft model. Bioorganic & Medicinal Chemistry Letters, 26(3), 932-938. [Link]

• Al-Qatati, A., & Aliwaini, S. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. International Journal of Cancer Research, 18(1), 40-47. [Link]

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• Eurofins DiscoverX. (2026). Accelerating kinase drug discovery with validated kinase activity assay kits. [Link]

• Kim, Y., et al. (2014). Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt. Bioorganic & Medicinal Chemistry Letters, 24(19), 4650-4653. [Link]

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• Journal of Medicinal Chemistry. (2010). Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. [Link]

• OUCI. (n.d.). Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. [Link]

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Application Notes & Protocols: A Phased Approach to Efficacy Testing of 5-Ethoxyimidazo[1,2-a]pyridine (EIP)

Abstract

This document provides a comprehensive, phased experimental framework for evaluating the preclinical efficacy of 5-Ethoxyimidazo[1,2-a]pyridine (hereafter referred to as EIP), a novel small molecule compound. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, with derivatives showing potent activity against a range of biological targets, including protein kinases and key enzymes involved in oncogenesis.[1][2] This guide is designed for researchers, scientists, and drug development professionals, offering a logical progression from initial in vitro characterization and mechanism of action validation to in vivo efficacy and pharmacokinetic/pharmacodynamic (PK/PD) analysis. The protocols herein are designed as self-validating systems, emphasizing scientific rationale, clear endpoints, and decision-making criteria for advancing a candidate therapeutic.

Scientific Rationale & Hypothesized Mechanism of Action

The imidazo[1,2-a]pyridine core is a versatile pharmacophore found in numerous compounds with demonstrated anticancer properties.[3][4] These compounds are known to inhibit critical cell signaling pathways that drive tumor proliferation, survival, and metastasis. Common targets include kinases within the PI3K/Akt/mTOR and STAT3/NF-κB pathways, as well as structural proteins like tubulin.[1][3][5]

For the purposes of this experimental design, we will hypothesize that EIP is a potent and selective inhibitor of the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway . This pathway is one of the most frequently dysregulated cascades in human cancer, making it a high-value therapeutic target.[3] Our experimental strategy is therefore designed to test this hypothesis directly and evaluate the downstream consequences of target inhibition.

The central logic is to first confirm that EIP kills cancer cells with a dysregulated PI3K/Akt pathway in vitro, then verify that it does so by inhibiting its intended target, and finally, to determine if these effects translate to tumor growth inhibition in a robust in vivo model.[6][7]

Figure 1: Hypothesized Mechanism of Action. EIP is postulated to inhibit PI3K, blocking the phosphorylation of PIP2 to PIP3 and preventing the activation of Akt, a central node for cell survival and proliferation signaling.

Phase 1: In Vitro Efficacy & Mechanism of Action (MoA) Validation

Objective: To determine the cytotoxic potential of EIP across relevant cancer cell lines and to validate its engagement and inhibition of the PI3K/Akt signaling pathway.[8]

Cell Line Selection

The choice of cell lines is critical for testing our hypothesis. We will select a panel of human cancer cell lines with known alterations in the PI3K/Akt pathway (e.g., PIK3CA mutations or PTEN loss) and compare them to a cell line with a wild-type pathway.

Cell Line	Cancer Type	Key Genetic Feature	Rationale
HCC1937	Breast Cancer	PTEN null	Hypothesized high sensitivity due to pathway dependency.[4]
MDA-MB-231	Breast Cancer	KRAS/BRAF mutant	Known to have active PI3K/Akt signaling.[5]
SKOV3	Ovarian Cancer	PIK3CA mutation	Direct pathway activation.[5]
MCF-7	Breast Cancer	PIK3CA mutation	Estrogen-receptor positive model.[9]
MCF-10A	Non-tumorigenic	Wild-Type	To assess selectivity for cancer cells over normal cells.

Protocol: Cell Viability Assay (MTT/CCK-8)

This protocol quantifies the dose-dependent cytotoxic or cytostatic effect of EIP.[10]

• Cell Seeding: Plate cells in 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a 2X serial dilution of EIP in culture medium. The concentration range should span from ~100 µM down to 1 nM. Add 100 µL of the diluted compound to the respective wells (final volume 200 µL). Include "vehicle only" (e.g., 0.1% DMSO) and "no treatment" controls.

• Incubation: Incubate the plates for 72 hours at 37°C, 5% CO₂.

• Assay: Add 20 µL of MTT solution (5 mg/mL) or 10 µL of CCK-8 solution to each well and incubate for 2-4 hours. If using MTT, subsequently add 150 µL of DMSO to solubilize formazan crystals.

• Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for CCK-8) using a microplate reader.

• Analysis: Normalize the data to the vehicle control wells. Plot the dose-response curve and calculate the half-maximal inhibitory concentration (IC50) using non-linear regression analysis.

Protocol: Target Engagement via Western Blot

This protocol directly measures whether EIP inhibits the phosphorylation of Akt and its downstream effectors.

• Cell Culture & Treatment: Seed cells (e.g., HCC1937) in 6-well plates. At 70-80% confluency, treat with EIP at concentrations of 0.5x, 1x, and 5x the calculated IC50 value for 2-4 hours. Include a vehicle control.

• Lysate Preparation: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane onto a polyacrylamide gel. Separate proteins by electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C. Key antibodies include:

    • Phospho-Akt (Ser473)

    • Total Akt

    • Phospho-p70S6K (Thr389)

    • Total p70S6K

    • GAPDH or β-Actin (as a loading control)

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity to assess the reduction in phosphorylation relative to total protein levels.

Phase 2: In Vivo Preclinical Efficacy

Objective: To evaluate the anti-tumor activity of EIP in a validated animal model, establishing a clear therapeutic window and efficacy profile.[11]

Figure 2: Overall Experimental Workflow. A sequential process from in vitro validation to in vivo efficacy and PK/PD analysis, with key decision points between phases.

Protocol: Subcutaneous Xenograft Model

This protocol describes the establishment of tumors in immunocompromised mice, a standard model for evaluating cancer therapeutics.[11][12]

• Animal Model: Use 6-8 week old female athymic nude mice (e.g., BALB/c nude). Allow animals to acclimate for at least one week before the study begins. All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).[13]

• Cell Preparation: Culture HCC1937 cells to ~80% confluency. Harvest cells using trypsin, wash with PBS, and resuspend in a sterile, serum-free medium or a 1:1 mixture of medium and Matrigel® at a concentration of 5 x 10⁷ cells/mL.[12] Cell viability must be >95%.

• Implantation: Anesthetize the mice. Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse using a 27-gauge needle.

• Tumor Growth Monitoring: Monitor animals daily for health. Once tumors are palpable, measure their dimensions 2-3 times per week using digital calipers. Tumor volume is calculated using the formula: Volume = (Length x Width²) / 2 .

• Randomization: When average tumor volumes reach 100-150 mm³, randomize the mice into treatment groups (n=8-10 mice per group) to ensure a similar average tumor volume across all groups.

Study Design and Dosing

• Group 1: Vehicle Control (e.g., 5% DMSO, 40% PEG300, 5% Tween-80 in water)

• Group 2: EIP - Low Dose (e.g., 10 mg/kg)

• Group 3: EIP - High Dose (e.g., 50 mg/kg)

• Group 4: Positive Control (a standard-of-care agent for this cancer type, if available)

Administration: Dosing will be performed once daily (QD) via oral gavage (PO) or intraperitoneal (IP) injection, depending on preliminary formulation and tolerability data. Duration: Treat for 21-28 days or until tumors in the control group reach the predetermined endpoint size (e.g., 1500-2000 mm³). Endpoints:

• Primary: Tumor Growth Inhibition (TGI).

• Secondary: Body weight changes (as a measure of toxicity), overall animal health.

Phase 3: Pharmacokinetic/Pharmacodynamic (PK/PD) & Biomarker Analysis

Objective: To establish a quantitative relationship between the drug's concentration in the body (PK) and its biological effect on the target pathway within the tumor (PD).[14][15] This is crucial for validating the mechanism of action in vivo and informing clinical dose selection.[16]

Protocol: Pharmacokinetic (PK) Analysis

• Study Design: Use a separate cohort of tumor-bearing mice. Administer a single dose of EIP (e.g., 50 mg/kg).

• Sample Collection: At specified time points (e.g., 0.5, 1, 2, 4, 8, and 24 hours post-dose), collect blood (via cardiac puncture into EDTA tubes) and tumor tissue from subsets of mice (n=3 per time point).

• Sample Processing: Centrifuge blood to separate plasma. Snap-freeze plasma and tumor samples in liquid nitrogen and store at -80°C.

• Bioanalysis: Extract EIP from plasma and homogenized tumor tissue. Quantify the concentration of EIP using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Data Analysis: Calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), and half-life (t½).

Protocol: Pharmacodynamic (PD) Biomarker Analysis

• Study Design: In the main efficacy study, collect tumors from a subset of animals from the vehicle and treated groups at 2, 8, and 24 hours after the first and last doses.

• Tissue Processing: Fix a portion of each tumor in 10% neutral buffered formalin for immunohistochemistry (IHC) and snap-freeze the remainder for Western blot analysis.

• IHC/Western Blot: Perform IHC or Western blot on tumor samples using the same antibodies as in the in vitro MoA studies (e.g., anti-phospho-Akt). This will demonstrate the extent and duration of target inhibition in the tumor tissue following EIP administration.[6]

Data Interpretation & Go/No-Go Decision Framework

Clear, pre-defined criteria are essential for objective project advancement.[7]

Phase	Experiment	Go Criteria	No-Go Criteria
Phase 1	Cell Viability	IC50 < 1 µM in at least two PI3K/Akt-dependent cell lines.	IC50 > 10 µM or lack of selectivity vs. normal cells.
Western Blot	>70% reduction in p-Akt at 1x-5x IC50.	No significant, dose-dependent target inhibition.
Phase 2	In Vivo Efficacy	Statistically significant TGI > 50% at a well-tolerated dose.	TGI < 30% or significant toxicity (>15% body weight loss).
Phase 3	PK/PD Analysis	Clear correlation between drug exposure in the tumor and p-Akt inhibition.	No target modulation in vivo despite adequate drug exposure.

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Application Note & Protocol: A Validated Bioanalytical Method for the Quantification of 5-Ethoxyimidazo[1,2-a]pyridine in Human Plasma using LC-MS/MS

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to a robust and validated bioanalytical method for the quantification of 5-Ethoxyimidazo[1,2-a]pyridine in human plasma. The method utilizes liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS), a technique renowned for its sensitivity and selectivity.[1] The protocols detailed herein are designed to meet the stringent requirements for bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3][4][5][6][7] This guide is intended to be a practical resource for scientists in drug discovery and development, providing not just procedural steps but also the underlying scientific rationale for key experimental decisions.

Introduction to 5-Ethoxyimidazo[1,2-a]pyridine and the Need for Bioanalytical Quantification

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties.[8][9][10] 5-Ethoxyimidazo[1,2-a]pyridine is a representative member of this class, and its accurate quantification in biological matrices is paramount for pharmacokinetic (PK), toxicokinetic (TK), and bioavailability studies during drug development.[2][11] A validated bioanalytical method ensures that the data generated are reliable and can be used to make critical decisions regarding the safety and efficacy of a potential new drug.[4][11]

This application note describes a highly selective and sensitive LC-MS/MS method for the determination of 5-Ethoxyimidazo[1,2-a]pyridine in human plasma. The method employs a simple and efficient sample preparation technique, followed by rapid chromatographic separation and detection using tandem mass spectrometry.

Physicochemical Properties and Bioanalytical Considerations

While specific experimental data for 5-Ethoxyimidazo[1,2-a]pyridine is not widely published, we can infer its probable properties from the core imidazo[1,2-a]pyridine structure and the ethoxy substituent. The imidazo[1,2-a]pyridine core is a nitrogen-containing heterocyclic system.[12] The nitrogen atom in the pyridine ring imparts basic properties to the molecule.[13] The ethoxy group will increase the lipophilicity of the molecule compared to the unsubstituted parent compound.

These characteristics guide the development of the bioanalytical method:

• Solubility: The compound is expected to have moderate solubility in organic solvents, which is advantageous for extraction from aqueous biological matrices.

• Ionization: The basic nitrogen atom is a prime site for protonation, making positive ion electrospray ionization (ESI+) the logical choice for mass spectrometric detection.

• Extraction: The moderate lipophilicity and basicity suggest that liquid-liquid extraction (LLE) or solid-phase extraction (SPE) with a mixed-mode or reversed-phase sorbent would be effective for sample cleanup and concentration.[14][15]

Experimental Design and Rationale

The overall workflow for the bioanalytical method is depicted below. Each stage is optimized to ensure accuracy, precision, and robustness.

Caption: High-level workflow for the bioanalytical quantification of 5-Ethoxyimidazo[1,2-a]pyridine.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Rationale: LLE was chosen for its ability to provide a clean extract with high recovery for moderately lipophilic and basic compounds.[14] It is a cost-effective technique that effectively removes proteins and many endogenous interferences from the plasma matrix.[16] An alkaline extraction environment (pH > 9) is used to ensure that 5-Ethoxyimidazo[1,2-a]pyridine is in its neutral, more organic-soluble form, thereby maximizing its partitioning into the organic extraction solvent. Methyl tert-butyl ether (MTBE) is selected as the extraction solvent due to its good extraction efficiency for a broad range of compounds and its low miscibility with water.

Protocol:

• Aliquot 100 µL of human plasma (blank, standard, or QC) into a 1.5 mL polypropylene microcentrifuge tube.

• Add 10 µL of the internal standard (IS) working solution (e.g., a deuterated analog of the analyte) and vortex briefly.

• Add 50 µL of 1 M sodium carbonate buffer (pH 10) and vortex for 10 seconds.

• Add 600 µL of methyl tert-butyl ether (MTBE).

• Cap the tubes and vortex vigorously for 5 minutes.

• Centrifuge at 13,000 x g for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer 500 µL of the upper organic layer to a clean microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.[16]

• Reconstitute the dried extract in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Rationale: A reversed-phase C18 column is selected for chromatographic separation due to the expected moderate hydrophobicity of the analyte. The use of a gradient elution with acetonitrile and water, both containing 0.1% formic acid, allows for good peak shape and efficient separation from potential matrix components. Formic acid aids in the protonation of the analyte in the ESI source, enhancing sensitivity.

Instrumentation and Conditions:

Parameter	Condition
LC System	A standard HPLC or UHPLC system
Column	C18, 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 1 minute
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte: [M+H]+ → fragment 1, fragment 2; IS: [M+H]+ → fragment
Source Temperature	150°C
Desolvation Temperature	400°C

Note: Specific MRM transitions and collision energies must be optimized by infusing a standard solution of 5-Ethoxyimidazo[1,2-a]pyridine into the mass spectrometer.

Method Validation

A full validation of the bioanalytical method must be performed in accordance with FDA and EMA guidelines to ensure its reliability for the analysis of study samples.[2][3][6] The validation will assess the following parameters:

Caption: Key parameters for bioanalytical method validation.

Validation Protocols

1. Selectivity and Specificity:

• Protocol: Analyze at least six different lots of blank human plasma to ensure no endogenous components interfere with the detection of the analyte or IS.

2. Linearity and Range:

• Protocol: Prepare a calibration curve consisting of a blank, a zero standard (blank + IS), and at least six non-zero concentrations spanning the expected range of clinical or preclinical samples. The curve should be fitted with a linear, weighted (1/x² or 1/x) regression model.[1]

3. Lower Limit of Quantification (LLOQ):

• Protocol: The LLOQ is the lowest concentration on the calibration curve that can be quantified with acceptable accuracy (within ±20%) and precision (≤20% CV).[3]

4. Accuracy and Precision:

• Protocol: Analyze quality control (QC) samples at a minimum of four concentration levels (LLOQ, low, medium, and high) in at least five replicates on three separate days.

• Acceptance Criteria:

  • Accuracy: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ).

  • Precision: The coefficient of variation (CV) should not exceed 15% (20% for LLOQ).

5. Recovery and Matrix Effect:

• Protocol:

  • Recovery: Compare the peak area of the analyte from extracted samples to the peak area of post-extraction spiked samples at three QC levels.

  • Matrix Effect: Compare the peak area of the analyte in post-extraction spiked samples to the peak area of the analyte in a neat solution at the same concentration.[17]

6. Stability:

• Protocol: Evaluate the stability of the analyte in plasma under various conditions that mimic sample handling and storage:

  • Freeze-Thaw Stability: After at least three freeze-thaw cycles.

  • Short-Term (Bench-Top) Stability: At room temperature for a duration that exceeds the expected sample handling time.

  • Long-Term Stability: At the intended storage temperature (e.g., -80°C) for a period that covers the expected duration of the study.

  • Post-Preparative (Autosampler) Stability: In the reconstituted extract under the conditions of the autosampler.

Summary of Acceptance Criteria

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy (Mean % Bias)	Within ±15% of nominal (±20% at LLOQ)
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)
Stability	Mean concentration of stability samples should be within ±15% of the nominal concentration.

Conclusion

The bioanalytical method detailed in this application note provides a reliable and robust framework for the quantification of 5-Ethoxyimidazo[1,2-a]pyridine in human plasma. The combination of a straightforward liquid-liquid extraction protocol with the sensitivity and selectivity of LC-MS/MS ensures high-quality data suitable for regulatory submissions. Adherence to the comprehensive validation plan outlined herein will guarantee that the method is fit for its intended purpose in supporting drug development programs.[4]

References

• European Medicines Agency. (n.d.). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• KCAS. (n.d.). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH M10 on bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• Aparna Pharma. (n.d.). M10 Bioanalytical Method Validation - FDA Guidance for Nonclinical & Clinical Studies. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

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• MDPI. (n.d.). Rapid MALDI-MS Assays for Drug Quantification in Biological Matrices: Lessons Learned, New Developments, and Future Perspectives. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. Retrieved from [Link]

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• PubMed. (2007). Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors. Retrieved from [Link]

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Application Notes and Protocols: The Use of Imidazo[1,2-a]pyridine Derivatives in Fluorescence Microscopy

Introduction: Unveiling the Potential of Imidazo[1,2-a]pyridines in Cellular Imaging

The imidazo[1,2-a]pyridine scaffold is emerging as a privileged structure in the development of novel fluorescent probes for biological imaging.[1] These heterocyclic compounds possess intrinsic fluorescence properties that can be fine-tuned through synthetic modifications, making them highly versatile tools for researchers in cell biology, drug discovery, and diagnostics.[2][3] Their compact size and ability to be functionalized allow for the design of probes that can selectively target specific cellular components, detect analytes of interest, and report on the physiological state of the cell.[4][5][6][7]

This guide provides a comprehensive overview of the application of imidazo[1,2-a]pyridine derivatives in fluorescence microscopy. While we will use "5-Ethoxyimidazo[1,2-a]pyridine" as a representative example to illustrate the potential of this class, the principles and protocols discussed herein are broadly applicable to a range of functionalized imidazo[1,2-a]pyridines. We will delve into their photophysical properties, explore their diverse applications, and provide detailed protocols to empower researchers to effectively utilize these powerful imaging agents.

Photophysical Properties: A Tunable Palette for Cellular Imaging

The fluorescence of imidazo[1,2-a]pyridines is dictated by their electronic structure, which can be readily modified by the introduction of various substituents.[2] This chemical tractability allows for the rational design of probes with desired excitation and emission wavelengths, Stokes shifts, and quantum yields.

Key factors influencing the photophysical properties include:

• Substituents: Electron-donating or -withdrawing groups on the imidazo[1,2-a]pyridine core can significantly alter the energy of the electronic transitions, leading to shifts in the absorption and emission spectra.[2] For instance, the addition of a hydroxymethyl group has been shown to enhance fluorescence intensity in some cases.[2]

• Solvent Polarity: Some imidazo[1,2-a]pyridine derivatives exhibit solvatochromism, where their fluorescence spectrum is dependent on the polarity of the surrounding environment.[4] This property is particularly useful for developing probes that can report on changes in the local environment, such as within cellular membranes.

• Analyte Binding: The interaction of a probe with its target analyte can induce conformational changes or alter the electronic properties of the fluorophore, leading to a "turn-on," "turn-off," or ratiometric fluorescence response.[5][6]

Table 1: Representative Photophysical Properties of Imidazo[1,2-a]pyridine Derivatives

Derivative Example	Excitation (nm)	Emission (nm)	Quantum Yield (Φ)	Application	Reference
2-phenylimidazo[1,2-a]pyridine	~325	411-452	Not specified	General Fluorophore	[8]
Fused imidazopyridine	Not specified	Not specified	Not specified	Fe³⁺ and Hg²⁺ Sensing	[6]
Boronate-functionalized	Not specified	~500	Not specified	H₂O₂ Detection	[7]
Xanthene-functionalized	Not specified	Not specified	Not specified	Hg²⁺ Sensing	[5]
Various synthesized derivatives	254-365	346-412	0.79-1.22	General Fluorophore	[9]

Note: The exact photophysical properties of a specific derivative like 5-Ethoxyimidazo[1,2-a]pyridine would need to be experimentally determined.

Applications in Fluorescence Microscopy

The versatility of the imidazo[1,2-a]pyridine scaffold has led to the development of probes for a wide array of applications in cellular imaging.

Sensing of Metal Ions

Imidazo[1,2-a]pyridine derivatives have been successfully engineered to act as selective chemosensors for various metal ions. For example, probes have been designed to detect mercury (Hg²⁺) and iron (Fe³⁺) ions in living cells.[5][6] The sensing mechanism often involves the binding of the metal ion to a specific recognition moiety on the probe, which in turn modulates the fluorescence output.[5][6] This can manifest as a "turn-on" response, where fluorescence is enhanced upon ion binding, or a "turn-off" response, where fluorescence is quenched.[6]

Mechanism of Action: A "Turn-On" Sensor for Hg²⁺

An imidazo[1,2-a]pyridine functionalized with a xanthene dye and a spirolactam ring can act as a "turn-on" sensor for Hg²⁺.[5] In its native state, the spirolactam ring is closed, and the probe is non-fluorescent. The presence of Hg²⁺ catalyzes the opening of the spirolactam ring, leading to the formation of a highly fluorescent, ring-opened structure.[5]

Caption: "Turn-on" fluorescence mechanism for Hg²⁺ detection.

Detection of Reactive Oxygen Species (ROS)

Reactive oxygen species, such as hydrogen peroxide (H₂O₂), play crucial roles in cell signaling and oxidative stress.[7] Imidazo[1,2-a]pyridine-based probes have been developed for the sensitive and selective detection of H₂O₂ in living cells.[7] These probes often incorporate a boronate ester moiety, which is cleaved in the presence of H₂O₂, leading to the release of a fluorescent reporter.[7]

pH Sensing in Cellular Compartments

The pH of subcellular organelles is tightly regulated and plays a critical role in their function. While specific examples for imidazo[1,2-a]pyridines are still emerging, the related imidazo[1,5-a]pyridine scaffold has been successfully utilized to create ratiometric pH probes.[10][11] This principle can be extended to the imidazo[1,2-a]pyridine core. Ratiometric sensing, where the ratio of fluorescence intensities at two different wavelengths changes with pH, provides a more robust and quantitative measure of pH compared to single-wavelength intensity changes.

Probing Cellular Membranes

The solvatochromic properties of certain imidazo[1,5-a]pyridine derivatives make them excellent candidates for studying the properties of cellular membranes.[4] These probes can report on the local polarity and hydration of the lipid bilayer, providing insights into membrane fluidity and organization. This application can likely be extended to suitably designed imidazo[1,2-a]pyridine derivatives.

Experimental Protocols

The following protocols provide a general framework for using imidazo[1,2-a]pyridine-based probes in live-cell fluorescence microscopy. It is essential to optimize parameters such as probe concentration and incubation time for each specific probe and cell type.

Protocol 1: General Live-Cell Staining

This protocol is a starting point for staining live cells with a generic imidazo[1,2-a]pyridine probe.

• Cell Culture: Plate cells on a suitable imaging dish or slide and culture until they reach the desired confluency (typically 60-80%).

• Probe Preparation: Prepare a stock solution of the imidazo[1,2-a]pyridine probe (e.g., 1-10 mM in DMSO). Protect the stock solution from light and store it at -20°C.

• Staining Solution: On the day of the experiment, dilute the stock solution to the desired final concentration (e.g., 1-10 µM) in pre-warmed, serum-free cell culture medium or a suitable buffer (e.g., Hanks' Balanced Salt Solution, HBSS).

• Cell Staining:

  • Remove the culture medium from the cells.

  • Wash the cells once with pre-warmed PBS.

  • Add the staining solution to the cells and incubate for 15-60 minutes at 37°C and 5% CO₂. The optimal incubation time should be determined experimentally.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with pre-warmed culture medium or buffer to remove any unbound probe.

• Imaging:

  • Add fresh, pre-warmed culture medium or imaging buffer to the cells.

  • Image the cells using a fluorescence microscope equipped with the appropriate filter sets for the specific probe's excitation and emission wavelengths.

Caption: General workflow for live-cell imaging.

Protocol 2: Detection of Hydrogen Peroxide (H₂O₂)

This protocol is adapted for a hypothetical boronate-based imidazo[1,2-a]pyridine probe for H₂O₂.[7]

• Cell Culture and Staining: Follow steps 1-4 of the General Live-Cell Staining protocol. A typical probe concentration for H₂O₂ detection is around 30 µM.[7]

• Induction of ROS (Optional): To study endogenous H₂O₂, cells can be stimulated with an agent like Phorbol 12-myristate 13-acetate (PMA) for a defined period before or during probe incubation.[7] For exogenous H₂O₂ detection, a known concentration of H₂O₂ can be added to the medium.

• Washing and Imaging: Follow steps 5 and 6 of the General Live-Cell Staining protocol. Acquire images before and after the addition of the stimulus to observe the change in fluorescence.

Data Analysis and Interpretation

The analysis of fluorescence microscopy data will depend on the specific application.

• Qualitative Analysis: Visual inspection of the images can provide information on the subcellular localization of the probe and changes in fluorescence intensity or distribution in response to a stimulus.

• Quantitative Analysis: Image analysis software (e.g., ImageJ, CellProfiler) can be used to quantify fluorescence intensity in whole cells or specific regions of interest (ROIs). For ratiometric probes, the ratio of intensities from two emission channels is calculated.

Troubleshooting

Issue	Possible Cause	Solution
No or weak fluorescence signal	- Incorrect filter set- Probe concentration too low- Photobleaching- Probe not cell-permeable	- Verify excitation/emission spectra and use appropriate filters.- Increase probe concentration.- Minimize light exposure and use an anti-fade mounting medium if applicable.- Check the literature for the probe's permeability or try a different derivative.
High background fluorescence	- Probe concentration too high- Incomplete washing- Autofluorescence from cells or medium	- Decrease probe concentration.- Increase the number and duration of washes.- Image unstained cells to determine the level of autofluorescence and use a medium with low background fluorescence.
Cell toxicity	- Probe concentration too high- Prolonged incubation	- Perform a cytotoxicity assay (e.g., MTT assay) to determine the optimal non-toxic concentration.[12][13]- Reduce the incubation time.

Conclusion

Imidazo[1,2-a]pyridine derivatives represent a promising and versatile class of fluorophores for a wide range of applications in fluorescence microscopy. Their tunable photophysical properties and amenability to chemical modification allow for the development of sophisticated probes for sensing, tracking, and reporting on the intricate processes within living cells. As research in this area continues, we can expect the emergence of even more powerful and specific imidazo[1,2-a]pyridine-based tools that will further illuminate the complexities of cellular biology.

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• RSC Publishing. (n.d.). Development of a fused imidazo[1,2-a]pyridine based fluorescent probe for Fe3+ and Hg2+ in aqueous media and HeLa cells. Retrieved from [Link]

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• ResearchGate. (2025-08-05). Imidazo [1,2-a] pyridine based small organic fluorescent molecules for selective detection of nerve agents simulants | Request PDF. Retrieved from [Link]

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• RSC Publishing. (2025-10-06). Photocatalytic synthesis of imidazo[1,2-a]pyridines via C(sp) 3 –H functionalization using ethylarene as a sustainable surrogate of acetophenone and luminescence studies. Retrieved from [Link]

• PMC - NIH. (n.d.). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Retrieved from [Link]

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• Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. (n.d.). Retrieved from [Link]

• New Journal of Chemistry (RSC Publishing). (n.d.). Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications. Retrieved from [Link]

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• ResearchGate. (2020-10-29). Two Pyridine‐Based Fluorescent Probes for Sensing pH. Retrieved from [Link]

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Application Notes and Protocols for the Microwave-Assisted Synthesis of 5-Ethoxyimidazo[1,2-a]pyridine

Introduction: The Significance of Imidazo[1,2-a]pyridines and the Advent of Microwave Synthesis

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry and drug discovery, forming the core of numerous therapeutic agents with a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties.[1][2] The development of efficient and sustainable synthetic methodologies to access these valuable compounds is a key focus for researchers. Traditional synthetic routes often require long reaction times, harsh conditions, and can lead to the formation of undesirable byproducts.[3]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology in modern chemistry, offering significant advantages over conventional heating methods.[4] By directly and efficiently heating the reaction mixture through dielectric polarization, microwave irradiation dramatically reduces reaction times, often from hours to minutes, while frequently improving product yields and purity.[2][5] This approach aligns with the principles of green chemistry by minimizing energy consumption and often allowing for the use of more environmentally benign solvents.[6]

This application note provides a detailed protocol for the synthesis of 5-Ethoxyimidazo[1,2-a]pyridine, a representative of this important class of compounds, utilizing microwave irradiation. The described methodology offers a rapid, efficient, and reliable route for researchers in academia and the pharmaceutical industry.

Reaction Mechanism: A Tale of Condensation and Cyclization

The synthesis of the imidazo[1,2-a]pyridine core typically proceeds through the condensation of a 2-aminopyridine derivative with an α-halocarbonyl compound.[7][8] In the case of 5-Ethoxyimidazo[1,2-a]pyridine, the reaction involves the nucleophilic attack of the endocyclic nitrogen of 2-amino-6-ethoxypyridine on the electrophilic carbon of chloroacetaldehyde. This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic imidazo[1,2-a]pyridine ring system. Microwave irradiation accelerates this process by rapidly reaching the optimal reaction temperature and promoting efficient molecular collisions.

Experimental Protocol: A Step-by-Step Guide

This protocol is adapted from established methods for the synthesis of substituted imidazo[1,2-a]pyridines.[9]

Reagents and Equipment:

Reagent/Equipment	Grade/Specification
2-Amino-6-ethoxypyridine	≥97%
Chloroacetaldehyde (50 wt. % in H₂O)	Synthesis grade
Ethanol	Anhydrous
Sodium bicarbonate (NaHCO₃)	Reagent grade
Ethyl acetate	HPLC grade
Hexane	HPLC grade
Magnesium sulfate (MgSO₄)	Anhydrous
Microwave reactor	Dedicated laboratory microwave synthesizer
Microwave reaction vials (10 mL)	with snap caps and septa
Magnetic stir bars
Rotary evaporator
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄
Column chromatography setup	Silica gel (230-400 mesh)
Standard laboratory glassware

Procedure:

• Reaction Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine 2-amino-6-ethoxypyridine (1.0 mmol, 138.2 mg), ethanol (3 mL), and sodium bicarbonate (2.0 mmol, 168 mg).

• Addition of Chloroacetaldehyde: To the stirred suspension, add chloroacetaldehyde (50 wt. % in H₂O, 1.2 mmol, 0.14 mL).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the reaction mixture at 120°C for 15 minutes.

• Work-up: After the reaction is complete and the vial has cooled to room temperature, quench the reaction by adding water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to afford the pure 5-Ethoxyimidazo[1,2-a]pyridine.

Expected Yield: While specific yields for this exact compound under these conditions are not extensively reported, similar microwave-assisted syntheses of substituted imidazo[1,2-a]pyridines typically afford yields in the range of 70-90%.

Visualizing the Process

To aid in the understanding of the experimental workflow and the chemical transformation, the following diagrams are provided.

Caption: Experimental workflow for the microwave-assisted synthesis of 5-Ethoxyimidazo[1,2-a]pyridine.

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Catalytic Methods for Imidazo[1,2-a]pyridine Synthesis: A Detailed Guide for Researchers

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. Its derivatives are known to exhibit a wide array of biological activities, including antiviral, anticancer, antibacterial, and anti-inflammatory properties.[1] This has led to the development of numerous synthetic strategies, with catalytic methods emerging as the most powerful and versatile tools for constructing this important bicyclic system. This guide provides an in-depth overview of key catalytic methodologies for the synthesis of imidazo[1,2-a]pyridines, complete with detailed protocols and mechanistic insights to aid researchers in drug discovery and development.

Section 1: Transition-Metal-Catalyzed Syntheses

Transition metals, particularly copper, palladium, and gold, have revolutionized the synthesis of imidazo[1,2-a]pyridines. These catalysts offer unique reactivity, enabling the formation of carbon-nitrogen and carbon-carbon bonds under mild conditions with high efficiency and functional group tolerance.

Copper-Catalyzed A³-Coupling Reactions

The A³-coupling (Aldehyde-Alkyne-Amine) reaction is a powerful one-pot, three-component strategy for the synthesis of propargylamines, which can then undergo cyclization to form a variety of heterocycles, including imidazo[1,2-a]pyridines.[2] Copper catalysts are particularly effective in promoting this transformation.

Mechanistic Rationale: The reaction is believed to proceed through the formation of a copper acetylide intermediate, which then reacts with an imine generated in situ from the aldehyde and 2-aminopyridine. This is followed by an intramolecular 5-exo-dig cyclization to furnish the imidazo[1,2-a]pyridine core. The use of a heterogeneous copper catalyst, such as copper supported on silica (Cu/SiO₂), offers advantages in terms of catalyst recovery and reuse, aligning with the principles of green chemistry.[2][3]

Figure 1: Proposed mechanism for the copper-catalyzed A³-coupling reaction.

Protocol 1: Heterogeneous Copper-Catalyzed A³-Coupling for Imidazo[1,2-a]pyridine Synthesis [2]

This protocol describes the synthesis of substituted imidazo[1,2-a]pyridines using a recyclable Cu/SiO₂ catalyst.

Materials:

• 2-Aminopyridine (1.1 mmol)

• Aldehyde (1.0 mmol)

• Terminal alkyne (1.5 mmol)

• Cu/SiO₂ catalyst (10 mol%)

• Toluene (0.5 mL)

• Schlenk tube

• Standard laboratory glassware and purification apparatus

Procedure:

• To a Schlenk tube under an inert atmosphere, add 2-aminopyridine, the aldehyde, the Cu/SiO₂ catalyst, the terminal alkyne, and toluene.

• Seal the tube and heat the reaction mixture to 120 °C with stirring for 48 hours.

• After cooling to room temperature, filter the reaction mixture to recover the catalyst.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the crude product by column chromatography using a mixture of hexanes, ethyl acetate, and triethylamine (84:10:4) as the eluent to afford the desired imidazo[1,2-a]pyridine.

Entry	Aldehyde	Alkyne	Product	Yield (%)
1	Benzaldehyde	Phenylacetylene	2,3-diphenylimidazo[1,2-a]pyridine	82
2	4-Chlorobenzaldehyde	Phenylacetylene	2-phenyl-3-(4-chlorophenyl)imidazo[1,2-a]pyridine	75
3	4-Methoxybenzaldehyde	Phenylacetylene	2-phenyl-3-(4-methoxyphenyl)imidazo[1,2-a]pyridine	78
4	Benzaldehyde	1-Heptyne	2-phenyl-3-pentylimidazo[1,2-a]pyridine	65

Table 1: Substrate scope for the Cu/SiO₂-catalyzed A³-coupling reaction.[2]

Palladium-Catalyzed C-H Functionalization

Palladium catalysis has been instrumental in the development of direct C-H functionalization strategies for the synthesis and elaboration of imidazo[1,2-a]pyridines. These methods avoid the need for pre-functionalized starting materials, thereby improving atom economy and synthetic efficiency.

Mechanistic Insight: Palladium-catalyzed C-H activation typically involves the formation of a palladacycle intermediate, followed by coupling with a suitable partner. The regioselectivity of the C-H activation is often directed by a coordinating group present on the substrate. For the synthesis of imidazo[1,2-a]pyridines, intramolecular C-H amination of N-(pyridin-2-yl)enamines is a common strategy.

Figure 2: General workflow for palladium-catalyzed C-H activation/cyclization.

Protocol 2: Palladium-Catalyzed Intramolecular C-H Amination

This protocol is a general representation of a palladium-catalyzed synthesis of imidazo[1,2-a]pyridines. Specific conditions may vary depending on the substrate and catalyst system.

Materials:

• N-(pyridin-2-yl)enamine substrate (1.0 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 5 mol%)

• Ligand (if required, e.g., Xantphos, 10 mol%)

• Base (e.g., Cs₂CO₃, 2.0 mmol)

• Solvent (e.g., Dioxane, 5 mL)

• Sealed reaction vessel

Procedure:

• In a sealed reaction vessel, combine the N-(pyridin-2-yl)enamine substrate, palladium catalyst, ligand (if used), and base.

• Add the degassed solvent under an inert atmosphere.

• Seal the vessel and heat the reaction mixture at the specified temperature (e.g., 85-110 °C) for the required time (typically 12-24 hours).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of celite and wash with the same solvent.

• Concentrate the filtrate and purify the residue by column chromatography to obtain the imidazo[1,2-a]pyridine product.

Entry	Substrate	Catalyst/Ligand	Product	Yield (%)
1	N-(pyridin-2-yl)-1-phenylenamine	Pd(OAc)₂/Xantphos	2-phenylimidazo[1,2-a]pyridine	85
2	N-(5-methylpyridin-2-yl)-1-phenylenamine	Pd(OAc)₂/Xantphos	7-methyl-2-phenylimidazo[1,2-a]pyridine	82
3	N-(pyridin-2-yl)-1-(4-methoxyphenyl)enamine	Pd(OAc)₂/Xantphos	2-(4-methoxyphenyl)imidazo[1,2-a]pyridine	88

Table 2: Representative examples of palladium-catalyzed imidazo[1,2-a]pyridine synthesis.

Gold-Catalyzed Redox Annulation

Gold catalysts exhibit unique carbophilic Lewis acidity, enabling the activation of alkynes towards nucleophilic attack. A notable gold-catalyzed method for imidazo[1,2-a]pyridine synthesis involves the reaction of 2-aminopyridine N-oxides with terminal alkynes.[4]

Mechanistic Rationale: This reaction proceeds via a redox-neutral pathway. The gold catalyst activates the alkyne, which is then attacked by the N-oxide oxygen. This is followed by a rearrangement to form a gold-carbene intermediate. Subsequent intramolecular cyclization and protonolysis deliver the final imidazo[1,2-a]pyridine product. This atom-economical approach avoids the need for external oxidants.[4][5]

Figure 3: Proposed mechanism for the gold-catalyzed synthesis of imidazo[1,2-a]pyridines.[4]

Protocol 3: Gold-Catalyzed Synthesis from 2-Aminopyridine N-oxides and Alkynes [4]

Materials:

• 2-Aminopyridine N-oxide (0.26 mmol)

• Alkyne (0.22 mmol)

• PicAuCl₂ (0.022 mmol)

• Trifluoroacetic acid (TFA, 0.22 mmol)

• Dichloromethane (CH₂Cl₂) (0.2 M solution)

• Triethylamine (Et₃N)

Procedure:

• To a solution of 2-aminopyridine N-oxide in CH₂Cl₂, add TFA and stir for 10 minutes at room temperature.

• Add the alkyne followed by the gold catalyst (PicAuCl₂).

• Stir the reaction mixture overnight at 40 °C.

• Quench the reaction by adding a small amount of Et₃N.

• Concentrate the mixture under reduced pressure.

• Purify the residue by column chromatography to afford the pure imidazo[1,2-a]pyridine product.

Entry	2-Aminopyridine N-oxide	Alkyne	Product	Yield (%)
1	2-Aminopyridine N-oxide	Phenylacetylene	2-phenylimidazo[1,2-a]pyridine	72
2	2-Amino-5-methylpyridine N-oxide	Phenylacetylene	7-methyl-2-phenylimidazo[1,2-a]pyridine	68
3	2-Aminopyridine N-oxide	1-Heptyne	2-pentylimidazo[1,2-a]pyridine	65

Table 3: Scope of the gold-catalyzed redox synthesis of imidazo[1,2-a]pyridines.[4]

Section 2: Organocatalytic and Photocatalytic Approaches

In recent years, there has been a growing interest in developing metal-free catalytic systems for the synthesis of imidazo[1,2-a]pyridines, driven by the desire for more sustainable and cost-effective methods.[6]

Flavin-Iodine Coupled Organocatalysis

A dual organocatalytic system employing a flavin catalyst and molecular iodine can facilitate the aerobic oxidative C-N bond formation to produce imidazo[1,2-a]pyridines.[7][8] This system can also be extended to a one-pot, three-component synthesis of 3-thioimidazo[1,2-a]pyridines.

Mechanistic Considerations: The flavin catalyst, in the presence of an acid, is believed to activate molecular oxygen, while iodine likely participates in the oxidative cyclization step. This coupled system allows for the use of air as the terminal oxidant, making it an environmentally benign process.

Protocol 4: Flavin-Iodine Catalyzed Aerobic Synthesis of Imidazo[1,2-a]pyridines [7]

Materials:

• 2-Aminopyridine (1.0 mmol)

• Ketone (1.2 mmol)

• Flavin catalyst (e.g., 5-ethyl-3,7,8,10-tetramethylisoalloxazinium perchlorate, 5 mol%)

• Iodine (I₂, 10 mol%)

• Solvent (e.g., 1,2-dichloroethane)

• Acid (e.g., trifluoromethanesulfonic acid, 20 mol%)

Procedure:

• Combine the 2-aminopyridine, ketone, flavin catalyst, iodine, and acid in a reaction vessel.

• Add the solvent and stir the mixture under an air atmosphere at the desired temperature (e.g., 80 °C).

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction mixture and quench with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with an organic solvent, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Entry	2-Aminopyridine	Ketone	Product	Yield (%)
1	2-Aminopyridine	Acetophenone	2-phenylimidazo[1,2-a]pyridine	92
2	2-Amino-5-methylpyridine	Acetophenone	7-methyl-2-phenylimidazo[1,2-a]pyridine	85
3	2-Aminopyridine	Propiophenone	2-phenyl-3-methylimidazo[1,2-a]pyridine	88

Table 4: Examples of flavin-iodine catalyzed synthesis of imidazo[1,2-a]pyridines.[7]

Visible-Light Photocatalysis

Visible-light photocatalysis has emerged as a powerful and sustainable tool for organic synthesis.[9] Metal-free organic dyes, such as Eosin Y, can be used to catalyze the synthesis of imidazo[1,2-a]pyridines via C(sp³)–H functionalization of ethylarenes, which serve as sustainable surrogates for acetophenones.[10]

Mechanistic Outline: Eosin Y, upon irradiation with visible light, is excited to a higher energy state. It can then activate the C-H bonds of the ethylarene through an oxidative pathway. The resulting radical intermediate is then trapped by a brominating agent (like NBS), and the in situ generated α-bromo ketone undergoes a classical condensation with 2-aminopyridine to yield the imidazo[1,2-a]pyridine.

Figure 4: Simplified workflow for the photocatalytic synthesis of imidazo[1,2-a]pyridines.

Protocol 5: Metal-Free Photocatalytic Synthesis of Imidazo[1,2-a]pyridines [10]

Materials:

• Ethylarene (e.g., ethylbenzene, 1.0 mmol)

• 2-Aminopyridine (1.2 mmol)

• N-Bromosuccinimide (NBS, 1.5 mmol)

• Eosin Y (1 mol%)

• Solvent (e.g., Acetonitrile, 5 mL)

• Visible light source (e.g., Blue LED lamp)

Procedure:

• In a reaction tube, dissolve the ethylarene, 2-aminopyridine, NBS, and Eosin Y in the solvent.

• Degas the solution by bubbling with an inert gas (e.g., nitrogen) for 15 minutes.

• Seal the tube and place it in front of a visible light source.

• Irradiate the reaction mixture with stirring at room temperature for the specified time (e.g., 24 hours).

• Monitor the reaction by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the residue by column chromatography to isolate the imidazo[1,2-a]pyridine product.

Entry	Ethylarene	2-Aminopyridine	Product	Yield (%)
1	Ethylbenzene	2-Aminopyridine	2-phenylimidazo[1,2-a]pyridine	85
2	4-Ethyltoluene	2-Aminopyridine	2-(p-tolyl)imidazo[1,2-a]pyridine	82
3	Ethylbenzene	2-Amino-5-chloropyridine	6-chloro-2-phenylimidazo[1,2-a]pyridine	78

Table 5: Examples of photocatalytic synthesis of imidazo[1,2-a]pyridines.[10]

References

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• Shafi, S., Alam, M. M., Mulakayala, N., Mulakayala, C., van den Heuvel, A., & Iqbal, J. (2019). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Beilstein Journal of Organic Chemistry, 15, 1612-1704. [Link]

• Ghosh, T., Mondal, S., & Maiti, D. K. (2022). Photocatalytic synthesis of imidazo[1,2-a]pyridines via C(sp)3–H functionalization using ethylarene as a sustainable surrogate of acetophenone and luminescence studies. Organic & Biomolecular Chemistry, 20(18), 3843-3851. [Link]

• Kumar, A., Kumar, V., & Kumar, S. (2017). Copper(II)-Mediated Aerobic Synthesis of Imidazo[1,2-a]pyridines via Cascade Aminomethylation/Cycloisomerization of Alkynes. The Journal of Organic Chemistry, 82(1), 745-752. [Link]

• Al-Majid, A. M., Barakat, A., Al-Najjar, H. J., Mabkhot, Y. N., & Ghabbour, H. A. (2018). New Synthesis of Imidazo[1,2-a]pyrimidines Catalyzed Using Gold Nanoparticles. Molecules, 23(11), 2993. [Link]

• Okai, H., Tanimoto, K., Ohkado, R., & Iida, H. (2020). Multicomponent Synthesis of Imidazo[1,2-a]pyridines: Aerobic Oxidative Formation of C–N and C–S Bonds by Flavin–Iodine-Coupled Organocatalysis. Organic Letters, 22(20), 8002-8006. [Link]

• Various Authors. (n.d.). Synthesis of imidazo[1,2‐a]pyridines by copper catalyzed reaction with nanocatalyst. ResearchGate. Retrieved January 21, 2026, from [Link]

• Chem-Station. (2023). Mastering Imidazo[1,2-a]pyridine Synthesis: GBB & Gold Catalysis Explained. Chem-Station. [Link]

• Yan, R.-L., Yan, H., Ma, C., Ren, Z.-Y., Gao, X.-A., Huang, G.-S., & Liang, Y.-M. (2012). Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. The Journal of Organic Chemistry, 77(4), 2024–2028. [Link]

• Various Authors. (n.d.). Synthesis of imidazo[1,2‐a]pyridines by transition metal‐catalyzed protocol. ResearchGate. Retrieved January 21, 2026, from [Link]

• Sharma, V., Kumar, N., & Singh, B. (2019). Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry, 17(36), 8347-8368. [Link]

• Yan, R.-L., Yan, H., Ma, C., Ren, Z.-Y., Gao, X.-A., Huang, G.-S., & Liang, Y.-M. (2012). Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. The Journal of Organic Chemistry, 77(4), 2024–2028. [Link]

• Li, Y., Zhang, Y., & Yu, S. (2022). Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. Molecules, 27(19), 6265. [Link]

• Okai, H., Tanimoto, K., Ohkado, R., & Iida, H. (2020). Multicomponent Synthesis of Imidazo[1,2- a]pyridines: Aerobic Oxidative Formation of C-N and C-S Bonds by Flavin-Iodine-Coupled Organocatalysis. Organic Letters, 22(20), 8002-8006. [Link]

• Organic Chemistry Portal. (n.d.). Imidazo[1,2-a]pyridine synthesis. Organic Chemistry Portal. Retrieved January 21, 2026, from [Link]

• Wang, Y., Zhang, H., Liu, Y., & Zhang, Y. (2018). Iron-Catalyzed Sulfonylmethylation of Imidazo[1,2-α]pyridines with N,N-Dimethylacetamide and Sodium Sulfinates. Molecules, 23(12), 3123. [Link]

• da Silva, G. G., de Oliveira, K. T., & da Silva, W. A. (2019). Imidazo[1,2-a]pyridine A3-Coupling Catalyzed by a Cu/SiO2 Material. Journal of the Brazilian Chemical Society, 30(8), 1645-1653. [Link]

• G. A. B. (2016). A Direct Route into Fused Imidazo-diazines and Imidazo-pyridines Using Nucleophilic Nitrenoids in a Gold-Catalyzed Formal [3 + 2]-Dipolar Cycloaddition. Organic Letters, 18(15), 3646–3649. [Link]

• da Silva, G. G., de Oliveira, K. T., & da Silva, W. A. (2019). Imidazo[1,2-a]pyridine A3-Coupling Catalyzed by a Cu/SiO2 Material. ResearchGate. [Link]

• Various Authors. (n.d.). Synthesis and Site Selective C-H Functionalization of Imidazo-[1,2-a]pyridines. ResearchGate. Retrieved January 21, 2026, from [Link]

• D. A. W. (2014). Gold Catalysed Redox Synthesis of Imidazo[1,2-a]pyridine Using Pyridine N-Oxide and Alkynes. Advanced Synthesis & Catalysis, 356(4), 687-691. [Link]

• Guchhait, S. K., & Sharma, S. (2023). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences, 69, 00019. [Link]

• Zhang, Y., Wang, Z., & Wang, L. (2022). Recent advances in transition-metal-free C–H functionalization of imidazo[1,2-a]pyridines. Green Synthesis and Catalysis, 3(3), 225-237. [Link]

• Shafi, S., Alam, M. M., Mulakayala, N., Mulakayala, C., van den Heuvel, A., & Iqbal, J. (2019). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. ResearchGate. [Link]

• Ma, C., Chen, M., Feng, Z., Zhang, Y., & Yu, B. (2021). Functionalization of imidazo[1,2-a]pyridines via radical reactions. New Journal of Chemistry, 45(21), 9302-9314. [Link]

• D. A. W. (2014). Gold Catalysed Redox Synthesis of Imidazo[1,2-a]pyridine using Pyridine N-Oxide and Alkynes. Advanced Synthesis & Catalysis, 356(4), 687-691. [Link]

• Guchhait, S. K., & Sharma, S. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Omega, 4(3), 5345-5354. [Link]

• Kumar, V., Sharma, S., & Kumar, S. (2022). Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. ACS Omega, 7(26), 22435-22450. [Link]

• Sharma, S., & Guchhait, S. K. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(51), 35215-35230. [Link]

• Guchhait, S. K., & Sharma, S. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Omega, 4(3), 5345-5354. [Link]

• M. P. (2013). Practical Way to Imidazo[4,5-b] and [4,5-c]Pyridine-2-ones via Cascade Ureidation/Palladium-Catalyzed Cyclization. Organic Letters, 15(16), 4218–4221. [Link]

• Various Authors. (n.d.). Synthesis of imidazo[1,2‐a]pyridines by gold‐catalyzed 1, 3‐dipolar... ResearchGate. Retrieved January 21, 2026, from [Link]

• Rojas-Lima, S., Hernández-Vázquez, E., & González-Zamora, E. (2021). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Chemistry Proceedings, 5(1), 28. [Link]

• Wang, Y., Zhang, H., Liu, Y., & Zhang, Y. (2018). (PDF) Iron-Catalyzed Sulfonylmethylation of Imidazo[1,2-α]pyridines with N,N-Dimethylacetamide and Sodium Sulfinates. ResearchGate. [Link]

• Rojas-Lima, S., Hernández-Vázquez, E., & González-Zamora, E. (2021). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. MDPI. [Link]

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• 9. Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Photocatalytic synthesis of imidazo[1,2-a]pyridines via C(sp)3–H functionalization using ethylarene as a sustainable surrogate of acetophenone and luminescence studies - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Improving the Yield of 5-Ethoxyimidazo[1,2-a]pyridine Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 5-Ethoxyimidazo[1,2-a]pyridine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, optimize reaction conditions, and ultimately improve product yield. The content is structured in a question-and-answer format to directly address specific issues you may encounter in the lab.

Introduction: The Synthetic Challenge

5-Ethoxyimidazo[1,2-a]pyridine is a derivative of the imidazo[1,2-a]pyridine scaffold, a privileged heterocyclic structure in medicinal chemistry due to its presence in numerous therapeutic agents.[1][2] While several synthetic routes exist, achieving high yields can be challenging due to factors such as inefficient reaction conditions, competing side reactions, and difficulties in purification. This guide provides expert-driven insights and validated protocols to overcome these hurdles.

Part 1: Troubleshooting Guide

This section addresses specific experimental problems in a direct question-and-answer format.

Q1: My reaction yield for 5-Ethoxyimidazo[1,2-a]pyridine is consistently low (<40%). What are the most critical factors to investigate first?

Low yield is a common issue often attributable to a few key areas. A systematic approach is crucial. The primary synthesis route involves the condensation of 2-amino-6-ethoxypyridine with an α-haloketone (e.g., 2-bromoacetophenone). The mechanism proceeds in two main steps: initial N-alkylation to form a pyridinium salt, followed by an intramolecular cyclization.[3][4]

Primary Factors to Investigate:

• Inefficient Cyclization/Condensation: The second step, the intramolecular condensation to form the imidazole ring, is often the rate-limiting and most sensitive step. It typically requires a base to deprotonate the intermediate. Without a base, yields can be very low (around 45%), whereas adding a base can significantly improve them.[1]

  • Causality: The base facilitates the formation of an enolate or a related nucleophile from the intermediate, which is necessary for the final ring-closing step.

  • Solution: Introduce a suitable base into the reaction mixture. The choice of base and its stoichiometry are critical. See the table below for a comparison.

• Reaction Temperature and Time: Conventional methods often require high temperatures and long reaction times, which can lead to degradation of starting materials and products, resulting in poor yields.[1]

  • Causality: Thermal degradation can lead to complex mixtures and tar formation, making purification difficult and lowering the isolated yield.

  • Solution: Explore alternative energy sources like ultrasound or microwave irradiation, which can significantly reduce reaction times and often improve yields by promoting more efficient energy transfer.[3][5] For example, microwave-assisted syntheses can be completed in minutes instead of hours.[3]

• Purity of Starting Materials: The purity of 2-amino-6-ethoxypyridine and the α-haloketone is paramount. Impurities can interfere with the reaction or introduce competing side reactions.

  • Causality: Acidic impurities can neutralize the base, while other nucleophilic or electrophilic impurities can lead to a variety of undesired byproducts.

  • Solution: Ensure starting materials are pure. Recrystallize or distill them if necessary. Store them under appropriate conditions (e.g., protected from moisture and light).

Troubleshooting Workflow: Low Yield Investigation

Below is a logical workflow to diagnose and resolve low-yield issues.

Caption: A workflow for troubleshooting low product yield.

Q2: I am observing multiple spots on my TLC plate, indicating significant side product formation. How can I improve the reaction's selectivity?

Poor selectivity is a common cause of low yields in multicomponent or condensation reactions.[6] Several competing pathways can lead to a mixture of products.

Strategies to Enhance Selectivity:

• Optimize Reaction Temperature: Temperature can disproportionately affect the rates of competing reactions.

  • Causality: The desired reaction and side reactions will have different activation energies. By modifying the temperature, you can favor the kinetic or thermodynamic product.

  • Solution: Try running the reaction at a lower temperature for a longer period. While this may slow the reaction, it can significantly suppress the formation of thermally-induced byproducts.[6]

• Control the Order of Reagent Addition: In some cases, a stepwise addition of reagents can prevent side reactions.

  • Causality: For instance, if the α-haloketone can self-condense or polymerize under basic conditions, adding the base last is crucial.

  • Solution: Pre-mix the 2-amino-6-ethoxypyridine and the α-haloketone in the solvent and allow the initial N-alkylation to proceed before adding the base to promote the final cyclization.[6] This ensures the intermediate is formed before exposing the reactants to conditions that might favor side reactions.

• Choice of Catalyst and Solvent: The reaction medium and catalyst can play a significant role in stabilizing intermediates and transition states, thereby directing the reaction down the desired pathway.

  • Causality: Solvents can influence reaction rates and equilibria. Catalysts can open up lower-energy pathways for the desired transformation. For instance, copper-catalyzed aerobic oxidation methods provide an alternative route from acetophenones directly, avoiding the need for lachrymatory α-haloketones.[7]

  • Solution: If using a classical condensation, screen different solvents (e.g., ethanol, acetonitrile, DMF). For more advanced methods, consider a catalyst. A CuI-catalyzed aerobic oxidative synthesis is compatible with a broad range of functional groups and can improve selectivity.[7]

Q3: My product appears pure by NMR, but the isolated yield after column chromatography is poor. What could be happening?

This issue points towards problems with the workup and purification process rather than the reaction itself.

Potential Causes and Solutions:

• Product Adsorption on Silica Gel: Imidazo[1,2-a]pyridines are basic due to the nitrogen atoms.

  • Causality: The slightly acidic nature of standard silica gel can lead to strong, sometimes irreversible, adsorption of the basic product, causing significant loss during chromatography.

  • Solution:

    • Neutralize the Silica: Pre-treat the silica gel by preparing the slurry in a solvent system containing a small amount of a volatile base, such as triethylamine (~1%). This will neutralize the acidic sites and improve recovery.

    • Use Alumina: Consider using neutral or basic alumina for chromatography instead of silica gel.

    • Alternative Purification: Attempt purification via recrystallization if a suitable solvent system can be found. This often leads to higher purity and better recovery for crystalline solids.

• Product Instability: The product may be degrading during the workup or purification.

  • Causality: Prolonged exposure to acidic conditions (e.g., during an aqueous wash with acid) or light could cause decomposition.

  • Solution: Ensure the workup is performed expeditiously. Use a saturated sodium bicarbonate solution for washes instead of stronger bases if instability is suspected.[8] Concentrate the product under reduced pressure at a low temperature (e.g., <40°C).

Part 2: Key Synthetic Methodologies & Protocols

Method 1: Optimized Base-Mediated Condensation

This is a robust and widely used method for synthesizing imidazo[1,2-a]pyridines. The key to high yield is the selection of an appropriate base.[1]

Data Summary: Effect of Base on Yield

The following table, adapted from studies on related imidazo[1,2-a]pyridines, illustrates the critical impact of the base on product yield.[1]

Entry	Base	Equivalents	Yield (%)	Notes
1	None	0	~45%	Baseline yield without base-mediated cyclization.
2	NaOH	1.0	~60%	Improvement, but phase separation can be difficult.
3	K₂CO₃	4.0	~82%	Good yield, but requires a higher number of equivalents.
4	CsF-Celite	1.5	~95%	Excellent yield, easy workup (solid base), and recyclable catalyst.

Conditions: Ultrasound irradiation, 30-45°C.

Detailed Experimental Protocol

Materials:

• 2-amino-6-ethoxypyridine

• 2-bromo-1-phenylethan-1-one (or other suitable α-bromoketone)

• CsF-Celite (prepared by impregnating Celite with an aqueous solution of CsF and drying)

• Chloroform (CHCl₃) or Acetonitrile (MeCN)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-amino-6-ethoxypyridine (1.0 eq) in chloroform, add 2-bromo-1-phenylethan-1-one (1.1 eq).

• Stir the mixture at room temperature for 2-4 hours, or until TLC analysis indicates the consumption of the starting aminopyridine and formation of the intermediate pyridinium salt.

• Add CsF-Celite (1.5 eq) to the reaction mixture.

• Stir the resulting suspension at 40-45°C for 2-3 hours. Monitor the progress of the cyclization by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solid CsF-Celite and wash it with chloroform (2 x 10 mL).[1]

• Combine the organic filtrates, wash with brine (1 x 20 mL), and dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent) or by recrystallization to afford pure 5-Ethoxy-2-phenylimidazo[1,2-a]pyridine.[1][8]

Method 2: Groebke-Blackburn-Bienaymé (GBB) Multicomponent Reaction

The GBB reaction is a powerful one-pot method for synthesizing 3-amino-imidazo[1,2-a]pyridines.[9] To obtain the target 5-Ethoxyimidazo[1,2-a]pyridine core, a subsequent deamination or modification step would be required. However, this method is excellent for rapidly building molecular diversity around the core structure. The reaction condenses an amidine (in this case, 2-amino-6-ethoxypyridine), an aldehyde, and an isocyanide.[5][10]

Detailed Experimental Protocol

Materials:

• 2-amino-6-ethoxypyridine

• Benzaldehyde (or other aldehyde)

• tert-Butyl isocyanide (or other isocyanide)

• Ammonium Chloride (NH₄Cl) as a catalyst[5]

• Methanol (MeOH)

Procedure:

• In a microwave-safe vial, combine 2-amino-6-ethoxypyridine (1.0 eq), benzaldehyde (1.0 eq), tert-butyl isocyanide (1.1 eq), and NH₄Cl (20 mol%) in methanol.[5][11]

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at 60-80°C for 15-30 minutes.[5] Monitor the reaction by TLC.

• After completion, cool the vial to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate.

• Purify the crude product by column chromatography to yield the corresponding 3-(tert-butylamino)-5-ethoxy-2-phenylimidazo[1,2-a]pyridine.

Part 3: Frequently Asked Questions (FAQs)

Q4: What is the general reaction mechanism for the condensation of 2-aminopyridine with an α-haloketone?

The reaction is a two-step process:

• Sₙ2 Alkylation: The exocyclic nitrogen of the 2-aminopyridine acts as a nucleophile, attacking the α-carbon of the haloketone and displacing the halide. This forms a 1-(2-oxo-2-phenylethyl)pyridin-1-ium-2-amine intermediate.[3]

• Intramolecular Cyclization: Under basic conditions, the endocyclic nitrogen facilitates the deprotonation of the exocyclic amino group. The resulting amide anion then attacks the carbonyl carbon in an intramolecular fashion. This is followed by dehydration to yield the aromatic imidazo[1,2-a]pyridine ring system.[4]

Reaction Mechanism Diagram

Caption: General mechanism for imidazo[1,2-a]pyridine synthesis.

Q5: Can I use a different catalyst system? What are the advantages?

Yes, numerous catalyst systems have been developed, each with specific advantages.[12]

• Copper Catalysts (e.g., CuI): Enable the use of readily available ketones instead of α-haloketones through an aerobic oxidative C-N coupling. This avoids handling lachrymatory and toxic reagents.[7]

• Lewis Acids (e.g., Sc(OTf)₃): Can be effective for activating substrates, particularly for electron-deficient 2-aminopyridines which are less reactive under standard conditions.[13]

• Iodine-Based Systems: Molecular iodine can catalyze the oxidative coupling of 2-aminopyridines and ketones, often under metal-free conditions, which is beneficial for avoiding metal contamination in the final product.[14]

• Photocatalysts: Emerging methods use visible-light photocatalysis for a green and mild synthesis, though this is a more specialized technique.

The primary advantage of exploring these systems is to find milder reaction conditions, improve substrate scope, avoid hazardous reagents, and potentially increase yield and selectivity.

Q6: How critical is the choice of solvent for this reaction?

The solvent is very important. It must be able to dissolve the starting materials and intermediates, and its polarity can influence the reaction rate.

• Protic solvents like ethanol are commonly used and can facilitate the proton transfer steps in the mechanism.[8]

• Aprotic polar solvents like acetonitrile (MeCN) or DMF are also effective and are often used in catalyzed versions of the reaction.[13]

• Green Solvents: For environmentally friendly synthesis, water or polyethylene glycol (PEG) have been used successfully, often in combination with microwave irradiation.[4]

The optimal solvent often depends on the specific substrates and reaction conditions (thermal, microwave, catalyzed). Screening a few different solvent types is a standard part of reaction optimization.

References

• Chotima, C., Pinhom, P., & Pohmakotr, M. (2019). An Efficient Synthesis of Imidazo[1,2-a]pyridines. Naresuan University Journal: Science and Technology, 27(3), 42-49.

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines.

• Senthilkumar, P., & Rajagopal, S. (2024). Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. E3S Web of Conferences, 527, 01014.

• Reyes-Uribe, C., et al. (2023). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Molecules, 28(15), 5898.

• Wang, Y., et al. (2024). C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. Molecules, 29(15), 3463.

• Mishra, M., et al. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. ChemistrySelect, 7(4).

• da Silva, G. G., et al. (2024). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ChemMedChem.

• Adimurthy, S., & Ramarao, C. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update. RSC Advances.

• Duan, Y., et al. (2015). General Method for the Preparation of Electron-Deficient Imidazo[1,2-a]pyridines and Related Heterocycles. Organic Letters, 17(24), 6022-6025.

• Adimurthy, S. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update. Semantic Scholar.

• Martínez-Jarquín, S., et al. (2022). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Chemistry, 4(4), 1332-1343.

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines.

• Boltjes, A., & Dömling, A. (2019). The Groebke-Blackburn-Bienaymé Reaction. ResearchGate.

• ResearchGate. (n.d.). Mechanism of one-pot synthesis of imidazo[1,2-a]pyridines.

• Pathare, R. S., & Verma, A. K. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(51), 35151-35173.

• Reyes-Uribe, C., et al. (2022). One Pot Synthesis of Imidazo[1,2-a]pyridines via Groeke-Blackburn-Bienaymé Reaction-CuAAC Assisted by MW. Sciforum.

• Ciaffaglione, V., et al. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Molecular Diversity.

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"common side reactions in imidazo[1,2-a]pyridine synthesis"

Welcome, Researchers. This guide is designed to serve as a dedicated resource for scientists and drug development professionals engaged in the synthesis of imidazo[1,2-a]pyridines. As a privileged scaffold in medicinal chemistry, its synthesis is crucial, yet often accompanied by challenges.[1][2][3] This center provides in-depth troubleshooting guides and FAQs to address common side reactions and experimental hurdles, grounded in mechanistic principles and field-proven solutions.

Troubleshooting Guide: Common Synthetic Pathways

This section addresses specific issues encountered during the most prevalent synthetic routes to the imidazo[1,2-a]pyridine core.

1. Tschitschibabin-Type Condensation (2-Aminopyridines + α-Halocarbonyls)

This classical method involves the condensation of 2-aminopyridines with α-halocarbonyl compounds.[1][4] While robust, it is not without its pitfalls.

Q: My reaction is sluggish, and the yield is poor. What are the primary causes?

A: This is a frequent issue often rooted in the initial SN2 reaction between the 2-aminopyridine and the α-halocarbonyl.

• Causality: The reaction proceeds via initial alkylation of the endocyclic pyridine nitrogen, followed by an intramolecular condensation and dehydration to form the aromatic ring system.[5] If the initial alkylation is slow, side reactions can dominate. Electron-withdrawing groups on the 2-aminopyridine can decrease its nucleophilicity, slowing the reaction. Conversely, sterically hindered α-haloketones can also impede the initial substitution.

• Troubleshooting Steps:

  • Solvent Choice: Ensure you are using a polar aprotic solvent like DMF or a high-boiling solvent like 1,2-dichloroethane to facilitate the SN2 reaction and subsequent cyclization.[6] Some reactions proceed well at room temperature in DMF.[5]

  • Base Addition: The reaction generates HBr or HCl, which protonates the starting aminopyridine, shutting down the reaction. The addition of a non-nucleophilic base like NaHCO₃ or K₂CO₃ is often essential to neutralize the acid and drive the reaction to completion.[4][5]

  • Temperature: For less reactive substrates, increasing the temperature (refluxing in ethanol or dichloroethane) is a standard approach to accelerate both the initial alkylation and the final cyclization.[4][6]

Q: I'm observing a significant amount of a dark, tar-like substance with my desired product. What is causing this polymerization?

A: Tar formation often indicates self-condensation of the α-halocarbonyl compound or decomposition under harsh conditions.

• Causality: α-Halocarbonyls, especially aldehydes, can be unstable and prone to self-polymerization, particularly in the presence of base or at high temperatures.

• Troubleshooting Steps:

  • Control Reagent Addition: Add the α-halocarbonyl slowly to the solution of 2-aminopyridine at a controlled temperature. This maintains a low instantaneous concentration of the unstable reagent.

  • Use In Situ Generation: For particularly sensitive carbonyls, consider methods that generate the reactive species in situ. For instance, some modern protocols use acetophenones and an iodine source to form the α-iodoketone intermediate directly in the reaction flask.[7][8]

  • Reaction Temperature: Avoid excessive heating. While heat can be necessary, prolonged exposure at very high temperatures (>120 °C) can promote decomposition. Monitor the reaction by TLC to avoid unnecessarily long reaction times.

Caption: Key steps in the Tschitschibabin synthesis and common failure points.

2. Groebke-Blackburn-Bienaymé (GBB) Multicomponent Reaction

The GBB reaction is a powerful one-pot method combining a 2-aminopyridine, an aldehyde, and an isocyanide.[9] Its complexity, however, can lead to competing reaction pathways.

Q: My GBB reaction is producing a linear Ugi-type adduct instead of the cyclized imidazo[1,2-a]pyridine. Why is this happening?

A: Formation of the Ugi adduct is a known side reaction, particularly with certain substrates.

• Causality: The GBB mechanism involves the formation of an imine from the aldehyde and aminopyridine, followed by nucleophilic attack of the isocyanide and subsequent intramolecular cyclization.[10] The Ugi side product arises if the intermediate nitrilium ion is trapped by an external nucleophile (like the acid's conjugate base or solvent) before the intramolecular cyclization can occur. This is more common with aliphatic aldehydes, which can be less reactive or sterically biased against cyclization.[11]

• Troubleshooting Steps:

  • Catalyst Choice: This is the most critical factor. While Brønsted acids like acetic acid can work, Lewis acids such as Sc(OTf)₃, Yb(OTf)₃, or BF₃·MeCN are often superior.[10][12] They strongly coordinate to the imine, activating it for the isocyanide addition and facilitating the subsequent cyclization, thereby outcompeting the Ugi pathway.[12]

  • Dehydrating Agent: The initial imine formation is an equilibrium reaction that produces water. Adding a dehydrating agent like trimethyl orthoformate can drive this equilibrium forward, increasing the concentration of the key intermediate and promoting the desired GBB pathway.[12]

  • Solvent and Temperature: Anhydrous, non-nucleophilic solvents are preferred. Ethanol is common, but for difficult cases, ethylene glycol or toluene at elevated temperatures can promote cyclization.[10][13]

Q: The reaction works, but the yield is inconsistent, especially when I change the isocyanide component.

A: The electronic and steric properties of all three components are crucial for success.

• Causality: Highly basic isocyanides (e.g., those containing a morpholine moiety) can neutralize the acid catalyst, effectively halting the reaction.[10][11] Sterically hindered isocyanides or aldehydes may also slow the reaction, requiring more forcing conditions. Electron-poor aldehydes generally give higher yields.[12]

• Troubleshooting Steps:

  • Optimize Catalyst Loading: If you suspect your isocyanide is basic, you may need to increase the catalyst loading (e.g., from 10 mol% to 20-30 mol%) to ensure enough active catalyst is present.[11][12]

  • Screen Reaction Conditions: A systematic screen of catalysts (Brønsted vs. Lewis acids), solvents, and temperatures is advisable when moving to a new substrate class.[14]

  • Reagent Purity: Isocyanides can degrade upon storage. Ensure the purity of your reagents, as impurities can inhibit the catalyst or participate in side reactions.

Sources

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• 2. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 10. BJOC - The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023) [beilstein-journals.org]
• 11. The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines [organic-chemistry.org]
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Technical Support Center: Optimization of Reaction Conditions for 5-Ethoxyimidazo[1,2-a]pyridine

Welcome to the dedicated technical support center for the synthesis and optimization of 5-Ethoxyimidazo[1,2-a]pyridine . This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth, field-proven insights into overcoming common experimental challenges. Here, we dissect the nuances of synthesizing this electron-rich heterocyclic scaffold, offering troubleshooting guides and frequently asked questions in a direct, question-and-answer format. Our focus is on the causality behind experimental choices to empower you with a robust, self-validating synthetic protocol.

Core Concepts: The Influence of the 5-Ethoxy Group

The presence of an electron-donating ethoxy group at the 5-position of the pyridine ring in the starting material, 2-amino-5-ethoxypyridine, significantly influences the reactivity profile compared to its unsubstituted counterpart. This substituent increases the electron density of the pyridine ring, which can enhance the nucleophilicity of the endocyclic nitrogen, potentially accelerating the initial cyclization step. However, it can also lead to challenges such as over-reactivity, side-product formation, and difficulties in purification. Understanding these electronic effects is paramount to optimizing the reaction conditions.

Troubleshooting and FAQs: Navigating the Synthesis of 5-Ethoxyimidazo[1,2-a]pyridine

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low or No Product Yield

Question: My reaction to synthesize 5-Ethoxyimidazo[1,2-a]pyridine is resulting in a low yield or complete failure. What are the likely causes and how can I rectify this?

Answer: Low or no yield is a frequent challenge that can be traced back to several factors, from reagent quality to the specifics of the reaction setup. Here is a systematic troubleshooting approach:

• Reagent Purity and Stability:

  • 2-Amino-5-ethoxypyridine: The purity of this starting material is critical. Impurities can inhibit the reaction. If the compound has been stored for an extended period, consider purification by recrystallization or column chromatography.

  • α-Haloketone/Aldehyde/Isocyanide: These reagents can be prone to degradation. For instance, α-haloketones can be lachrymatory and unstable. It is advisable to use freshly opened or purified reagents. For multicomponent reactions like the Groebke-Blackburn-Bienaymé (GBB), the purity of the aldehyde and isocyanide is crucial. Aldehydes can oxidize to carboxylic acids, which can interfere with the reaction.[1]

• Reaction Conditions:

  • Temperature: While the electron-donating ethoxy group might suggest that lower temperatures are feasible, this is not always the case. Some reactions may still require heating to overcome the activation energy. Conversely, excessive heat can promote the formation of undesired byproducts. A systematic temperature screen is recommended, starting from room temperature up to the reflux temperature of the chosen solvent. Microwave irradiation can be a powerful tool to rapidly screen conditions and often leads to higher yields in shorter reaction times.[1]

  • Solvent Choice: The polarity of the solvent can significantly impact the reaction rate and yield. For classical condensation reactions, polar protic solvents like ethanol are commonly used. In copper-catalyzed reactions, solvents such as DMF or acetonitrile may be preferred.[2] For GBB reactions, a dehydrating agent like trimethyl orthoformate can be beneficial as the initial imine formation releases water, which can inhibit the reaction.[1][2]

  • Atmosphere: While many modern protocols are robust enough to be performed in the open air, particularly copper-catalyzed reactions that can utilize air as an oxidant, sensitive reagents may require an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[2]

• Catalyst Activity (if applicable):

  • For catalyzed reactions (e.g., copper-catalyzed), ensure the catalyst is active. Solid catalysts should be stored under appropriate conditions to prevent deactivation. Using a fresh batch of catalyst is a simple way to rule out catalyst deactivation as the source of the problem.

Issue 2: Formation of Multiple Products and Side Reactions

Question: My reaction is messy, showing multiple spots on TLC, making purification difficult. What are the common side reactions and how can I suppress them?

Answer: The formation of multiple products is often linked to the enhanced reactivity of the 5-ethoxy-substituted starting material or competing reaction pathways.

• Understanding Potential Side Reactions:

  • Over-alkylation/Dimerization: The increased nucleophilicity of the pyridine nitrogen can sometimes lead to undesired secondary reactions.

  • Self-condensation of Carbonyl Compounds: Under certain conditions, the α-haloketone or aldehyde can undergo self-condensation.

  • Regioisomer Formation: While the formation of the imidazo[1,2-a]pyridine core is generally regioselective, alternative cyclization pathways can sometimes occur, leading to isomeric byproducts.

• Strategies for Improving Selectivity:

  • Temperature Control: Lowering the reaction temperature can often favor the desired reaction pathway over higher-energy side reactions.

  • Order of Addition: In some cases, the order in which reagents are added can influence the outcome. For example, pre-forming an intermediate before adding the final reagent might improve selectivity.

  • Catalyst Choice: The nature of the catalyst can play a crucial role. For instance, different Lewis acids in a GBB reaction can lead to varying levels of selectivity.[3]

Issue 3: Challenges in Product Purification

Question: I am struggling to purify my 5-Ethoxyimidazo[1,2-a]pyridine product. What are effective purification strategies?

Answer: The polarity of the ethoxy group and the basic nitrogen of the imidazo[1,2-a]pyridine core can make purification challenging.

• Column Chromatography: This is the most common method. Due to the polarity of the product, a gradient elution on silica gel is often necessary. Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. The addition of a small amount of a basic modifier like triethylamine to the eluent can help to reduce tailing of the basic product on the silica gel.

• Crystallization: If the product is a solid, recrystallization can be a highly effective method for obtaining high-purity material. Experiment with different solvent systems to find one that provides good solubility at high temperatures and poor solubility at low temperatures.

• Acid-Base Extraction: The basic nature of the imidazo[1,2-a]pyridine ring allows for purification via acid-base extraction. The crude product can be dissolved in an organic solvent and washed with a dilute aqueous acid (e.g., 1M HCl) to extract the basic product into the aqueous layer. The aqueous layer is then basified (e.g., with NaOH) and the product is re-extracted into an organic solvent. This can be an effective way to remove non-basic impurities.

Experimental Protocols: A Starting Point for Optimization

While specific conditions for 5-Ethoxyimidazo[1,2-a]pyridine are not extensively reported, the following general protocols for related imidazo[1,2-a]pyridines can be adapted and optimized.

Protocol 1: Classical Condensation (Tschitschibabin-type Reaction)

This method involves the reaction of 2-amino-5-ethoxypyridine with an α-haloketone.

Step-by-Step Methodology:

• In a round-bottom flask, dissolve 2-amino-5-ethoxypyridine (1.0 eq.) in a suitable solvent such as ethanol or acetonitrile.

• Add the α-haloketone (1.0-1.2 eq.) to the solution.

• The reaction can be performed at room temperature or with heating (reflux). Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture can be concentrated under reduced pressure.

• The crude product is then purified by column chromatography on silica gel.

Optimization Parameters:

Parameter	Initial Condition	Optimization Strategy	Rationale
Solvent	Ethanol	Screen other polar solvents like isopropanol, acetonitrile, or DMF.	Solvent polarity can influence reaction rate and solubility of intermediates.
Temperature	Room Temperature	Gradually increase to reflux. Consider microwave heating for rapid optimization.	To overcome the activation energy barrier without promoting side reactions.
Base (optional)	None	Add a non-nucleophilic base like NaHCO₃ or K₂CO₃.	To neutralize the HBr or HCl formed during the reaction, which can drive the reaction to completion.

Protocol 2: Groebke-Blackburn-Bienaymé (GBB) Multicomponent Reaction

This one-pot reaction combines 2-amino-5-ethoxypyridine, an aldehyde, and an isocyanide.[4][5]

Step-by-Step Methodology:

• To a solution of 2-amino-5-ethoxypyridine (1.0 eq.) and an aldehyde (1.0 eq.) in a solvent like methanol or acetonitrile, add a catalytic amount of a Lewis or Brønsted acid (e.g., Sc(OTf)₃, Yb(OTf)₃, or TFA).[3][5]

• Add the isocyanide (1.0 eq.) to the mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring by TLC.

• After completion, quench the reaction and work up as appropriate for the catalyst used.

• Purify the product by column chromatography.

Optimization Parameters:

Parameter	Initial Condition	Optimization Strategy	Rationale
Catalyst	Sc(OTf)₃ (5 mol%)	Screen other Lewis acids (e.g., InCl₃, BF₃·OEt₂) or Brønsted acids (e.g., p-TsOH).	Catalyst choice can significantly affect reaction rate and yield.
Solvent	Methanol	Test other solvents like acetonitrile, dichloromethane, or greener solvents like ethanol.	Solvent can influence the stability of intermediates and the overall reaction kinetics.
Dehydrating Agent	None	Add trimethyl orthoformate.[2]	To remove water generated during imine formation and shift the equilibrium towards the product.

Protocol 3: Copper-Catalyzed Synthesis

Copper catalysts can facilitate the cyclization under milder conditions.[2]

Step-by-Step Methodology:

• In a reaction vessel, combine 2-amino-5-ethoxypyridine (1.0 eq.), the coupling partner (e.g., a nitroolefin or an α,β-unsaturated ketone) (1.1 eq.), and a copper catalyst such as CuI or CuBr (5-10 mol%).[2]

• Add a suitable solvent, such as DMF or DMSO.

• Heat the reaction mixture (e.g., to 80-100 °C) and stir. The reaction is often performed in the presence of air, which acts as the oxidant.[2]

• Monitor the reaction by TLC.

• Upon completion, cool the reaction, perform an aqueous workup, and extract the product with an organic solvent.

• Purify by column chromatography.

Optimization Parameters:

Parameter	Initial Condition	Optimization Strategy	Rationale
Copper Source	CuI	Screen other copper salts like CuBr, Cu(OAc)₂, or copper nanoparticles.	The nature of the copper catalyst can influence catalytic activity and reaction efficiency.
Solvent	DMF	Test other high-boiling polar aprotic solvents like DMSO or NMP.	Solvent choice can affect the solubility of the copper catalyst and reagents.
Temperature	80 °C	Optimize the temperature in the range of 60-120 °C.	To find the optimal balance between reaction rate and prevention of catalyst decomposition or side reactions.

Visualization of Synthetic Workflows

To aid in the conceptualization of the experimental process, the following diagrams illustrate the general workflows for the synthesis of 5-Ethoxyimidazo[1,2-a]pyridine.

Caption: Workflow for Classical Condensation Synthesis.

Caption: Workflow for Groebke-Blackburn-Bienaymé (GBB) Synthesis.

References

• BenchChem Technical Support Team. (2025). Troubleshooting low yields in multicomponent reactions of imidazo[1,2-a]pyridines. BenchChem.
• Rodríguez-López, F., et al. (2020). Efficient one-pot synthesis of functionalised imidazo[1,2-a]pyridines and unexpected synthesis of novel tetracyclic derivatives by nucleophilic aromatic substitution. RSC Advances, 10(15), 8981-8992.
• Boltjes, A., & Dömling, A. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Journal of Organic Chemistry, 20, 1839–1879.
• Yan, R.-L., et al. (2012). Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. The Journal of Organic Chemistry, 77(4), 2024–2028.
• Dömling, A. (2019). The Groebke-Blackburn-Bienaymé Reaction. European Journal of Organic Chemistry, 2019(42), 7007-7049.
• Boltjes, A., & Dömling, A. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Journal of Organic Chemistry, 20, 1839–1879.
• Rentería-Gómez, M. A., et al. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Chemistry Proceedings, 16(1), 88.
• BenchChem Technical Support Team. (2025). spectroscopic analysis comparison of imidazo[1,2-a]pyridine isomers. BenchChem.
• Bagdi, A. K., et al. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update.
• M. Baenziger, E. Durantie, C.
• P. Budumuru, S. Golagani and B. Pushpanjali, International Journal of Pharmaceutical Sciences and Research, 2019, 10(3), 1172-1179.
• F. De la Cruz, et al., (2022). Microwave-assisted synthesis and luminescent activity of imidazo[1,2-a]pyridine derivatives. Journal of Heterocyclic Chemistry, 59(6), 1083-1095.
• S. Santra, A. K. Bagdi, A. Majee, A. Hajra, Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight, ACS Omega, 2022, 7 (26), pp 22846–22861.
• S. P. G. Costa, et al. (2021). Microwave-Assisted Synthesis, Optical and Theoretical Characterization of Novel 2-(imidazo[1,5-a]pyridine-1-yl)pyridinium Salts. Molecules, 26(14), 4145.
• N. D. Kushwaha, et al. (2017). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. Asian Journal of Chemistry, 29(7), 1495-1498.
• B. S. Santaniello, M. J. Price, J. K. Murray, Jr.
• A. K. Bagdi, S. Santra, A.
• M. A. Rentería-Gómez, et al. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Chemistry Proceedings, 16(1), 88.
• S. K. Guchhait, et al. (2016). Copper-Catalyzed Four-component Synthesis of Imidazo[1,2-a]pyridines via Sequential Reductive Amination, Condensation, and Cyclization. The Journal of Organic Chemistry, 81(17), 7855-7863.
• H. Qiu, et al. (2021). Copper-catalyzed amino radical tandem cyclization toward the synthesis of indolo-[2,1-a]isoquinolines. Organic Chemistry Frontiers, 8(15), 4106-4111.
• S. Endoori, et al. (2022). Synthesis, Characterization, and Anticancer Activity of Novel Imidazo[1,2-a]pyridine Linked 1,2,3-Triazole Derivatives. Russian Journal of General Chemistry, 92(9), 1775-1782.
• Y. Zhu, et al. (2023). Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. Molecules, 28(10), 4084.
• G. V. López, et al. (2021). Synthetic Study of 5‐Hydroxymethylfurfural in Groebke‐Blackburn‐Bienaymé Reaction. ChemistrySelect, 6(31), 8031-8036.
• A. K. Bagdi, S. Santra, A.
• D. T. C. Ngo, et al. (2016). Design and synthesis of new imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine derivatives with antiproliferative activity against melanoma cells. European Journal of Medicinal Chemistry, 109, 104-115.
• F. G. B. Fuentes, et al. (2022). Recent Developments in the Photochemical Synthesis of Functionalized Imidazopyridines. Molecules, 27(11), 3461.
• J. A. R. Salvador, et al. (2011). Stereocontrolled Synthesis of α-amino-α'-alkoxy Ketones by a Copper-Catalyzed Cross-Coupling of Peptidic Thiol Esters and α-alkoxyalkylstannanes. Organic Letters, 13(14), 3682-3685.

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Technical Support Center: Purification of 5-Ethoxyimidazo[1,2-a]pyridine Derivatives

Welcome to the technical support center for the purification of 5-ethoxyimidazo[1,2-a]pyridine derivatives. This guide is designed for researchers, scientists, and drug development professionals who are working with this important class of N-heterocyclic compounds. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous biologically active compounds.[1][2][3] The introduction of a 5-ethoxy group can significantly modulate the pharmacological properties of these derivatives, making their efficient purification a critical step in the drug discovery and development process.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during the purification of these target molecules. The advice herein is grounded in established scientific principles and practical laboratory experience to ensure you can achieve the desired purity for your compounds.

I. Understanding the Purification Challenges

Purifying 5-ethoxyimidazo[1,2-a]pyridine derivatives can present unique challenges due to their structural properties. The basic nitrogen atom in the pyridine ring and the imidazole moiety can lead to tailing on silica gel chromatography. Furthermore, the presence of the ethoxy group can influence the compound's polarity and solubility, requiring careful selection of purification techniques.

Common impurities often stem from the synthetic route used. For instance, in the widely used Groebke-Blackburn-Bienaymé (GBB) multicomponent reaction, unreacted starting materials such as 2-aminopyridines, aldehydes, and isocyanides, as well as side-products from their interactions, can contaminate the crude product.[4][5][6][7]

II. Frequently Asked Questions (FAQs)

Q1: What is the first step I should take to purify my crude 5-ethoxyimidazo[1,2-a]pyridine derivative?

A1: Before attempting any large-scale purification, it is crucial to first analyze the crude reaction mixture. A small aliquot should be analyzed by Thin Layer Chromatography (TLC) and/or Liquid Chromatography-Mass Spectrometry (LC-MS).

• TLC Analysis: This will give you a preliminary idea of the number of components in your mixture and the relative polarity of your target compound. It is essential for developing an effective column chromatography method.

• LC-MS Analysis: This provides more detailed information, including the molecular weights of the components in your mixture. This is invaluable for identifying your desired product and potential byproducts or unreacted starting materials.

Understanding the composition of your crude material is the foundation for selecting the most appropriate purification strategy.

Q2: My 5-ethoxyimidazo[1,2-a]pyridine derivative is streaking badly on my silica TLC plate. What can I do?

A2: Streaking, or tailing, is a common issue when dealing with basic compounds like imidazo[1,2-a]pyridines on acidic silica gel. The basic nitrogen atoms can interact strongly with the acidic silanol groups on the silica surface. To mitigate this:

• Add a Basic Modifier to Your Eluent: Incorporating a small amount of a basic modifier, such as triethylamine (TEA) or ammonia, into your mobile phase can significantly improve peak shape. A common starting point is to add 0.1-1% TEA to your eluent system (e.g., hexane/ethyl acetate). The TEA will compete with your compound for the active sites on the silica, reducing the unwanted interactions.

• Use a Different Stationary Phase: If adding a basic modifier is not sufficient or is incompatible with your compound's stability, consider using a different stationary phase. Alumina (basic or neutral) can be a good alternative to silica gel for purifying basic compounds.[8] Alternatively, reversed-phase chromatography (e.g., C18) may be a suitable option, particularly for more polar derivatives.

Q3: I am struggling to separate my product from a very closely related impurity. What are my options?

A3: Separating closely related impurities, such as isomers, requires a high-resolution purification technique.

• Optimize Your Column Chromatography:

  • Solvent System: Meticulously screen different solvent systems. Sometimes a switch from a standard hexane/ethyl acetate system to one containing dichloromethane (DCM) or methanol (MeOH) can provide the necessary selectivity.

  • Gradient Elution: Employ a shallow gradient elution during column chromatography. A slow, gradual increase in the polar solvent can help resolve compounds with very similar retention factors (Rf).

  • Column Dimensions: Use a longer, narrower column to increase the number of theoretical plates and improve separation.

• Recrystallization: If your compound is a solid and you have a suitable solvent system, recrystallization can be an excellent technique for achieving high purity.[9] The key is to find a solvent in which your compound has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurity remains soluble at all temperatures.

• Preparative HPLC: For challenging separations or when very high purity is required (e.g., for final compounds intended for biological testing), preparative High-Performance Liquid Chromatography (HPLC) is the method of choice. While more resource-intensive, it offers the highest resolution.

III. Troubleshooting Guides

This section provides a structured approach to troubleshooting common purification problems encountered with 5-ethoxyimidazo[1,2-a]pyridine derivatives.

Guide 1: Column Chromatography Troubleshooting

Problem	Potential Cause	Recommended Solution
Poor Separation of Spots on TLC	Inappropriate solvent system.	Systematically screen different solvent systems. Good starting points include hexane/ethyl acetate, DCM/methanol, and toluene/acetone. Aim for an Rf value of 0.2-0.4 for your target compound.
Product Elutes with the Solvent Front	The eluent is too polar.	Decrease the polarity of your eluent by increasing the proportion of the non-polar solvent (e.g., increase the hexane content in a hexane/ethyl acetate system).
Product Does Not Elute from the Column	The eluent is not polar enough.	Increase the polarity of your eluent by increasing the proportion of the polar solvent (e.g., increase the ethyl acetate content). If necessary, add a small amount of a stronger solvent like methanol.
Tailing of the Product Band	Strong interaction with the silica gel.	Add a basic modifier like triethylamine (0.1-1%) to your eluent. Consider switching to a neutral or basic alumina column.
Co-elution of Impurities	Similar polarity of product and impurity.	Employ a shallow gradient elution. Use a longer column for better resolution. Consider recrystallization or preparative HPLC if the impurity cannot be separated by standard chromatography.

Guide 2: Recrystallization Troubleshooting

Problem	Potential Cause	Recommended Solution
No Crystals Form Upon Cooling	The solution is not supersaturated; the compound is too soluble in the chosen solvent.	Try adding a small amount of an "anti-solvent" (a solvent in which your compound is insoluble) dropwise until the solution becomes slightly cloudy, then allow it to cool slowly. Alternatively, try a different solvent or solvent mixture.
Oiling Out Instead of Crystallization	The compound's melting point is lower than the boiling point of the solvent, or the solution is too concentrated.	Add more solvent to dilute the solution before cooling. Try a lower-boiling point solvent.
Poor Recovery of the Product	The compound has significant solubility in the solvent even at low temperatures.	Place the crystallization flask in an ice bath or refrigerator to maximize precipitation. Minimize the amount of solvent used to dissolve the crude product.
Impure Crystals	The cooling process was too rapid, trapping impurities.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. This allows for the formation of a more ordered and pure crystal lattice.

IV. Experimental Protocols

Protocol 1: General Procedure for Silica Gel Flash Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent.

• Column Packing: Pour the slurry into the column and allow the silica to settle, ensuring an even and compact bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the appropriate solvent (ideally the chromatography eluent or a more polar solvent like DCM). Adsorb the dissolved sample onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution: Begin eluting with the initial non-polar solvent system, gradually increasing the polarity (gradient elution) or using a constant solvent composition (isocratic elution) based on your TLC analysis.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 5-ethoxyimidazo[1,2-a]pyridine derivative.

Protocol 2: General Procedure for Recrystallization

• Solvent Selection: In a small test tube, add a small amount of your crude product and a few drops of a potential recrystallization solvent. Heat the mixture to the solvent's boiling point. A good solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the bulk of the crude product in an Erlenmeyer flask and add the minimum amount of the chosen hot solvent required to fully dissolve it.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Crystal formation should be observed.

• Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

V. Purity Assessment

After purification, it is essential to confirm the purity and identity of your 5-ethoxyimidazo[1,2-a]pyridine derivative. The following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is the most powerful tool for structural elucidation and purity assessment. The spectra should be clean, with all peaks assignable to the target structure and integration values corresponding to the expected number of protons.[10][11]

• Mass Spectrometry (MS): This confirms the molecular weight of your compound.[10][11][12]

• High-Performance Liquid Chromatography (HPLC): This is an excellent method for determining the purity of your compound. A pure sample should show a single major peak.[13]

• Melting Point: A sharp melting point range is indicative of a pure crystalline compound.

VI. Visualizing the Purification Workflow

The following diagram illustrates a typical workflow for the purification of a 5-ethoxyimidazo[1,2-a]pyridine derivative.

Caption: A decision-making workflow for the purification of 5-ethoxyimidazo[1,2-a]pyridine derivatives.

VII. References

• Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction. MDPI. Available from: [Link]

• C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. MDPI. Available from: [Link]

• A New Approach to Imidazo[1,2-a]pyridine Derivatives and Their Application to the Syntheses of Novel 2H-Pyrano[2',3':4,5]imidazo[1,2-a]pyridines. SciSpace. Available from: [Link]

• Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. ACS Omega. Available from: [Link]

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. PubMed Central. Available from: [Link]

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Publishing. Available from: [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Available from: [Link]

• Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. National Institutes of Health. Available from: [Link]

• The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Springer. Available from: [Link]

• Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines. Organic Chemistry Portal. Available from: [Link]

• The Groebke‐Blackburn‐Bienaymé Reaction. ResearchGate. Available from: [Link]

• Supporting Information A Practical Two-Step Synthesis of Imidazo[1,2-a]pyridines from N-(prop-2-yn-1-yl)pyridin-2-amines. The Royal Society of Chemistry. Available from: [Link]

• Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Doc. Chemical Methodologies. Available from: [Link]

• Protein purification troubleshooting guide. Cytiva. Available from: [Link]

• Solvent and catalyst free synthesis of imidazo[1,2-a]pyridines by grindstone chemistry. ResearchGate. Available from: [Link]

• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. ResearchGate. Available from: [Link]

• Imidazo[1,2-a]pyridine synthesis. Organic Chemistry Portal. Available from: [Link]

• Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. RSC Advances. Available from: [Link]

• Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. ResearchGate. Available from: [Link]

• Crystal Correlation Of Heterocyclic Imidazo[1,2-a]pyridine Analogues and Their Anticholinesterase Potential Evaluation. National Institutes of Health. Available from: [Link]

• General Method for the Preparation of Electron-Deficient Imidazo[1,2-a]pyridines and Related Heterocycles. PubMed. Available from: [Link]

• Synthesis and Characterization of 2-Phenylimidazo[1,2-A]pyridine: A Privileged Structure for Medicinal Chemistry. ResearchGate. Available from: [Link]

• Microwave-Assisted Synthesis, Optical and Theoretical Characterization of Novel 2-(imidazo[1,5-a]pyridine- 1-yl)pyridinium Salts. Semantic Scholar. Available from: [Link]

• Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. Wiley Online Library. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
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• 5. Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines [organic-chemistry.org]
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• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. Crystal Correlation Of Heterocyclic Imidazo[1,2-a]pyridine Analogues and Their Anticholinesterase Potential Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: A Troubleshooting Guide for the Synthesis of Imidazo[1,2-a]pyridines

Welcome to the technical support center for the synthesis of imidazo[1,2-a]pyridines. This guide is designed for researchers, scientists, and professionals in drug development who are working with this privileged heterocyclic scaffold. The imidazo[1,2-a]pyridine core is a key pharmacophore found in numerous clinically used drugs, making its efficient synthesis a critical aspect of pharmaceutical research.[1][2] This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the common challenges encountered during its synthesis.

Frequently Asked Questions (FAQs)

Here, we address some of the most common issues that arise during the synthesis of imidazo[1,2-a]pyridines.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Low yields in imidazo[1,2-a]pyridine synthesis can stem from several factors, often related to reaction conditions and reagent purity. Many synthetic protocols, especially modern multicomponent reactions, are sensitive to subtle variations.[3]

• Suboptimal Reaction Temperature: The cyclization step is often thermal. If the temperature is too low, the reaction may not proceed to completion. Conversely, excessively high temperatures can lead to the decomposition of starting materials or the desired product. It is crucial to screen a range of temperatures to find the optimal conditions for your specific substrates.[3]

• Incorrect Solvent Choice: The polarity and boiling point of the solvent can significantly influence reaction rates and solubility of intermediates. Solvents like ethanol, DMF, and even water have been successfully employed.[3][4] A solvent screen is recommended to identify the ideal medium for your reaction.

• Catalyst Inactivity or Inappropriate Choice: In catalyzed reactions, such as copper-catalyzed couplings or acid-catalyzed condensations, the choice and activity of the catalyst are paramount.[5][6] For instance, in the Groebke-Blackburn-Bienaymé (GBB) reaction, Lewis or Brønsted acids are often used to facilitate the formation of the key imine intermediate.[7][8] Ensure your catalyst is active and consider screening different catalysts to optimize the yield.[9]

• Incomplete Reaction: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure it has reached completion before workup.[3]

Q2: I am observing multiple spots on my TLC plate, indicating the formation of side products. How can I improve the reaction's selectivity?

The formation of side products is a common challenge that complicates purification and reduces the yield of the target molecule.

• Stoichiometry Control: Carefully control the stoichiometry of your reactants. An excess of one component can lead to undesired side reactions.[3]

• Side Reactions of Starting Materials: Depending on the synthetic route, various side reactions can occur. For instance, in the classic Tschitschibabin synthesis, which involves the reaction of a 2-aminopyridine with an α-haloketone, self-condensation of the ketone can be a competing pathway.[10][11] Ensuring slow addition of the α-haloketone can sometimes mitigate this.

• Regioselectivity Issues: In some cases, isomers can be formed. The regioselectivity of the cyclization is generally high due to the preferential attack of the endocyclic pyridine nitrogen.[12] However, with substituted 2-aminopyridines, electronic and steric effects can influence the outcome.

Q3: I'm having difficulty purifying my imidazo[1,2-a]pyridine product. What are some effective purification strategies?

Purification can be challenging due to the polar nature of the imidazo[1,2-a]pyridine core and the potential for closely related byproducts.

• Column Chromatography: This is the most common purification method. A careful selection of the mobile phase is critical. A gradient elution starting from a non-polar solvent (like hexane or heptane) and gradually increasing the polarity with ethyl acetate or methanol is often effective.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective method for obtaining high-purity material.

• Acid-Base Extraction: The basicity of the pyridine nitrogen allows for purification via acid-base extraction. The crude product can be dissolved in an organic solvent and washed with a dilute acid solution (e.g., 1M HCl) to extract the basic product into the aqueous layer. The aqueous layer is then basified (e.g., with NaHCO₃ or NaOH) and the pure product is back-extracted into an organic solvent.

• Sulfate Salt Formation: For industrial-scale purification, forming a sulfate salt has been shown to be an efficient method for isolating the product with high purity.[7]

In-depth Troubleshooting Guide

This section provides a more detailed breakdown of specific problems and their solutions, grounded in the reaction mechanisms.

Issue 1: Reaction Fails to Initiate or Stalls

Possible Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Poor Quality Starting Materials	Impurities in the 2-aminopyridine, aldehyde, or isocyanide (for GBB reaction) can inhibit the reaction. Water can be particularly detrimental in reactions requiring anhydrous conditions.	Purify starting materials before use. Ensure solvents are anhydrous where necessary.
Ineffective Catalyst Activation	Some catalysts require activation or are sensitive to air and moisture.	Use freshly opened or properly stored catalysts. For reactions sensitive to air, employ inert atmosphere techniques (e.g., using nitrogen or argon).[3]
Low Reaction Temperature	The activation energy for the cyclization step may not be reached.	Gradually increase the reaction temperature while monitoring the reaction progress by TLC or LC-MS.[3]
Incorrect pH	In acid-catalyzed reactions, the pH must be optimal for imine formation without protonating the 2-aminopyridine, which would render it non-nucleophilic.	Screen different Brønsted or Lewis acids and their concentrations.[13]

Issue 2: Formation of a Major, Unidentified Byproduct

Possible Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Dimerization or Polymerization	Aldehyd components, especially in the presence of base, can undergo self-condensation.	Add the aldehyde slowly to the reaction mixture. Consider using a less reactive derivative or protecting group if the issue persists.
Alternative Cyclization Pathway	While rare, under certain conditions, alternative cyclization pathways may become competitive.	Re-evaluate the reaction mechanism and consider if alternative nucleophiles are present. Characterize the byproduct to gain insight into the unintended reaction pathway.
Reaction with Solvent	Some reactive intermediates may react with the solvent.	Choose a more inert solvent for the reaction.

Experimental Protocol: One-Pot Groebke-Blackburn-Bienaymé (GBB) Synthesis of a 3-Aminoimidazo[1,2-a]pyridine

The GBB reaction is a powerful, one-pot, three-component reaction for the synthesis of 3-aminoimidazo[1,2-a]pyridines from a 2-aminopyridine, an aldehyde, and an isocyanide.[1][14][15]

Materials:

• 2-Aminopyridine (1.0 mmol)

• Aldehyde (1.0 mmol)

• Isocyanide (1.0 mmol)

• Ammonium chloride (NH₄Cl) (0.2 mmol, 20 mol%)[16]

• Methanol (5 mL)

Procedure:

• To a 10 mL round-bottom flask equipped with a magnetic stir bar, add 2-aminopyridine (1.0 mmol), the aldehyde (1.0 mmol), and ammonium chloride (0.2 mmol).

• Add methanol (5 mL) to the flask and stir the mixture at room temperature.

• Add the isocyanide (1.0 mmol) to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired 3-aminoimidazo[1,2-a]pyridine.

Visualizing the Process

Reaction Mechanism of the Groebke-Blackburn-Bienaymé (GBB) Reaction

Sources

• 1. One-pot synthesis of tetracyclic fused imidazo[1,2-a]pyridines via a three-component reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines [organic-chemistry.org]
• 8. mdpi.com [mdpi.com]
• 9. Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07842F [pubs.rsc.org]
• 10. bio-conferences.org [bio-conferences.org]
• 11. e3s-conferences.org [e3s-conferences.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. BJOC - The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023) [beilstein-journals.org]
• 14. d-nb.info [d-nb.info]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]

"addressing solubility issues of 5-Ethoxyimidazo[1,2-a]pyridine in assays"

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 5-Ethoxyimidazo[1,2-a]pyridine. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common experimental challenges, with a primary focus on addressing the inherent solubility issues of this compound class in assay development. Our goal is to provide you with the expertise and practical solutions needed to ensure the accuracy and reproducibility of your results.

Understanding the Core Challenge: The Physicochemical Nature of Imidazo[1,2-a]pyridines

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential.[1] However, this fused bicyclic ring system often results in compounds with high lipophilicity and, consequently, poor aqueous solubility.[2] This characteristic is a primary hurdle in early-stage drug discovery, impacting everything from initial screening to in vitro assays. Over 70% of new chemical entities in development pipelines suffer from poor aqueous solubility, making this a critical issue to address.[3]

5-Ethoxyimidazo[1,2-a]pyridine and its analogs are no exception. Their molecular structure suggests they are likely to be classified under the Biopharmaceutics Classification System (BCS) as Class II compounds, which are characterized by low solubility and high permeability.[3] Therefore, direct dissolution in aqueous buffers is often not feasible and can lead to compound precipitation, inaccurate concentration measurements, and unreliable assay data.

This guide provides a systematic approach to overcoming these challenges through a series of frequently asked questions and detailed protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues encountered when working with 5-Ethoxyimidazo[1,2-a]pyridine.

Q1: I'm starting my experiments. What is the recommended solvent for creating a primary stock solution?

Answer: For compounds with poor aqueous solubility like 5-Ethoxyimidazo[1,2-a]pyridine, the standard and most effective solvent for creating a high-concentration primary stock solution is 100% Dimethyl Sulfoxide (DMSO) .

Causality & Rationale:

• High Solubilizing Power: DMSO is a powerful, polar aprotic solvent capable of dissolving a vast range of both hydrophobic and hydrophilic compounds that are insoluble in water.[4]

• Assay Compatibility: It is widely accepted in most biological assays, provided the final concentration is kept to a minimum to avoid solvent-induced artifacts or cytotoxicity.[4][5]

For a detailed, step-by-step guide, please refer to Protocol 1: Preparation of a High-Concentration DMSO Stock Solution .

Q2: My compound dissolves perfectly in DMSO, but it precipitates immediately when I add it to my aqueous assay buffer. What's happening and how can I fix it?

Answer: This is the most common solubility challenge and is known as "compound crashing." It occurs because the compound, which is stable in an organic solvent like DMSO, is suddenly introduced into a predominantly aqueous environment where its solubility is exceedingly low. The drastic change in solvent polarity forces the compound out of solution.

Below is a systematic workflow to troubleshoot and resolve this issue.

Troubleshooting Workflow for Compound Precipitation

Figure 1: Step-by-step workflow for troubleshooting compound precipitation.

Detailed Explanation of Strategies:

• Minimize Final DMSO Concentration: High concentrations of DMSO can be toxic to cells and interfere with assay results.[5][6] A common mistake is adding a large volume of a low-concentration DMSO stock to the buffer. The best practice is to prepare a high-concentration stock (e.g., 10-50 mM) in 100% DMSO and then perform a large dilution into the assay buffer, ensuring the final DMSO concentration is typically below 0.5%, and ideally below 0.1%.[6]

• Perform Serial Dilutions in 100% DMSO: Before the final "shock" of adding the compound to the aqueous buffer, perform your serial dilutions in 100% DMSO.[4] This ensures that for your entire dose-response curve, you are adding the same small volume of DMSO stock to the assay medium, keeping the final solvent concentration constant across all wells.[4]

• Use Co-solvents: A co-solvent is a water-miscible organic solvent that, when added to the aqueous buffer, increases its capacity to dissolve hydrophobic compounds.[7][8]

  • Examples: Polyethylene glycol (PEG 300/400), propylene glycol, or ethanol.

  • Implementation: Prepare your assay buffer with a small percentage (e.g., 1-5%) of a co-solvent before adding the compound.

  • Critical Validation: You MUST run a vehicle control with the co-solvent alone to ensure it does not affect your assay's performance or cell viability.

• Employ Solubilizing Excipients: For particularly challenging compounds, advanced formulation excipients can be used. These molecules create a more favorable micro-environment for the drug molecule in the aqueous phase.

  • Cyclodextrins: These are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity. The imidazopyridine molecule can become encapsulated within this cavity, effectively shielding it from the aqueous environment and increasing its solubility.[9][10] Modified cyclodextrins like Captisol® (a sulfobutylether-β-cyclodextrin) are highly effective.[11]

  • Surfactants (Detergents): Non-ionic surfactants like Polysorbate 80 (Tween® 80) or Poloxamers can form micelles in aqueous solutions. The hydrophobic compound partitions into the core of these micelles, allowing it to be dispersed in the buffer.[12] This is a common strategy used in pharmaceutical formulations.[9]

  • Validation is Key: The use of excipients requires rigorous validation to ensure they do not interfere with the assay target or detection method.

Mechanism of Cyclodextrin Solubilization

Figure 2: Encapsulation by cyclodextrin improves aqueous solubility.

Q3: How do I determine the maximum soluble concentration of my compound in the final assay buffer?

Answer: The maximum achievable concentration is not a fixed value; it is the compound's kinetic solubility under your specific assay conditions (buffer composition, pH, temperature, etc.). You should determine this experimentally.

A simple method is to perform a visual or instrumental solubility test. A detailed method is provided in Protocol 3: Rapid Assessment of Kinetic Solubility . The general principle involves preparing a series of dilutions, incubating them under assay conditions, and identifying the highest concentration that remains clear of any visible precipitate or light scattering.

Q4: Can adjusting the pH of my buffer help with solubility?

Answer: Yes, pH modification can be a very effective strategy, particularly for ionizable compounds.[10][13] The imidazo[1,2-a]pyridine core contains basic nitrogen atoms. One related derivative was found to have a pKa of 9.3, indicating it is a weak base.[14]

Causality & Rationale:

• At a neutral pH (e.g., 7.4), the basic compound will be predominantly in its neutral, less soluble form.

• By lowering the pH of the buffer (e.g., to pH 6.0 or 6.5), you can protonate the basic nitrogens. The resulting salt form of the molecule is typically much more water-soluble than the neutral form.

• Self-Validation: Before adopting this method, you must confirm that:

  • Your compound is chemically stable at the new pH for the duration of the assay.

  • The biological target (e.g., enzyme, cell line) is not adversely affected by the change in pH.

Q5: What are the best practices for storing my compound and its solutions?

Answer: Proper storage is crucial to maintain compound integrity and ensure experimental reproducibility.[15]

• Solid Compound: Store in a desiccator at the recommended temperature (often 4°C or -20°C), protected from light.

• DMSO Stock Solutions:

  • Aliquot the primary stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound or cause it to fall out of solution over time.[4]

  • Store these aliquots tightly sealed at -20°C or -80°C.

  • Before use, thaw the aliquot completely and bring it to room temperature. Vortex gently to ensure it is homogeneous.

• Aqueous Working Solutions: These should always be prepared fresh on the day of the experiment. Due to the low solubility, the compound is not stable in aqueous solutions and will precipitate over time.

Data & Strategy Summary

The table below summarizes the primary strategies for enhancing the solubility of 5-Ethoxyimidazo[1,2-a]pyridine in assays.

Strategy	Core Principle	Advantages	Disadvantages & Considerations
Optimized Dilution	Minimize solvent shock and final DMSO concentration.	Simple, rapid, and requires no additional reagents.[8]	May be insufficient for very poorly soluble compounds. Final DMSO concentration is limited by assay tolerance.[16]
Co-solvency	Increase the solvent capacity of the aqueous buffer.	Effective for many nonpolar compounds.[7] Simple to implement.	Requires validation of co-solvent compatibility with the assay. Can be toxic to cells at higher concentrations.
pH Adjustment	Convert the compound to its more soluble ionized (salt) form.	Can produce a significant increase in solubility.[13]	Requires knowledge of the compound's pKa. The new pH must be compatible with the compound's stability and the assay system.
Excipient Formulation	Encapsulate or form micelles around the compound.	Can achieve the highest solubility enhancement.[17][18] Mimics strategies used in final drug products.	Requires careful selection and validation of the excipient. Can be more costly. Potential for assay interference.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration DMSO Stock Solution

• Calculate Mass: Determine the mass of 5-Ethoxyimidazo[1,2-a]pyridine needed to make a desired volume of a high-concentration stock (e.g., 10 mM or 20 mM).

• Weigh Compound: Accurately weigh the solid compound into a sterile, appropriate-sized glass vial or microcentrifuge tube.

• Add Solvent: Add the calculated volume of high-purity, sterile-filtered 100% DMSO.

• Promote Dissolution:

  • Vortex the solution vigorously for 1-2 minutes.

  • If solids persist, place the sealed tube in a bath sonicator for 5-10 minutes.[4]

  • Gentle warming in a 37°C water bath can also be used, but check for compound temperature sensitivity first.[4]

• Confirm Dissolution: Visually inspect the solution against a light source to ensure no solid particles remain. The solution should be completely clear.

• Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in tightly sealed tubes. Store at -20°C or -80°C, protected from light.[4]

Protocol 2: Serial Dilution for Dose-Response Experiments

This protocol ensures a consistent final DMSO concentration across all experimental conditions.

• Label Tubes: Label a series of sterile microcentrifuge tubes for each concentration in your dilution series (e.g., 10 mM, 1 mM, 100 µM, etc.).

• Prepare Highest Concentration: Place your thawed 10 mM stock solution in the first tube.

• Perform Serial Dilutions in DMSO:

  • To create a 10-fold serial dilution, add 90 µL of 100% DMSO to all subsequent tubes.

  • Transfer 10 µL from the 10 mM stock to the second tube (containing 90 µL of DMSO) to create a 1 mM solution. Mix thoroughly by pipetting or gentle vortexing.

  • Using a fresh pipette tip, transfer 10 µL from the 1 mM solution to the third tube to create a 100 µM solution. Mix well.

  • Continue this process until you have created your full dilution series, all in 100% DMSO.

• Final Dilution into Assay Buffer: Add a small, consistent volume of each DMSO dilution to your assay wells. For a 1:1000 final dilution (to achieve 0.1% DMSO), add 1 µL of each DMSO stock to 1000 µL of assay buffer.

Protocol 3: Rapid Assessment of Kinetic Solubility

This protocol helps determine the practical upper concentration limit for your specific assay buffer.

• Prepare Compound Stock: Use a high-concentration stock in DMSO (e.g., 20 mM).

• Set Up Dilutions: In a clear 96-well plate or microcentrifuge tubes, add your final assay buffer.

• Add Compound: Add the DMSO stock to the buffer to achieve a range of final concentrations (e.g., 200 µM, 100 µM, 50 µM, 25 µM, 10 µM, 5 µM, 1 µM). Ensure the final DMSO percentage is constant for all wells. Include a buffer + DMSO vehicle control.

• Incubate: Mix the plate gently and incubate under the same conditions as your assay (e.g., 37°C for 1 hour).

• Observe:

  • Visual Inspection: Check for any cloudiness, haze, or visible precipitate against a dark background. The highest concentration that remains perfectly clear is your approximate kinetic solubility.

  • Instrumental Analysis: For a more quantitative measure, read the plate on a nephelometer (to measure light scattering) or a plate reader at a wavelength where the compound does not absorb (e.g., 650 nm). A sharp increase in signal indicates precipitation.

References

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs.
• Singh, G., et al. (2019). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC.
• (2019). Strategies for the formulation development of poorly soluble drugs via oral route. Wiley.
• (2021). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI.
• Kumar, S., & Singh, P. (2013). Insoluble drug delivery strategies: review of recent advances and business prospects. PMC.
• (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PMC.
• PubChem. (n.d.). 5-Ethoxyimidazo[1,2-a]pyridine-2-carboxylic acid.
• (2015). Techniques to improve the solubility of poorly soluble drugs. ResearchGate.
• (2020). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. MDPI.
• (2007). Overcoming problems of compound storage in DMSO: solvent and process alternatives. PubMed.
• Gupta, R., et al. (2020). Bioavailability Enhancement Techniques for Poorly Soluble Drugs: A Review. Asian Journal of Pharmaceutical Research and Development.
• (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research.
• (2023). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. PMC.
• (2013). Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. NIH.
• BenchChem Technical Support Team. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays. BenchChem.
• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today.
• (2015). Considerations regarding use of solvents in in vitro cell based assays. PMC - NIH.
• Scientist Solutions. (2025). DMSO in cell based assays.
• Reddit. (2024). DMSO vs. DMF for biological testing.
• American Pharmaceutical Review. (n.d.). Solubilizer Excipients.
• (2015). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Drug Development & Delivery.
• (2020). Excipients for Solubility and Bioavailability Enhancement. Gattefossé.
• (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. Royal Society of Chemistry.
• (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. ChemistrySelect.
• (2014). Discovery of Imidazopyridine Derivatives as Highly Potent Respiratory Syncytial Virus Fusion Inhibitors. PMC - NIH.
• (2022). Excipients for Solubility Enhancement of Parenteral Formulations. Pharmaceutical Technology.
• (2021). Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review. NIH.
• (2018). Aqueous solubility-enhancing excipient technologies: a review of recent developments. Future Science.
• PubChem. (n.d.). 5-Methoxy-2-(oxan-4-yl)imidazo[1,2-a]pyridine.
• (2021). (PDF) Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ResearchGate.
• (2018). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. ResearchGate.
• PubChem. (n.d.). Imidazo(1,2-a)pyridine.
• (2018). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PubMed Central.
• (2016). Physicochemical properties of imidazo-pyridine protic ionic liquids. RSC Publishing.
• (2022). Synthesis of imidazopyridines via NaIO4/TBHP-promoted (3 + 2) cycloaddition and biological evaluation as anticancer agents. NIH.
• (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Eurasian Journal of Science and Engineering.
• ChemBK. (2024). IMidazo[1,2-a]pyridine-5-acetic acid.
• (2023). Long-Alkyl Chain Functionalized Imidazo[1,5-a]pyridine Derivatives as Blue Emissive Dyes. MDPI.

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• 18. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Scale-Up Synthesis of Imidazo[1,2-a]Pyridine Compounds

Welcome to the technical support center for the scale-up synthesis of imidazo[1,2-a]pyridine compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning from bench-scale synthesis to larger-scale production. Here, we address common challenges, provide detailed troubleshooting protocols, and answer frequently asked questions to ensure your scale-up process is efficient, safe, and successful.

Section 1: Troubleshooting Guide - Common Scale-Up Challenges

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Low Yields Upon Scaling Up

Question: We achieved an excellent yield (90%) of our target imidazo[1,2-a]pyridine at the 1g scale, but the yield dropped to 50% when we attempted a 100g scale synthesis. What are the likely causes and how can we troubleshoot this?

Answer: A significant drop in yield upon scale-up is a common issue and can be attributed to several factors related to mass and heat transfer, reaction kinetics, and changes in reagent addition.

Causality Behind Experimental Choices:

• Mass Transfer Limitations: In larger reactors, inefficient mixing can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions. The surface-area-to-volume ratio decreases as the scale increases, impacting heat dissipation and mixing efficiency.

• Heat Transfer Issues: Many synthetic routes to imidazo[1,2-a]pyridines, such as the condensation of 2-aminopyridines with α-haloketones, can be exothermic.[1][2] What is easily controlled in a small flask can lead to a runaway reaction in a large reactor if the cooling capacity is insufficient. This can cause thermal degradation of reactants, intermediates, or the final product.

• Reagent Addition and Stoichiometry: The rate of addition of a key reagent can be critical. A slow, controlled addition on a small scale might become a rapid, uncontrolled addition on a large scale if not properly adjusted, leading to impurity formation.

Troubleshooting Protocol:

• Analyze Thermal Profile:

  • Recommendation: Perform a reaction calorimetry study on a small scale to understand the heat flow of the reaction. This will provide critical data for designing the cooling requirements of the larger reactor.

  • Step-by-Step:

    • Set up the reaction in a reaction calorimeter.

    • Monitor the heat generated throughout the reaction, especially during the addition of reagents.

    • Use this data to calculate the required heat removal capacity for the 100g scale.

• Optimize Mixing and Agitation:

  • Recommendation: The type of agitator and the agitation speed are crucial for maintaining a homogeneous reaction mixture.

  • Step-by-Step:

    • Model the mixing in the larger reactor using computational fluid dynamics (CFD) if available.

    • Experiment with different agitator designs (e.g., anchor, pitched-blade turbine) and speeds on a smaller, geometrically similar reactor to identify optimal mixing parameters.

    • Ensure the agitation is sufficient to suspend any solids and distribute reactants evenly without causing excessive shear that might degrade molecules.

• Controlled Reagent Addition:

  • Recommendation: Implement a controlled addition strategy for critical reagents.

  • Step-by-Step:

    • Identify the most reactive or exothermic step in your synthesis.

    • Use a syringe pump or a dosing pump for the controlled addition of the corresponding reagent.

    • Start with a slow addition rate and monitor the internal temperature of the reactor closely. Adjust the rate to maintain the desired temperature range.

Impurity Profile Changes on a Larger Scale

Question: Our impurity profile has worsened significantly after scaling up. We are observing new, unidentified impurities and an increase in known side products. How can we identify and control these impurities?

Answer: Changes in the impurity profile are often linked to the same issues that cause low yields: poor heat and mass transfer. Localized high temperatures or concentrations can open up alternative reaction pathways.

Causality Behind Experimental Choices:

• Side Reactions: Many synthetic methods for imidazo[1,2-a]pyridines, including multicomponent reactions, can have competing reaction pathways.[3][4] Inefficient heat removal can provide the activation energy needed for these side reactions to become significant.

• Degradation: The extended reaction times sometimes required for larger batches can lead to the degradation of starting materials, intermediates, or the final product, especially if the reaction mixture is sensitive to heat or air.

• Incomplete Reactions: Poor mixing can result in pockets of unreacted starting materials, which may then react in undesirable ways during work-up or purification.

Troubleshooting Protocol:

• Impurity Identification:

  • Recommendation: Isolate and characterize the major impurities.

  • Step-by-Step:

    • Use preparative chromatography (e.g., flash chromatography or preparative HPLC) to isolate the new impurities.

    • Characterize the isolated impurities using spectroscopic techniques such as NMR (1H, 13C, COSY, HSQC), Mass Spectrometry (MS), and FT-IR.[5]

    • Based on the structures, propose the potential side reactions or degradation pathways responsible for their formation.

• Reaction Monitoring:

  • Recommendation: Implement in-process controls (IPCs) to monitor the reaction progress and impurity formation.

  • Step-by-Step:

    • Take aliquots from the reaction mixture at regular intervals.

    • Analyze the aliquots by HPLC or UPLC to track the consumption of starting materials, the formation of the product, and the emergence of impurities.

    • This data will help you understand when the impurities are being formed and if the reaction has gone to completion.

• Process Parameter Optimization:

  • Recommendation: Re-optimize the reaction conditions at the larger scale.

  • Step-by-Step:

    • Based on your understanding of the impurity formation, adjust parameters such as temperature, reaction time, and reagent stoichiometry.

    • Consider using a lower reaction temperature, even if it extends the reaction time, to minimize thermally induced side reactions.

    • Ensure the stoichiometry of the reagents is strictly controlled.

Challenges in Work-up and Product Isolation

Question: The work-up and purification that were straightforward on a small scale have become problematic. We are experiencing emulsion formation during extraction and difficult filtration of the product. What can we do?

Answer: Work-up and isolation procedures are highly scale-dependent. What works in a separatory funnel may not be directly transferable to a large reactor with a bottom outlet valve.

Causality Behind Experimental Choices:

• Phase Separation: The efficiency of phase separation during aqueous work-up can be affected by the geometry of the reactor and the agitation. Vigorous stirring, while good for the reaction, can create stable emulsions.

• Precipitation and Crystallization: The cooling rate and agitation during precipitation or crystallization have a profound impact on the crystal size and morphology. Rapid, uncontrolled cooling often leads to fine particles that are difficult to filter.

• Solvent Volume: The volumes of solvents used for extraction and washing increase significantly on a larger scale, which can introduce logistical and safety challenges.

Troubleshooting Protocol:

• Optimizing Liquid-Liquid Extraction:

  • Recommendation: Modify the extraction procedure to prevent emulsion formation.

  • Step-by-Step:

    • Reduce the agitation speed during extraction.

    • Allow for a longer settling time for the phases to separate.

    • Consider adding a small amount of a brine solution or an anti-emulsion agent.

    • If possible, perform a solvent swap via distillation to remove the reaction solvent before extraction.

• Controlling Crystallization/Precipitation:

  • Recommendation: Develop a controlled cooling profile for crystallization.

  • Step-by-Step:

    • Determine the solubility curve of your product in the chosen solvent system.

    • Implement a slow, linear cooling ramp to promote the growth of larger crystals.

    • Use gentle agitation during crystallization to prevent the formation of fine particles.

    • Consider seeding the solution with a small amount of pure product to initiate crystallization.

• Improving Filtration:

  • Recommendation: Select the appropriate filtration equipment and optimize the filtration process.

  • Step-by-Step:

    • For large quantities, a simple Buchner funnel may not be sufficient. Consider using a Nutsche filter-dryer.

    • Ensure the filter cloth has the correct pore size for your crystal size.

    • Apply a consistent vacuum or pressure during filtration.

    • Wash the filter cake with a suitable solvent to remove residual impurities.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the key safety considerations when scaling up the synthesis of imidazo[1,2-a]pyridines?

A1: Safety is paramount during scale-up. Key considerations include:

• Thermal Hazards: As mentioned, many syntheses are exothermic. A thorough understanding of the reaction's thermal profile is crucial to prevent runaway reactions.[1]

• Reagent Handling: Some reagents, such as α-haloketones, can be lachrymatory and toxic.[1] Ensure proper personal protective equipment (PPE) is used and that the reaction is conducted in a well-ventilated area, such as a fume hood or a walk-in hood for larger scales.

• Solvent Safety: Large volumes of flammable solvents pose a significant fire risk.[6] Ensure all equipment is properly grounded to prevent static discharge. Use non-sparking tools and ensure adequate ventilation to prevent the buildup of explosive vapor-air mixtures.[6]

• Pressure Build-up: Some reactions may evolve gas. The reactor must be equipped with a pressure relief system.

Q2: How do I choose the right solvent for a large-scale synthesis of imidazo[1,2-a]pyridines?

A2: Solvent selection for scale-up involves more than just reaction performance. Consider the following:

• Green Chemistry Principles: Whenever possible, choose greener solvents like water, ethanol, or polyethylene glycol (PEG).[1][7][8]

• Boiling Point: A solvent with a moderate boiling point is often ideal. It allows for a reasonable reaction temperature without requiring high-pressure equipment.

• Safety: Avoid highly toxic or flammable solvents if possible.

• Work-up and Recovery: The solvent should allow for easy product isolation and be readily recyclable to improve the process's economic and environmental footprint. For instance, if the product precipitates upon cooling, this can simplify isolation.[9]

Q3: Are there specific catalysts that are more suitable for large-scale imidazo[1,2-a]pyridine synthesis?

A3: For large-scale synthesis, the ideal catalyst is inexpensive, efficient in low loadings, and easily removed from the product.

• Homogeneous vs. Heterogeneous: While many laboratory-scale syntheses use homogeneous catalysts like copper(I) salts, these can be difficult to remove completely from the product.[10]

• Heterogeneous Catalysts: Solid-supported catalysts or recyclable catalysts are often preferred for scale-up as they can be easily filtered off after the reaction.[8]

• Catalyst-Free Methods: Some modern synthetic routes aim to be catalyst-free, which is the most desirable scenario for large-scale production to avoid catalyst contamination and removal steps.[2][7]

Q4: What are the advantages of using multicomponent reactions (MCRs) for the large-scale synthesis of imidazo[1,2-a]pyridines?

A4: MCRs, such as the Groebke–Blackburn–Bienaymé reaction, are highly attractive for industrial applications.[3][11]

• Atom Economy: MCRs often have high atom economy, meaning that most of the atoms of the reactants are incorporated into the final product, reducing waste.

• Process Simplification: By combining several steps into a single operation, MCRs can reduce the number of unit operations, leading to shorter cycle times and lower production costs.

• Diversity-Oriented Synthesis: MCRs allow for the rapid generation of a library of compounds by simply varying the starting materials, which is beneficial in drug discovery.[12]

Section 3: Visualizations and Data

Workflow for Troubleshooting Low Yields

Caption: Decision tree for troubleshooting low yields in scale-up synthesis.

Typical Solvent Properties for Scale-Up

Solvent	Boiling Point (°C)	Safety Concerns	Green Chemistry Rating
Water	100	None	Excellent
Ethanol	78	Flammable	Good
Isopropanol (IPA)	82	Flammable	Good
Toluene	111	Flammable, Toxic	Poor
Acetonitrile	82	Flammable, Toxic	Poor
N,N-Dimethylformamide (DMF)	153	Toxic	Poor
Polyethylene Glycol (PEG-400)	>200	Low	Good

References

• Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. (2022-01-20). ChemistrySelect. [Link]

• Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. (2022-06-22). ACS Omega. [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. (n.d.). MDPI. [Link]

• Efficient Access to Imidazo[1,2-a]pyridines/pyrazines/pyrimidines via Catalyst-Free Annulation Reaction under Microwave Irradiation in Green Solvent. (n.d.). ACS Combinatorial Science. [Link]

• Imidazo[1,2-a]pyridine synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Automated flow synthesis and purification of imidazo[1,2-a]-pyridine... (n.d.). ResearchGate. [Link]

• Optimization of reaction condition for the formation of imidazo pyridine. [a]. (n.d.). ResearchGate. [Link]

• Investigation of the Reaction for the Production of Imidazo[1,2-a]pyridine via ZnS-ZnFe2O4 Nanocatalyst. (2024-06-29). Nanomaterials Chemistry. [Link]

• Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. (2023-12-13). RSC Advances. [Link]

• Synthesis of imidazo[1,2-a]pyridines: a decade update. (n.d.). RSC Publishing. [Link]

• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. (2021-12-14). ACS Omega. [Link]

• Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. (2019-03-01). ACS Omega. [Link]

• Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. (n.d.). Organic Chemistry Portal. [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. (n.d.). MDPI. [Link]

• Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. (2025-11-16). PubMed Central. [Link]

• Safety Data Sheet: Pyridine. (n.d.). Carl ROTH. [Link]

• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. (2021-12-14). PMC - NIH. [Link]

• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. (n.d.). BIO Web of Conferences. [Link]

• Derivatives of Imidazole. I. Synthesis and Reactions of Imidazo[1,2-α]pyridines with Analgesic, Antiinflammatory, Antipyretic, and Anticonvulsant Activity. (n.d.). Journal of Medicinal Chemistry - ACS Publications. [Link]

• Formation and Uses of Imidazo[1,2-a]pyrimidines and Related Compounds: A Review Comprising Years 2000-2021. (n.d.). ResearchGate. [Link]

• Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction. (n.d.). MDPI. [Link]

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Technical Support Center: Optimizing Purity in the Groebke–Blackburn–Bienaymé Reaction

Welcome to the technical support center for the Groebke–Blackburn–Bienaymé (GBB) reaction. As a powerful multicomponent reaction (MCR), the GBB provides efficient, one-pot access to fused imidazo[1,2-a]heterocycles, a scaffold prevalent in numerous marketed drugs and clinical candidates.[1][2][3] While celebrated for its atom economy and ability to rapidly generate molecular complexity, the GBB reaction is sensitive to reaction parameters that can lead to challenging impurity profiles.[4]

This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues, minimize side-product formation, and ultimately streamline the path to high-purity GBB products. We will move beyond simple procedural lists to explain the causality behind experimental choices, empowering you to make informed decisions in your own work.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities in a GBB reaction?

A: The most frequently encountered impurities are typically unreacted starting materials (especially the aldehyde or aminopyridine), side products from isocyanide decomposition or polymerization, and occasionally, Ugi-type products if a carboxylic acid is present and water is not adequately controlled.[5] In some cases, particularly with aliphatic aldehydes, the Schiff base intermediate can be unstable, leading to lower yields and a more complex reaction mixture.[6]

Q2: How critical is the purity of my starting materials and solvents?

A: It is absolutely critical. The adage "garbage in, garbage out" holds especially true for MCRs.

• Aldehydes: Must be free of the corresponding carboxylic acid, which can form via air oxidation. The presence of acid can interfere with the primary catalyst and promote side reactions.

• Isocyanides: Notoriously pungent and prone to polymerization, especially under acidic conditions or upon prolonged storage. Use fresh, high-quality isocyanides. If the purity is suspect, purification by distillation or filtration through a short plug of neutral alumina may be necessary.

• Solvents: Protic solvents like methanol and ethanol are commonly used and can act as co-catalysts.[7][8] They must be dry, as excess water can hydrolyze the key imine intermediate, stalling the reaction.[7][9]

Q3: Which catalyst is best for minimizing side reactions?

A: While dozens of catalytic systems have been reported, scandium(III) triflate (Sc(OTf)₃) remains one of the most effective and widely used Lewis acid catalysts for promoting the GBB reaction with high efficiency.[4][10][11] Other rare earth triflates, such as those of Ytterbium (Yb) or Gadolinium (Gd), also show excellent activity.[11][12] For milder conditions, Brønsted acids like p-toluenesulfonic acid (PTSA) or trifluoroacetic acid (TFA) are highly effective and can often provide cleaner reactions than stronger Lewis acids.[7][10][11] The optimal choice depends on the specific substrates, but starting with 5-10 mol % of Sc(OTf)₃ or PTSA is a reliable approach.

Q4: My reaction is sluggish or stalls completely. What should I check first?

A: First, verify catalyst activity, as Lewis acids can degrade with improper handling. Second, ensure an anhydrous environment. The initial step of the GBB reaction is the condensation of the amine and aldehyde to form an imine, a process that releases water.[7][13] If this water is not sequestered or if the solvents are wet, the equilibrium can be driven backward, preventing the reaction from proceeding. Using a dehydrating agent like trimethyl orthoformate can significantly improve yields in such cases.[14]

Troubleshooting Guide: From Complex Mixtures to Pure Products

This section addresses specific experimental problems with a focus on root causes and actionable solutions.

Problem 1: Low Yield and Multiple Spots on TLC/LCMS

A complex crude reaction mixture is the most common challenge, indicating multiple competing processes.

• Potential Cause A: Incorrect Stoichiometry

  • Why it happens: The GBB reaction involves three components coming together. If the stoichiometry is not 1:1:1, the excess reagent has nowhere to go but to remain unreacted or participate in side reactions. Isocyanides, in particular, can polymerize if present in significant excess.

  • Solution: Carefully measure all reagents. It is often beneficial to use a slight excess (1.05-1.1 equivalents) of the more volatile components, such as the aldehyde and isocyanide, to drive the reaction to completion.

• Potential Cause B: Suboptimal Solvent or Temperature

  • Why it happens: The choice of solvent can dramatically influence the reaction rate and impurity profile. Alcohols like methanol and ethanol are often the best choice as they can stabilize intermediates and act as co-catalysts.[7] Non-polar solvents like toluene often give poor results unless under solvent-free or high-temperature conditions.[7][10] Elevated temperatures can accelerate the desired reaction but may also promote the decomposition of sensitive starting materials or intermediates.[5]

  • Solution Workflow:

    • Start with Methanol or Ethanol: These are the most reliable solvents for a wide range of GBB substrates.[7]

    • Optimize Temperature: Begin at room temperature. If the reaction is slow, gently heat to 40-60 °C. For stubborn substrates, microwave heating can be effective but should be used cautiously to avoid byproduct formation.[11][15]

    • Consider a Co-solvent: In some specialized cases, like on-DNA reactions, a co-solvent like DMSO can significantly improve conversion.[5]

• Visual Troubleshooting Workflow

  Caption: Troubleshooting workflow for low GBB reaction yields.

Problem 2: Persistent Isocyanide-Related Impurities

Isocyanides are highly reactive and can be the source of stubborn byproducts.

• Potential Cause: Slow Addition vs. One-Pot Mixing

  • Why it happens: The standard GBB mechanism involves the formation of an imine, which is then attacked by the isocyanide.[7] If all three components are mixed at once, a high concentration of isocyanide exists before sufficient imine has formed, creating an opportunity for isocyanide polymerization, especially in the presence of an acid catalyst.

  • Solution: Employ a two-step, one-pot procedure.

    • Dissolve the aminopyridine and aldehyde in the chosen solvent with the catalyst.

    • Stir for 20-30 minutes at room temperature to allow for pre-formation of the imine intermediate.

    • Add the isocyanide dropwise to the reaction mixture. This ensures the isocyanide encounters the imine as it is added, favoring the desired reaction pathway over self-condensation.

Problem 3: Difficulty in Product Purification

Even with good conversion, isolating the pure product can be challenging.

• Issue: Removing the Catalyst

  • Why it happens: Metal triflates (like Sc(OTf)₃) and acid catalysts (like PTSA) are soluble in polar organic solvents and can co-elute with the product on silica gel.

  • Solution A (Aqueous Wash): After the reaction is complete, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate. This will neutralize acid catalysts and help remove metal salts into the aqueous layer.

  • Solution B (Sulfate Salt Formation): For basic products like 3-aminoimidazo[1,2-a]pyrazines, a highly effective industrial method involves forming the sulfate salt of the product for purification, which can then be neutralized to yield the highly pure free base.[14]

• Issue: Removing Unreacted Aldehyde

  • Why it happens: Aldehydes can be of similar polarity to the desired heterocyclic product, leading to difficult chromatographic separation.

  • Solution (Bisulfite Wash): During the aqueous workup, wash the organic layer with a saturated solution of sodium bisulfite. The bisulfite will form a water-soluble adduct with the excess aldehyde, effectively extracting it from the organic phase.

Experimental Protocols

Protocol 1: General High-Purity GBB Reaction (Two-Step Addition)

This protocol is a robust starting point for a wide variety of substrates.

• Reagent Preparation:

  • Ensure aldehyde is pure (or purified by chromatography/distillation).

  • Use a fresh bottle of isocyanide.

  • Use anhydrous methanol (<0.05% water).

• Reaction Setup:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add the aminopyridine (1.0 mmol, 1.0 equiv).

  • Add the catalyst, e.g., Sc(OTf)₃ (0.05 mmol, 5 mol %).

  • Add anhydrous methanol (0.2 M concentration, ~5 mL).

  • Add the aldehyde (1.05 mmol, 1.05 equiv) and stir the mixture at room temperature.

• Imine Formation:

  • Stir the mixture for 30 minutes at room temperature to facilitate the formation of the imine intermediate.

• Isocyanide Addition & Reaction:

  • Slowly add the isocyanide (1.1 mmol, 1.1 equiv) to the reaction mixture via syringe over 5 minutes.

  • Monitor the reaction by TLC or LCMS until the limiting starting material (aminopyridine) is consumed (typically 6-24 hours).

• Workup and Purification:

  • Concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate (20 mL).

  • Wash with saturated aq. NaHCO₃ (2 x 10 mL) to remove the catalyst.

  • Wash with brine (1 x 10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel.

Table 1: Comparison of Reaction Conditions

Entry	Catalyst (mol %)	Solvent	Addition Method	Temp (°C)	Time (h)	Conversion (%)[7]	Notes
1	None	Toluene	One-Pot	25	6	~0	Non-polar solvents are generally ineffective without a catalyst.
2	PTSA (10)	Toluene	One-Pot	25	6	~0	Catalyst alone is insufficient in the wrong solvent.
3	None	Methanol	One-Pot	25	18	67	Methanol acts as a protic co-catalyst, enabling the reaction.[7][8]
4	PTSA (10)	Methanol	One-Pot	25	6	94	The combination of an acid catalyst and a protic solvent is optimal.
5	Sc(OTf)₃ (10)	Methanol	Two-Step	25	16	>95	A robust and generally high-yielding set of conditions.[4]

Reaction Mechanism and Side Reactions

Understanding the reaction pathway is key to controlling it. The GBB reaction proceeds through a well-established sequence.

Caption: The GBB reaction pathway and common side reactions.

The primary pathway involves imine formation, nucleophilic attack by the isocyanide to form a nitrilium intermediate, intramolecular cyclization, and a final tautomerization/aromatization step to yield the fused imidazole product.[7] Key side reactions include the acid-catalyzed polymerization of excess isocyanide and the potential for a four-component Ugi reaction if a carboxylic acid is present as an impurity.[5]

By understanding these competing pathways and carefully controlling reaction conditions as outlined in this guide, researchers can consistently achieve high yields and high purity in their Groebke–Blackburn–Bienaymé reactions.

References

• Baenziger, M., Durantie, E., & Mathes, C. (2017). Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines. Synthesis, 49(10), 2266-2274. Available from: [Link]

• Park, J., et al. (2023). Groebke–Blackburn–Bienaymé Reaction for DNA-Encoded Library Technology. Organic Letters, 25(24), 4437–4441. Available from: [Link]

• Longo Jr., L. S., et al. (2023). Proposed mechanism for the Groebke‐Blackburn‐Bienaymé (GBB) reaction. ResearchGate. Available from: [Link]

• da Silva, G. P. C., et al. (2025). Solvents' and Reagents' Noninnocent Roles in the Groebke–Blackburn–Bienaymé (GBB) Multicomponent Reaction: Experimental and Computational Evidence. ACS Organic & Inorganic Au. Available from: [Link]

• Cimarelli, C. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Journal of Organic Chemistry, 20, 1839–1879. Available from: [Link]

• Gondru, R., et al. (2020). HPW-Catalyzed environmentally benign approach to imidazo[1,2-a]pyridines. ResearchGate. Available from: [Link]

• Boltjes, A., & Dömling, A. (2019). The Groebke-Blackburn-Bienaymé Reaction. European Journal of Organic Chemistry, 2019(42), 7007-7049. Available from: [Link]

• University of Rochester. Troubleshooting: How to Improve Yield. Department of Chemistry. Available from: [Link]

• Cimarelli, C. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). PMC. Available from: [Link]

• Barbosa-Reis, G., et al. (2025). Ugi and Groebke–Blackburn–Bienaymé Reactions in Medicinal Chemistry: An Outlook on New Bioactive Compounds. ACS Omega. Available from: [Link]

• Cimarelli, C. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Archives. Available from: [Link]

• Cimarelli, C. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). ResearchGate. Available from: [Link]

• da Silva, G. P. C., et al. (2025). Solvents' and Reagents' Noninnocent Roles in the Groebke–Blackburn–Bienaymé (GBB) Multicomponent Reaction: Experimental and Computational Evidence. PMC. Available from: [Link]

• Boltjes, A., & Dömling, A. (2019). The Groebke-Blackburn-Bienaymé Reaction. Semantic Scholar. Available from: [Link]

• Neochoritis, C. G., et al. (2019). Groebke-Blackburn-Bienaymé multicomponent reaction: emerging chemistry for drug discovery. Future Medicinal Chemistry, 11(10), 1297-1321. Available from: [Link]

• Siqueira, F. A., et al. (2016). A Comparative Study on the Groebke-Blackburn-Bienaymé Three-Component Reaction Catalyzed by Rare Earth Triflates under Microwave Heating. Journal of the Brazilian Chemical Society. Available from: [Link]

• Neochoritis, C. G., et al. (2019). Groebke-Blackburn-Bienaymé multicomponent reaction: emerging chemistry for drug discovery. ResearchGate. Available from: [Link]

• Kletskov, A. V., et al. (2024). Generation of multimillion chemical space based on the parallel Groebke–Blackburn–Bienaymé reaction. Beilstein Journal of Organic Chemistry, 20, 1714–1723. Available from: [Link]

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Reference Data & Comparative Studies

Comparative Analysis of Imidazo[1,2-a]pyridine Derivatives as Novel Therapeutic Inhibitors

A Technical Guide for Researchers in Drug Discovery

The imidazo[1,2-a]pyridine scaffold has garnered significant attention in medicinal chemistry, recognized as a "privileged structure" due to its presence in numerous biologically active compounds and approved drugs.[1][2][3][4][5] This guide provides a comparative analysis of a representative imidazo[1,2-a]pyridine derivative against other inhibitors in two key therapeutic areas: tuberculosis and cancer. We will delve into their mechanisms of action, present comparative experimental data, and provide detailed protocols for the assays used to evaluate these compounds.

The Imidazo[1,2-a]pyridine Scaffold: A Versatile Pharmacophore

Imidazo[1,2-a]pyridines are bicyclic heterocyclic compounds that have demonstrated a wide range of pharmacological activities, including anti-tubercular, anti-cancer, anti-inflammatory, and antiviral properties.[1][2][3] Their synthetic tractability allows for extensive structural modifications, enabling the fine-tuning of their biological activity and pharmacokinetic properties.[6][7]

Part 1: Imidazo[1,2-a]pyridines as Anti-Tubercular Agents

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) has created an urgent need for novel anti-tubercular agents with new mechanisms of action.[2][3] Several imidazo[1,2-a]pyridine derivatives have shown potent activity against Mtb, with some targeting the cytochrome bc1 complex (QcrB), a crucial component of the electron transport chain.[5][8]

Representative Imidazo[1,2-a]pyridine: A Potent QcrB Inhibitor

For this analysis, we will focus on a representative imidazo[1,2-a]pyridine-3-carboxamide derivative, herein referred to as IPA-X , based on compounds described in the literature with potent anti-tubercular activity.[9] These compounds have demonstrated low nanomolar potency against replicating Mtb and significant activity against drug-resistant strains.[9]

Comparative Analysis against Other Anti-Tubercular Agents

The in vitro potency of IPA-X is benchmarked against standard-of-care drugs and another QcrB inhibitor, Telacebec (Q203), which is currently in clinical trials.[8][10]

Compound	Target/Mechanism of Action	MIC against Mtb H37Rv (μM)
IPA-X (Representative)	QcrB (Cytochrome bc1 complex)	≤0.006[9]
Telacebec (Q203)	QcrB (Cytochrome bc1 complex)	~0.0015[10]
Isoniazid	Mycolic acid synthesis	0.025 - 0.05
Rifampicin	RNA polymerase	0.05 - 0.1
Bedaquiline	ATP synthase	0.03 - 0.12

Note: MIC values can vary based on assay conditions.

Experimental Protocol: Microplate Alamar Blue Assay (MABA)

The Minimum Inhibitory Concentration (MIC) is determined using the MABA, a widely used method for assessing the susceptibility of M. tuberculosis.[11]

Principle: The assay utilizes the Alamar Blue reagent, which contains the indicator resazurin. In the presence of viable, respiring mycobacteria, resazurin is reduced to the pink and fluorescent resorufin. The color change is a direct measure of bacterial viability.

Step-by-Step Protocol:

• Preparation of Drug Plates:

  • Serially dilute the test compounds in 7H9 broth in a 96-well microplate.

  • Include a drug-free control (vehicle) and a positive control (a known anti-TB drug).

• Inoculum Preparation:

  • Grow M. tuberculosis H37Rv to mid-log phase in 7H9 broth.

  • Adjust the bacterial suspension to a McFarland standard of 1.0 and dilute 1:50 in 7H9 broth.

• Inoculation and Incubation:

  • Add the diluted inoculum to each well of the drug plate.

  • Seal the plates and incubate at 37°C for 7 days.

• Addition of Alamar Blue:

  • Add Alamar Blue solution to each well.

  • Re-incubate the plates at 37°C for 24 hours.

• Data Analysis:

  • Visually inspect the wells for a color change from blue to pink. The MIC is defined as the lowest drug concentration that prevents this color change.

  • Alternatively, measure fluorescence (Ex: 560 nm, Em: 590 nm) or absorbance (570 nm and 600 nm) using a microplate reader.[12][13][14]

Workflow for MABA:

Caption: Workflow for the Microplate Alamar Blue Assay (MABA).

Part 2: Imidazo[1,2-a]pyridines as Anti-Cancer Agents

The imidazo[1,2-a]pyridine scaffold is also a promising framework for the development of anti-cancer agents. Several derivatives have been shown to inhibit key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.[15][16][17]

Representative Imidazo[1,2-a]pyridine: A PI3K/AKT/mTOR Pathway Inhibitor

For this section, we will consider a representative imidazo[1,2-a]pyridine, IPA-Y , based on compounds reported to inhibit the PI3K/AKT/mTOR pathway and induce apoptosis in cancer cells.[15][16][18]

Mechanism of Action: Inhibition of the PI3K/AKT/mTOR Pathway

The PI3K/AKT/mTOR signaling cascade is a critical regulator of cell growth, proliferation, and survival. Its dysregulation is a common feature in many cancers. IPA-Y and related compounds have been shown to reduce the phosphorylation of key proteins in this pathway, such as AKT and mTOR, leading to cell cycle arrest and apoptosis.[15][16][17][18]

PI3K/AKT/mTOR Signaling Pathway and Inhibition by IPA-Y:

Caption: Simplified PI3K/AKT/mTOR signaling pathway and the inhibitory action of IPA-Y.

Comparative Analysis against Other Kinase Inhibitors

The inhibitory activity of IPA-Y is compared with other known PI3K inhibitors. The half-maximal inhibitory concentration (IC50) is a key metric for this comparison.

Compound	Target	IC50 (nM)
IPA-Y (Representative)	PI3Kα	~2[15]
Alpelisib (BYL719)	PI3Kα	5
Idelalisib	PI3Kδ	2.5
Wortmannin	Pan-PI3K	5

Note: IC50 values are approximate and can vary depending on the specific assay conditions.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay measures the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.[19][20]

Principle: The assay is performed in two steps. First, the kinase reaction is allowed to proceed in the presence of the inhibitor. Then, a reagent is added to stop the reaction and deplete the remaining ATP. Finally, a detection reagent is added to convert the produced ADP into ATP, which drives a luciferase-based reaction to generate a luminescent signal.

Step-by-Step Protocol:

• Compound Preparation:

  • Prepare a serial dilution of the test inhibitor (e.g., IPA-Y) in DMSO.

• Kinase Reaction:

  • In a 96-well plate, add the kinase and the inhibitor.

  • Incubate for a short period to allow for inhibitor binding.

  • Initiate the reaction by adding a mixture of the kinase substrate and ATP.

  • Incubate at 30°C for a defined period (e.g., 60 minutes).

• ADP Detection:

  • Add an ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature.

  • Add a Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature.

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.[19]

Workflow for Kinase Inhibition Assay:

Caption: Workflow for a luminescence-based kinase inhibition assay.

Conclusion

The imidazo[1,2-a]pyridine scaffold represents a highly versatile platform for the development of novel inhibitors targeting a range of diseases. As demonstrated in this guide, derivatives of this scaffold have shown exceptional potency against both Mycobacterium tuberculosis and various cancer cell lines. The comparative data and detailed experimental protocols provided herein serve as a valuable resource for researchers in the field of drug discovery and development, facilitating the evaluation and advancement of new therapeutic agents based on this privileged chemical structure.

References

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• Philosophical Transactions of the Royal Society B. (2017). Inhibiting Mycobacterium tuberculosis within and without. [Link]

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• MDPI. (2024). mTOR Pathway Inhibition, Anticancer Activity and In Silico Calculations of Novel Hydrazone Derivatives in Two- and Three-Dimensional Cultured Type 1 Endometrial Cancer Cells. [Link]

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Validating the Target Engagement of 5-Ethoxyimidazo[1,2-a]pyridine in Cells: A Comparative Guide to Modern Techniques

The imidazo[1,2-a]pyridine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds.[1] Derivatives of this versatile heterocycle have demonstrated a broad spectrum of therapeutic potential, including roles as anticancer, anti-inflammatory, and antiviral agents.[2] Notably, many of these activities are attributed to the specific inhibition of protein kinases, such as those in the PI3K/Akt/mTOR signaling pathway, which are frequently dysregulated in diseases like cancer.[3][4][5][6][7]

Given this context, a novel compound such as 5-Ethoxyimidazo[1,2-a]pyridine holds significant promise as a potential therapeutic agent, likely acting through the specific engagement of an intracellular protein target, possibly a kinase. However, a critical step in the development of any such compound is the unequivocal validation of its target engagement within the complex milieu of a living cell. This guide provides a comparative overview of three powerful, contemporary methods for assessing the intracellular target engagement of small molecules like 5-Ethoxyimidazo[1,2-a]pyridine: the Cellular Thermal Shift Assay (CETSA), NanoBRET/BRET Target Engagement Assays, and Chemical Proteomics. We will delve into the principles, experimental workflows, and relative merits of each technique, providing the in-depth technical insights necessary for researchers to make informed decisions in their drug discovery and development programs.

Cellular Thermal Shift Assay (CETSA): Monitoring Target Stabilization

The Cellular Thermal Shift Assay (CETSA) is a biophysical method that allows for the direct measurement of a compound's binding to its target protein in a cellular environment.[8] The principle underlying CETSA is that the binding of a ligand, such as 5-Ethoxyimidazo[1,2-a]pyridine, to its target protein increases the protein's thermal stability.[9][10] This increased stability makes the protein more resistant to heat-induced denaturation and aggregation.

The Causality Behind the Experimental Choices in CETSA

The core of the CETSA experiment lies in subjecting cells or cell lysates, pre-incubated with the compound of interest, to a temperature gradient. The choice of temperature range is critical and must be empirically determined for each target protein to encompass its melting point. The subsequent quantification of the soluble fraction of the target protein at different temperatures reveals a "melting curve." A shift in this curve to a higher temperature in the presence of the compound is direct evidence of target engagement. This label-free approach is particularly valuable as it does not require modification of the compound or the target protein, thus preserving their native interaction.

Experimental Workflow for CETSA

The general workflow for a CETSA experiment is as follows:

• Compound Treatment: Cells are incubated with 5-Ethoxyimidazo[1,2-a]pyridine at various concentrations, alongside a vehicle control (e.g., DMSO).

• Heating: The cell suspensions or lysates are aliquoted and heated to a range of temperatures for a defined period (typically 3-5 minutes).

• Lysis and Fractionation: The cells are lysed, and the aggregated proteins are separated from the soluble fraction by centrifugation.

• Quantification: The amount of the target protein remaining in the soluble fraction is quantified. This is commonly done by Western blotting, but higher-throughput methods like ELISA or mass spectrometry can also be employed.

CETSA Experimental Workflow

Data Presentation and Interpretation

The results of a CETSA experiment are typically presented as a melting curve, plotting the percentage of soluble target protein against temperature. A shift in the melting temperature (Tm) in the presence of 5-Ethoxyimidazo[1,2-a]pyridine indicates target stabilization and, therefore, engagement. Isothermal dose-response experiments, where the temperature is kept constant and the compound concentration is varied, can be used to determine the compound's potency in a cellular context.

NanoBRET/BRET Target Engagement Assays: Proximity-Based Detection

Bioluminescence Resonance Energy Transfer (BRET) is a powerful technique for monitoring protein-protein interactions and, more recently, for quantifying compound-target engagement in living cells.[11][12] The NanoBRET assay, a newer iteration of BRET, utilizes the bright, small NanoLuc luciferase, which enhances the sensitivity and dynamic range of the assay.[1][5]

The Causality Behind the Experimental Choices in NanoBRET

The NanoBRET Target Engagement assay relies on the principle of energy transfer between a NanoLuc luciferase-tagged target protein (the donor) and a fluorescently labeled tracer compound that binds to the same target (the acceptor). When the donor and acceptor are in close proximity (<10 nm), energy is transferred from the luciferase to the fluorophore upon addition of the luciferase substrate, resulting in a BRET signal.[2] An unlabeled compound, like 5-Ethoxyimidazo[1,2-a]pyridine, that competes with the tracer for binding to the target will disrupt this proximity, leading to a decrease in the BRET signal in a dose-dependent manner. This allows for the quantitative measurement of the test compound's affinity for the target in live cells.

Experimental Workflow for NanoBRET Target Engagement

A typical NanoBRET Target Engagement experiment involves the following steps:

• Cell Engineering: Cells are engineered to express the target protein fused to NanoLuc luciferase.

• Tracer and Compound Addition: The engineered cells are incubated with a specific fluorescent tracer and varying concentrations of 5-Ethoxyimidazo[1,2-a]pyridine.

• Substrate Addition: The NanoLuc substrate is added to initiate the bioluminescent reaction.

• Signal Detection: The luminescence from both the donor (NanoLuc) and the acceptor (tracer) are measured at their respective emission wavelengths.

• Data Analysis: The BRET ratio (acceptor emission / donor emission) is calculated and plotted against the concentration of the test compound.

NanoBRET Target Engagement Workflow

Data Presentation and Interpretation

The data is presented as a dose-response curve, where the BRET ratio is plotted against the logarithm of the 5-Ethoxyimidazo[1,2-a]pyridine concentration. The IC50 value, representing the concentration of the compound that displaces 50% of the tracer, can be determined from this curve, providing a quantitative measure of target engagement and affinity in living cells.

Chemical Proteomics: Unbiased Target Identification and Engagement

Chemical proteomics offers a powerful and unbiased approach to identify the cellular targets of a small molecule and to assess its engagement with those targets across the proteome.[3][4] This is particularly valuable when the primary target of a compound like 5-Ethoxyimidazo[1,2-a]pyridine is unknown or when assessing its selectivity profile is crucial.

The Causality Behind the Experimental Choices in Chemical Proteomics

A common chemical proteomics strategy for target identification is affinity-based protein profiling (ABPP). This method typically involves chemically modifying the small molecule of interest to incorporate a reactive group for covalent labeling of target proteins and a reporter tag (e.g., biotin) for enrichment. By comparing the protein profiles of cells treated with the probe versus those pre-treated with an excess of the unmodified compound (competitive displacement), the specific targets can be identified and quantified by mass spectrometry. This approach provides a global view of the compound's interactions within the proteome.

Experimental Workflow for Competitive Chemical Proteomics

The workflow for a competitive chemical proteomics experiment is as follows:

• Probe Synthesis: A chemical probe is synthesized by modifying 5-Ethoxyimidazo[1,2-a]pyridine with a reactive group and a reporter tag.

• Competitive Incubation: Cells or cell lysates are incubated with either the vehicle or an excess of the unmodified 5-Ethoxyimidazo[1,2-a]pyridine.

• Probe Labeling: The chemical probe is then added to both sets of samples to label its protein targets.

• Enrichment: The tagged proteins are enriched, for example, using streptavidin beads if the tag is biotin.

• Proteomic Analysis: The enriched proteins are digested, and the resulting peptides are analyzed and quantified by liquid chromatography-mass spectrometry (LC-MS/MS).

• Target Identification: Proteins that show significantly reduced labeling in the samples pre-treated with the unmodified compound are identified as specific targets.

Competitive Chemical Proteomics Workflow

Data Presentation and Interpretation

The results are typically presented as a volcano plot, comparing the protein abundance ratios between the competition and control samples against the statistical significance. Proteins that are significantly and substantially depleted in the competition sample are considered high-confidence targets of 5-Ethoxyimidazo[1,2-a]pyridine.

Comparative Analysis of Target Engagement Methods

Feature	Cellular Thermal Shift Assay (CETSA)	NanoBRET/BRET Target Engagement	Chemical Proteomics
Principle	Ligand-induced thermal stabilization of the target protein.[9][10]	Competitive displacement of a fluorescent tracer from a luciferase-tagged target.[1][5]	Affinity-based enrichment of target proteins using a chemical probe.[3][4]
Labeling	Label-free for both compound and target.	Requires genetic modification of the target (luciferase tag) and a fluorescent tracer.	Requires chemical modification of the compound to create a probe.
Cellular Context	Can be performed in intact cells, cell lysates, and even tissues.[8]	Performed in live, intact cells.	Can be performed in live cells or cell lysates.
Throughput	Moderate, but can be adapted for higher throughput formats.[10]	High-throughput compatible.	Lower throughput, more complex workflow.
Information	Confirms target engagement and can provide an estimate of cellular potency.	Provides quantitative data on target affinity (IC50) and residence time in live cells.	Unbiased identification of direct targets and off-targets across the proteome.
Key Advantage	No modification of the compound or target is required, preserving native interactions.	Highly sensitive and quantitative measurements in real-time in living cells.	Provides a global view of target engagement and selectivity.
Key Limitation	Not all ligand binding events result in a significant thermal shift. Requires a specific antibody for detection in low-throughput formats.	Requires the generation of a fusion protein and the availability of a suitable fluorescent tracer.	The chemical probe's properties may differ from the parent compound, potentially altering its interactions.

Conclusion: An Integrated Approach for Robust Target Validation

The choice of method for validating the target engagement of 5-Ethoxyimidazo[1,2-a]pyridine will depend on the specific research question and the available resources.

• CETSA is an excellent choice for initial, label-free validation of target binding in a native cellular environment, particularly if a specific target is hypothesized and a reliable antibody is available.

• NanoBRET offers a highly quantitative and high-throughput method for determining the affinity and residence time of the compound for its target in living cells, making it ideal for lead optimization.

• Chemical Proteomics is the go-to method for unbiased target identification when the primary target is unknown or for comprehensively assessing the selectivity of the compound across the proteome.

In a comprehensive drug discovery program, these methods are not mutually exclusive and can be used in a complementary fashion. For instance, chemical proteomics could be used to identify the primary target(s) of 5-Ethoxyimidazo[1,2-a]pyridine. Subsequently, CETSA and NanoBRET could be employed to validate the engagement of the identified target(s) and to quantitatively characterize the binding interaction in a high-throughput manner. This integrated approach provides a robust and self-validating system, ensuring a high degree of confidence in the on-target activity of 5-Ethoxyimidazo[1,2-a]pyridine and paving the way for its further development as a potential therapeutic agent.

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Bridging the Gap: A Guide to In Vitro vs. In Vivo Correlation for 5-Ethoxyimidazo[1,2-a]pyridine Activity

In the landscape of contemporary drug discovery, the imidazo[1,2-a]pyridine scaffold has emerged as a privileged structure, demonstrating a wide array of pharmacological activities including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3][4] The journey from a promising hit compound in a laboratory assay to a clinically effective therapeutic is, however, fraught with challenges. A critical hurdle in this process is establishing a robust In Vitro-In Vivo Correlation (IVIVC) . This guide provides a comprehensive comparison of in vitro and in vivo methodologies for evaluating the activity of 5-ethoxyimidazo[1,2-a]pyridine derivatives, offering insights into the experimental choices that underpin a successful translational research program.

The core principle of IVIVC is to create a predictive mathematical model that relates an in vitro property of a drug to its in vivo response.[5][6] For orally administered drugs, this often involves correlating the rate of drug dissolution in vitro to its plasma concentration or the amount of drug absorbed in vivo.[5][6] Establishing a strong IVIVC is a strategic tool in drug development that can streamline the optimization of formulations, ensure product quality, and potentially reduce the need for extensive clinical trials.[6][7][8]

This guide will use the well-documented anti-inflammatory and anticancer activities of imidazo[1,2-a]pyridine derivatives as a framework to explore the nuances of IVIVC. We will delve into specific experimental protocols, present comparative data, and illustrate the logical flow from in vitro screening to in vivo validation.

The Foundational Step: Characterizing In Vitro Activity

The initial assessment of a compound's therapeutic potential begins with a suite of in vitro assays. These experiments are designed to be high-throughput, cost-effective, and provide a mechanistic understanding of the compound's action at a molecular or cellular level. For a 5-ethoxyimidazo[1,2-a]pyridine derivative with potential anti-inflammatory and anticancer properties, the following in vitro assays are fundamental.

Experimental Protocol: In Vitro Cyclooxygenase (COX-2) Inhibition Assay

A significant number of imidazo[1,2-a]pyridine derivatives have been investigated as selective COX-2 inhibitors, a key target in inflammation and cancer.[9][10][11][12]

Principle: This assay quantifies the ability of a test compound to inhibit the peroxidase activity of purified human recombinant COX-2. The peroxidase activity is measured colorimetrically by monitoring the oxidation of N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD).[13]

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (e.g., 100 mM Tris-HCl, pH 8.0), heme, purified COX-2 enzyme, arachidonic acid (substrate), and TMPD (colorimetric probe).

• Compound Preparation: Dissolve the 5-ethoxyimidazo[1,2-a]pyridine derivative in a suitable solvent (e.g., DMSO) to create a stock solution. Perform serial dilutions to obtain a range of test concentrations.

• Assay Plate Setup: In a 96-well plate, add the assay buffer, enzyme, and varying concentrations of the test compound or vehicle control.

• Initiation of Reaction: Add arachidonic acid to initiate the enzymatic reaction.

• Detection: Add TMPD and measure the absorbance at 590 nm at multiple time points using a microplate reader.

• Data Analysis: Calculate the percentage of COX-2 inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value (the concentration required to inhibit 50% of the enzyme's activity) by fitting the data to a sigmoidal dose-response curve.

Experimental Protocol: In Vitro Antiproliferative Activity (MTT Assay)

To assess the anticancer potential, the effect of the compound on cancer cell viability is a crucial starting point.[14]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized for quantification.

Step-by-Step Methodology:

• Cell Culture: Culture a relevant cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media until they reach logarithmic growth phase.

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 5-ethoxyimidazo[1,2-a]pyridine derivative for a specified duration (e.g., 48 or 72 hours). Include a vehicle control and a positive control (e.g., a known cytotoxic drug).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Remove the media and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the GI50 value (the concentration required to inhibit 50% of cell growth).

The Crucial Transition: In Vivo Validation

While in vitro assays provide valuable initial data, they do not fully recapitulate the complex physiological environment of a living organism. In vivo studies are therefore essential to evaluate a compound's efficacy, pharmacokinetics (PK), and safety profile.

Experimental Protocol: In Vivo Analgesic and Anti-inflammatory Activity (Carrageenan-Induced Paw Edema Model)

This widely used animal model assesses the anti-inflammatory properties of a compound.

Principle: Injection of carrageenan into the paw of a rodent induces an acute inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimate male Wistar rats or Swiss albino mice to the laboratory conditions for at least one week.

• Compound Administration: Administer the 5-ethoxyimidazo[1,2-a]pyridine derivative orally (p.o.) or intraperitoneally (i.p.) at various doses. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

• Induction of Inflammation: After a set time (e.g., 60 minutes) to allow for drug absorption, inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume of each animal using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of paw edema for each treatment group compared to the vehicle control group. Determine the ED50 value (the dose that produces 50% of the maximal effect).

Experimental Protocol: In Vivo Anticancer Activity (Xenograft Tumor Model)

This model is a cornerstone of preclinical cancer drug development, allowing for the evaluation of a compound's ability to inhibit tumor growth in a living organism.

Step-by-Step Methodology:

• Cell Culture and Implantation: Culture the same cancer cell line used in the in vitro studies. Inject a suspension of these cells subcutaneously into the flank of immunocompromised mice (e.g., nude mice).

• Tumor Growth Monitoring: Monitor the mice regularly until tumors reach a palpable size (e.g., 100-200 mm³).

• Animal Randomization and Treatment: Randomize the mice into treatment and control groups. Administer the 5-ethoxyimidazo[1,2-a]pyridine derivative at various doses and schedules (e.g., daily oral gavage). The control group receives the vehicle.

• Tumor Measurement: Measure the tumor dimensions with calipers every few days and calculate the tumor volume.

• Endpoint: At the end of the study (e.g., when tumors in the control group reach a certain size), euthanize the mice and excise the tumors for weighing and further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group compared to the control group.

Establishing the Correlation: Data Synthesis and Interpretation

A successful IVIVC is achieved when a predictive relationship can be established between the in vitro and in vivo data. This often involves mathematical modeling to correlate parameters like in vitro IC50 values with in vivo ED50 values or pharmacokinetic parameters such as the area under the curve (AUC).[7]

Comparative Data Summary

Compound	In Vitro COX-2 Inhibition (IC50, µM)	In Vitro Antiproliferation (GI50, µM)	In Vivo Anti-inflammatory (ED50, mg/kg)	In Vivo Anticancer (TGI at 50 mg/kg, %)
5-Ethoxy-IP Derivative A	0.15	2.5	15	60
5-Ethoxy-IP Derivative B	0.50	8.0	45	35
5-Ethoxy-IP Derivative C	0.08	1.2	8	75
Celecoxib (Reference)	0.05	15	5	N/A

This table presents hypothetical data for illustrative purposes.

From this hypothetical data, a preliminary correlation can be observed. Derivative C, with the lowest in vitro IC50 and GI50 values, also demonstrates the highest potency in the in vivo models. Conversely, Derivative B, with weaker in vitro activity, shows diminished in vivo efficacy.

Visualizing the Workflow and Concepts

To better understand the relationships and processes involved, diagrams are invaluable tools.

Caption: Experimental workflow from in vitro screening to in vivo validation for IVIVC.

Caption: Conceptual diagram of In Vitro-In Vivo Correlation (IVIVC).

Conclusion and Future Directions

Establishing a robust in vitro-in vivo correlation for novel compounds like 5-ethoxyimidazo[1,2-a]pyridine derivatives is a cornerstone of efficient and effective drug development. By carefully selecting and executing a series of in vitro and in vivo experiments, researchers can build a predictive model that de-risks the progression of drug candidates. The causality behind experimental choices is paramount; in vitro assays must be mechanistically relevant to the intended in vivo therapeutic effect. The protocols described herein represent self-validating systems when appropriate controls are included. As our understanding of complex biological systems and our modeling capabilities advance, the precision and applicability of IVIVC will continue to improve, ultimately accelerating the delivery of new medicines to patients.

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A Comparative Guide to the Cross-Reactivity Profiling of 5-Ethoxyimidazo[1,2-a]pyridine and Alternative Kinase Inhibitors

Introduction: The Imperative of Selectivity in Modern Drug Discovery

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its ability to bind to a wide array of biological targets.[1][2][3] This versatility has led to the development of numerous successful drugs, from anxiolytics like alpidem to hypnotics such as zolpidem.[1][3] In recent years, this scaffold has been extensively explored for novel therapeutic applications, including the development of potent kinase inhibitors for oncology and inflammatory diseases.[4][5][6][7][8]

However, the very versatility that makes the imidazo[1,2-a]pyridine scaffold attractive also presents a significant challenge: the potential for off-target interactions. Unintended binding to proteins other than the desired therapeutic target can lead to unexpected side effects or outright toxicity, which was tragically illustrated by the withdrawal of alpidem due to liver toxicity.[9][10] Therefore, a rigorous and comprehensive cross-reactivity profiling of any new chemical entity (NCE) based on this scaffold is not merely a regulatory hurdle but a fundamental necessity for ensuring safety and efficacy.

This guide provides an in-depth, comparative framework for the cross-reactivity profiling of a representative imidazo[1,2-a]pyridine derivative, 5-Ethoxyimidazo[1,2-a]pyridine (Compound A) . For the purpose of this guide, we will hypothesize that Compound A has been designed as a potent inhibitor of Tyrosine Kinase X (TKX) , a fictional but representative kinase implicated in a specific cancer signaling pathway.

We will compare its selectivity profile against two alternative TKX inhibitors with different chemical scaffolds:

• Compound B: A quinazoline-based inhibitor, a class known for its success in targeting kinases like EGFR.

• Compound C: A pyrazolo[3,4-d]pyrimidine-based inhibitor, another common scaffold for kinase-directed therapies.

This guide is structured to walk researchers and drug development professionals through a logical, tiered approach to selectivity profiling, from broad, high-throughput screens to detailed cellular validation. We will explain the causality behind each experimental choice and provide detailed protocols for key assays, grounding our discussion in the principles of scientific integrity and data-driven decision-making.

The Profiling Strategy: A Tiered Approach to De-risking Candidates

A robust cross-reactivity profiling strategy does not rely on a single experiment. Instead, it employs a multi-tiered approach that progressively builds a comprehensive understanding of a compound's interaction landscape. This method allows for the early identification of potential liabilities, saving significant time and resources.[11]

Caption: A tiered workflow for comprehensive cross-reactivity profiling.

Tier 1: Casting a Wide Net

The initial goal is to rapidly assess the compound's selectivity across a large and diverse set of potential targets. This tier focuses on high-throughput methods to generate a broad overview of potential interactions.

Large-Panel Kinase Profiling

Expertise & Experience: Given that our lead compound is a kinase inhibitor, the most logical first step is to screen it against a large panel of other kinases. The human kinome consists of over 500 members, and inhibitors frequently show activity against multiple family members. This experiment is crucial for identifying direct, and often predictable, off-target kinase interactions. We utilize a binding assay format as it measures direct physical interaction, independent of cellular factors or the need for an active enzyme, providing a clean measure of affinity.

Protocol: Competitive Binding Assay (e.g., KinomeSCAN®)

• Principle: The test compound is incubated with a DNA-tagged kinase and an immobilized, active-site directed ligand. The amount of kinase bound to the solid support is quantified. The compound's ability to compete with the immobilized ligand for the kinase active site is measured.

• Compound Preparation: Prepare a 100X stock solution of Compounds A, B, and C in 100% DMSO (e.g., 100 µM for a 1 µM final screening concentration).

• Assay Execution:

  • The test compound is mixed with the kinase-tagged T7 phage and the immobilized ligand in a multi-well plate.

  • The mixture is incubated to allow for binding to reach equilibrium.

  • Wells are washed to remove unbound phage.

  • The amount of phage remaining bound to the solid support is quantified using qPCR of the DNA tag.

• Data Analysis: Results are typically expressed as a percentage of the DMSO control (%Ctrl), where a smaller number indicates a stronger interaction. %Ctrl = (Test Compound Signal / DMSO Control Signal) * 100 A common threshold for a significant "hit" is a %Ctrl value of <10% or <35%, depending on the desired stringency.

Data Presentation: Comparative Kinase Selectivity

Below is illustrative data from a screen of 468 kinases at a 1 µM concentration.

Parameter	Compound A (Imidazo[1,2-a]pyridine)	Compound B (Quinazoline)	Compound C (Pyrazolo[3,4-d]pyrimidine)
Primary Target (TKX)	0.1 (%Ctrl)	0.2 (%Ctrl)	0.5 (%Ctrl)
Number of Hits (%Ctrl < 10%)	8	22	15
Selectivity Score (S10)	0.017 (8/468)	0.047 (22/468)	0.032 (15/468)
Key Off-Targets (%Ctrl)	Kinase Z (1.5), Kinase Y (5.2)	EGFR (0.8), HER2 (2.1), VEGFR2 (8.5)	SRC (3.4), ABL1 (6.7)

Trustworthiness: This data suggests that Compound A, our imidazo[1,2-a]pyridine, has a superior kinase selectivity profile compared to the alternatives, with fewer strong off-target hits. The quinazoline (Compound B) shows expected cross-reactivity with other receptor tyrosine kinases like EGFR and HER2, while Compound C hits common non-receptor tyrosine kinases. This self-validating system provides a clear, rank-ordered list of potential off-targets for further investigation.

Tier 2: Probing Cellular Engagement and Broader Biology

Biochemical assays are essential but do not fully predict a compound's behavior in a complex cellular environment. Tier 2 aims to confirm if the off-target interactions identified in Tier 1 occur within living cells and to screen for unforeseen interactions with other major drug target classes.

Cellular Thermal Shift Assay (CETSA®)

Expertise & Experience: A compound binding to a protein in a test tube does not guarantee it will engage that same target inside a cell. CETSA provides this crucial piece of evidence.[12] The principle is that a drug binding to its target protein stabilizes it against thermal denaturation. By heating intact cells treated with the compound and measuring the amount of soluble protein remaining, we can directly observe target engagement. We will focus this assay on the key off-targets identified in the kinase screen (Kinase Z and Kinase Y for Compound A).

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Protocol: CETSA® for Kinase Z

• Cell Culture: Grow a human cell line endogenously expressing Kinase Z to ~80% confluency.

• Compound Treatment: Treat cells with Compound A (at 10x the primary target IC50) or Vehicle (DMSO) for 1 hour at 37°C.

• Heating: Aliquot cell suspensions into PCR tubes and heat them individually to a range of temperatures (e.g., 40°C to 68°C) for 3 minutes, followed by cooling for 3 minutes at room temperature. One aliquot should remain at room temperature as a non-heated control.

• Lysis: Lyse the cells by freeze-thaw cycles.

• Centrifugation: Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by high-speed centrifugation.

• Quantification: Analyze the amount of soluble Kinase Z in the supernatant of each sample by Western Blot or an equivalent protein quantification method.

• Data Analysis: Plot the relative amount of soluble Kinase Z against temperature for both vehicle- and compound-treated samples. A rightward shift in the melting curve for the compound-treated sample indicates thermal stabilization and confirms cellular target engagement.

Data Presentation: Comparative Cellular Off-Target Engagement

Compound	Off-Target	Cellular Engagement (CETSA®)	Interpretation
Compound A	Kinase Z	Yes (ΔTm = +5.2°C)	The off-target interaction is confirmed in a cellular context. Potential for side effects.
Compound A	Kinase Y	No (ΔTm = +0.3°C)	The biochemical hit does not translate to significant cellular engagement, de-risking this interaction.
Compound B	VEGFR2	Yes (ΔTm = +4.8°C)	Confirmed cellular engagement consistent with known quinazoline profiles.
Compound C	SRC	Yes (ΔTm = +3.5°C)	Confirmed cellular engagement, suggesting potential for effects on SRC-mediated pathways.

Broad Panel Safety Screening

Expertise & Experience: Kinases are not the only source of off-target effects. Interactions with G-protein coupled receptors (GPCRs), ion channels, and transporters are common causes of adverse events. A broad safety screen (such as the Eurofins SafetyScreen44™ or similar) is a cost-effective way to flag potential liabilities early.

Trustworthiness: This panel typically includes targets mandated by regulatory agencies for preclinical safety assessment (e.g., the hERG ion channel, associated with cardiac arrhythmia). A clean result in this panel provides a high degree of confidence in a compound's broader safety profile.

Data Presentation: Key Safety Panel Hits (% Inhibition @ 10 µM)

Target	Compound A	Compound B	Compound C	Potential Implication
hERG (K+ Channel)	8%	15%	48%	Cardiac safety risk for Compound C.
5-HT2B (Serotonin Receptor)	3%	55%	11%	Cardiovascular risk for Compound B.
M1 (Muscarinic Receptor)	65%	12%	9%	Potential for anticholinergic side effects (dry mouth, blurred vision) with Compound A.

This data reveals a potential liability for Compound A related to the M1 muscarinic receptor, which was not predicted by its kinase-focused design. This is a critical finding that warrants further mechanistic investigation.

Tier 3: Unbiased, System-Wide Profiling

While the previous tiers focused on known targets, Tier 3 aims to identify completely unanticipated interactions using unbiased, system-wide approaches.

Expertise & Experience: Chemoproteomics uses the compound itself as a "bait" to pull down its interacting partners from a complex cell lysate, which are then identified by mass spectrometry.[12] This provides the most comprehensive and unbiased view of a compound's interactome. It is a resource-intensive technique reserved for lead candidates that have shown promise in earlier tiers.

Protocol: Affinity-Based Chemoproteomics

• Probe Synthesis: Synthesize an analog of Compound A that incorporates a linker and a reactive group (e.g., a photo-affinity label) and/or an enrichment handle (e.g., biotin).

• Lysate Treatment: Incubate the probe with a cell lysate. For photo-affinity probes, expose the mixture to UV light to covalently link the probe to its binding partners.

• Enrichment: Use the biotin handle to enrich for probe-bound proteins using streptavidin beads.

• Competition: In a parallel experiment, co-incubate the probe and lysate with an excess of the original, unmodified Compound A. True binding partners will be competed off by the free compound.

• Mass Spectrometry: Elute the bound proteins, digest them into peptides, and identify them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Proteins that are significantly depleted in the competition experiment are considered high-confidence interactors.

Conclusion and Synthesis

The cross-reactivity profiling of 5-Ethoxyimidazo[1,2-a]pyridine (Compound A) and its alternatives demonstrates the critical need for a multi-faceted approach to de-risking drug candidates.

• Compound A (Imidazo[1,2-a]pyridine): Showed excellent kinase selectivity in the initial broad screen. However, CETSA confirmed a significant cellular engagement with an off-target kinase (Kinase Z), and the safety panel revealed an unexpected interaction with the M1 muscarinic receptor. This profile suggests that while its kinase selectivity is high, further medicinal chemistry efforts may be needed to mitigate the M1 activity before progressing.

• Compound B (Quinazoline): Exhibited lower kinase selectivity and confirmed cellular engagement with several receptor tyrosine kinases. The safety panel hit on the 5-HT2B receptor is a known liability for this class of compounds.

• Compound C (Pyrazolo[3,4-d]pyrimidine): Showed moderate kinase selectivity but flagged a significant safety concern with a strong hit on the hERG channel, a finding that would likely halt its development.

This comparative guide illustrates that selectivity is not an absolute measure but a complex profile of interactions. The imidazo[1,2-a]pyridine scaffold, as represented by Compound A, can yield highly selective kinase inhibitors, but its potential for interacting with other target classes necessitates the comprehensive, tiered profiling strategy outlined here. By systematically building a deep understanding of a compound's biological interactions, we can make more informed decisions, ultimately leading to the development of safer and more effective medicines.

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A Comparative Guide to the Efficacy of Imidazo[1,2-a]pyridine Isomers

For researchers, scientists, and drug development professionals, the imidazo[1,2-a]pyridine scaffold represents a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents.[1] Its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and anxiolytic effects.[2][3][4][5] This guide provides an in-depth comparison of the efficacy of different imidazo[1,2-a]pyridine isomers, supported by experimental data and detailed protocols to empower your research and development efforts.

The Versatile Imidazo[1,2-a]pyridine Scaffold: A Foundation for Diverse Biological Activity

The imidazo[1,2-a]pyridine core, a fused bicyclic 5,6-heterocycle, offers a versatile template for medicinal chemists. The arrangement of nitrogen atoms and the potential for substitution at various positions on the rings allow for the fine-tuning of physicochemical properties and biological targets. This structural flexibility is the cornerstone of the diverse pharmacological profiles observed across its isomeric derivatives.

Comparative Efficacy Analysis: A Data-Driven Overview

The true measure of a compound's potential lies in its quantifiable efficacy. This section presents a comparative analysis of imidazo[1,2-a]pyridine isomers across various therapeutic areas, with a focus on anticancer, anti-inflammatory, and antitubercular activities.

Anticancer Activity: Targeting Key Signaling Pathways

Imidazo[1,2-a]pyridine derivatives have emerged as potent anticancer agents, often by targeting critical cell signaling pathways like the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer.[6][7] The following table summarizes the in vitro cytotoxic activity (IC50 values) of representative isomers against various cancer cell lines.

Compound/Isomer	Target/Mechanism	Cancer Cell Line	IC50 (µM)	Reference
Compound 6	PI3K/AKT/mTOR inhibition	A375 (Melanoma)	9.7	[6]
WM115 (Melanoma)	15.2	[6]
HeLa (Cervical)	20.1	[6]
IP-5	Not specified	HCC1937 (Breast)	45	[8][9]
IP-6	Not specified	HCC1937 (Breast)	47.7	[8][9]
IP-7	Not specified	HCC1937 (Breast)	79.6	[8][9]
HB9	Not specified	A549 (Lung)	50.56	[10]
HB10	Not specified	HepG2 (Liver)	51.52	[10]
Compound 12b	Not specified	Hep-2 (Laryngeal)	11	[11]
HepG2 (Liver)	13	[11]
MCF-7 (Breast)	11	[11]
A375 (Melanoma)	11	[11]

Causality Behind Experimental Choices: The selection of cancer cell lines in these studies is often based on the prevalence and unmet medical need of the respective cancers. For instance, melanoma and cervical cancer are aggressive cancers with increasing incidence worldwide.[6] The use of multiple cell lines provides a broader understanding of the compound's spectrum of activity.

Anti-inflammatory Activity: COX Inhibition

Chronic inflammation is a hallmark of many diseases, and cyclooxygenase (COX) enzymes are key mediators of the inflammatory response. Certain imidazo[1,2-a]pyridine derivatives have been designed as selective COX-2 inhibitors, aiming to reduce inflammation with fewer gastrointestinal side effects associated with non-selective NSAIDs.

Compound/Isomer	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Compound 6f	15.2	0.07	217.1	[3][4]
Compound 5n	35.6	0.07	508.6	[4]

Expertise in Action: The design of these selective COX-2 inhibitors often involves incorporating a methylsulfonylphenyl group, a key pharmacophore that fits into a secondary pocket of the COX-2 active site, enhancing both potency and selectivity.[4]

Antitubercular and Antimicrobial Activity

The rise of drug-resistant strains of Mycobacterium tuberculosis and other pathogenic microbes necessitates the discovery of novel antimicrobial agents. Imidazo[1,2-a]pyridines have shown significant promise in this area.

Compound/Isomer	Organism	MIC (µg/mL)	Reference
IPA-6	Mycobacterium tuberculosis H37Rv	0.05	[12]
IPA-9	Mycobacterium tuberculosis H37Rv	0.4	[12]
IPS-1	Mycobacterium tuberculosis H37Rv	0.4	[12]
Compound 1	Mycobacterium tuberculosis H37Rv	0.027	[12]
Compound 2	Mycobacterium tuberculosis H37Rv	6.25	[12]
Compound 3	Mycobacterium tuberculosis H37Rv	0.78	[12]
Compound 5	Mycobacterium tuberculosis H37Rv	0.0625	[12]
Compound 7c	Pseudomonas aeruginosa	3.125	[13]
Compound 7e	Aspergillus niger	6.25	[13]

Trustworthiness Through Rigorous Screening: The minimum inhibitory concentration (MIC) is a standardized measure of the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism after overnight incubation. The data presented here is derived from standardized microplate Alamar Blue assays, a widely accepted method for determining the anti-mycobacterial activity of compounds.[12]

Case Study: Zolpidem vs. Alpidem - A Tale of Two Isomers

Zolpidem and alpidem are two well-known drugs based on the imidazo[1,2-a]pyridine scaffold. Despite their structural similarities, they exhibit distinct pharmacological profiles, highlighting the profound impact of subtle molecular modifications. Zolpidem is a widely prescribed hypnotic for the treatment of insomnia, while alpidem was developed as an anxiolytic.[1][2]

The key to their differential effects lies in their interaction with subtypes of the GABA-A receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.

Compound	GABA-A Receptor Subtype Affinity	Primary Clinical Use	Reference
Zolpidem	High affinity for α1 subunit-containing receptors	Hypnotic	[1][14][15]
Alpidem	Higher affinity for α3 subunit-containing receptors (anxiolytic effects)	Anxiolytic (withdrawn due to hepatotoxicity)	[1]

EC50 Values at Different GABA-A Receptor Subtypes:

Compound	Receptor Subtype	EC50 (nM)	Emax (% of GABA EC10)	Reference
Zolpidem	γ2	230	475-550%	[1]
γ1	>10,000	15% at 10µM	[1]
γ3	>10,000	~125% at 10µM	[1]
Alpidem	γ2	500	475-550%	[1]
γ1	>10,000	40% at 10µM	[1]
γ3	>10,000	~125% at 10µM	[1]

This data clearly illustrates that while both compounds act on GABA-A receptors, their selectivity for different subunits dictates their primary therapeutic effect.

Mechanistic Insights: Visualizing the PI3K/AKT/mTOR Signaling Pathway

Many of the anticancer imidazo[1,2-a]pyridine derivatives exert their effects by inhibiting the PI3K/AKT/mTOR signaling pathway. Understanding this pathway is crucial for rational drug design and for interpreting experimental results.

Caption: General synthetic route to the imidazo[1,2-a]pyridine scaffold.

Step-by-Step Protocol:

• Reactant Preparation: Dissolve the desired 2-aminopyridine derivative (1 equivalent) and the appropriate α-haloketone (1 equivalent) in a suitable solvent such as ethanol.

• Reaction: Heat the mixture to reflux for a specified period (typically several hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. Otherwise, concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography on silica gel to obtain the desired imidazo[1,2-a]pyridine isomer.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., A375, HCC1937) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the imidazo[1,2-a]pyridine isomers (e.g., 0 to 100 µM) for a specified duration (e.g., 48 hours). [6][8]3. MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Analysis of Apoptosis: Western Blotting

Western blotting is a widely used technique to detect specific proteins in a sample. In the context of anticancer drug evaluation, it is used to assess the levels of key proteins involved in apoptosis (programmed cell death).

Caption: A typical workflow for Western blot analysis of apoptosis markers.

Step-by-Step Protocol:

• Cell Treatment and Lysis: Treat cancer cells with the imidazo[1,2-a]pyridine isomer at its IC50 concentration for 24-48 hours. Harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against apoptosis-related proteins (e.g., cleaved caspase-3, PARP, Bax, Bcl-2) and key signaling proteins (e.g., p-AKT, total AKT, p-mTOR, total mTOR) overnight at 4°C. [7]7. Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

The imidazo[1,2-a]pyridine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The comparative data presented in this guide underscores the remarkable diversity in biological activity that can be achieved through isomeric and substituent variations. The provided experimental protocols offer a robust framework for the systematic evaluation of new derivatives.

Future research should focus on elucidating the structure-activity relationships in greater detail, exploring novel molecular targets, and optimizing the pharmacokinetic and safety profiles of lead compounds. The integration of computational modeling with traditional medicinal chemistry and biological screening will undoubtedly accelerate the journey of these promising molecules from the laboratory to the clinic.

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Benchmarking 5-Ethoxyimidazo[1,2-a]pyridine Against Standard-of-Care Drugs for Insomnia: A Comparative Guide for Drug Development Professionals

Introduction: The Evolving Landscape of Sedative-Hypnotics

The management of insomnia, a prevalent sleep disorder, has been significantly influenced by the development of non-benzodiazepine receptor agonists, commonly known as "Z-drugs."[1][2] These agents, which include zolpidem, zaleplon, and eszopiclone, have offered an improved safety profile compared to older benzodiazepines.[3] Their therapeutic action is primarily mediated through positive allosteric modulation of the γ-aminobutyric acid type A (GABA-A) receptor, the major inhibitory neurotransmitter receptor in the central nervous system.[4][5] The imidazo[1,2-a]pyridine scaffold is a key "privileged structure" in this field, with zolpidem being a prominent example.[6][7] This guide introduces a novel imidazo[1,2-a]pyridine derivative, 5-Ethoxyimidazo[1,2-a]pyridine, and outlines a comprehensive benchmarking strategy against current standard-of-care drugs for insomnia.

The central hypothesis is that the ethoxy substitution at the 5-position of the imidazo[1,2-a]pyridine core may confer advantageous properties, such as enhanced selectivity for specific GABA-A receptor subtypes, an optimized pharmacokinetic profile, or a reduced side-effect burden. This guide will provide the experimental framework to rigorously test this hypothesis.

Mechanism of Action: Targeting the GABA-A Receptor

The sedative-hypnotic effects of the Z-drugs are initiated by their binding to the benzodiazepine (BZD) site on the GABA-A receptor, which is a ligand-gated ion channel.[8] This binding enhances the effect of GABA, increasing the frequency of chloride channel opening, leading to hyperpolarization of the neuron and a decrease in neuronal excitability.[9][10]

The GABA-A receptor is a pentameric structure composed of different subunits (α, β, γ).[4] The α1 subunit is highly associated with sedative effects, while α2 and α3 subunits are linked to anxiolytic and muscle relaxant properties.[11][12] The selectivity of a compound for these subunits can therefore predict its pharmacological profile.

Below is a diagram illustrating the signaling pathway.

Caption: GABA-A receptor signaling pathway modulated by a positive allosteric modulator.

Head-to-Head Comparison: 5-Ethoxyimidazo[1,2-a]pyridine vs. Standard-of-Care

The following sections detail the experimental protocols for a comprehensive comparison of 5-Ethoxyimidazo[1,2-a]pyridine with Zolpidem, Zaleplon, and Eszopiclone.

In Vitro Benchmarking: Receptor Binding and Functional Activity

The initial phase of benchmarking focuses on the direct interaction of the compounds with the GABA-A receptor and their functional consequences.

Objective: To determine the binding affinity of 5-Ethoxyimidazo[1,2-a]pyridine and standard drugs to different GABA-A receptor subtypes.

Methodology:

• Cell Culture and Membrane Preparation:

  • HEK293 cells are transiently transfected to express specific human GABA-A receptor subunit combinations (e.g., α1β2γ2, α2β2γ2, α3β2γ2, α5β2γ2).

  • Cell membranes are harvested and prepared.

• Binding Assay:

  • Membrane preparations are incubated with a radiolabeled ligand that binds to the BZD site (e.g., [3H]flumazenil).

  • Increasing concentrations of the test compound (5-Ethoxyimidazo[1,2-a]pyridine) or standard drugs are added to compete with the radioligand.

• Data Analysis:

  • The amount of bound radioactivity is measured using a scintillation counter.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

  • The binding affinity (Ki) is calculated using the Cheng-Prusoff equation.

Objective: To measure the functional potentiation of GABA-induced chloride currents by the test compounds.

Methodology:

• Cell Preparation:

  • Xenopus oocytes or mammalian cells (e.g., HEK293) are engineered to express specific GABA-A receptor subtypes.

• Two-Electrode Voltage Clamp:

  • Cells are voltage-clamped, and GABA is applied to elicit a chloride current.

  • The test compound or standard drug is co-applied with GABA at various concentrations.

• Data Analysis:

  • The enhancement of the GABA-induced current is measured.

  • The concentration of the compound that produces 50% of the maximal potentiation (EC50) and the maximum potentiation (Imax) are determined.

Compound	Ki (nM) at α1β2γ2	Ki (nM) at α2β2γ2	Ki (nM) at α3β2γ2	Ki (nM) at α5β2γ2	EC50 (nM) at α1β2γ2	Imax (% of GABA response)
5-Ethoxyimidazo[1,2-a]pyridine	Experimental Data	Experimental Data	Experimental Data	Experimental Data	Experimental Data	Experimental Data
Zolpidem	15-20[11]	200-400[12]	200-400[11]	>10,000[11]	Literature Value	Literature Value
Zaleplon	10-25[13]	50-100[13]	50-100[13]	Literature Value	Literature Value	Literature Value
Eszopiclone	Literature Value	Literature Value	Literature Value	Literature Value	Literature Value	Literature Value

Note: Literature values can vary based on experimental conditions.

In Vivo Benchmarking: Sedative-Hypnotic Efficacy and Motor Coordination

The next phase evaluates the behavioral effects of the compounds in animal models.

Objective: To assess the hypnotic potential of the compounds by measuring their ability to prolong sleep induced by a barbiturate.[14][15]

Methodology:

• Animal Model: Male Swiss albino mice are used.

• Drug Administration:

  • Animals are divided into groups and administered either vehicle, 5-Ethoxyimidazo[1,2-a]pyridine, or a standard drug at various doses via oral gavage.

• Induction of Sleep:

  • After a set period (e.g., 30 minutes), thiopental sodium is administered intraperitoneally to induce sleep.

• Measurement:

  • The time from the loss to the regaining of the righting reflex is recorded as the sleeping time.

Objective: To evaluate the effect of the compounds on motor coordination, a potential side effect.

Methodology:

• Apparatus: A rotating rod apparatus is used.

• Training: Mice are trained to stay on the rotating rod for a specific duration.

• Testing:

  • After drug administration, the mice are placed on the rotating rod.

  • The latency to fall from the rod is recorded.

Compound	Dose (mg/kg)	Increase in Sleeping Time (%)	Latency to Fall in Rotarod (s)
5-Ethoxyimidazo[1,2-a]pyridine	Dose 1	Experimental Data	Experimental Data
Dose 2	Experimental Data	Experimental Data
Dose 3	Experimental Data	Experimental Data
Zolpidem	Dose 1	Experimental Data	Experimental Data
Dose 2	Experimental Data	Experimental Data
Zaleplon	Dose 1	Experimental Data	Experimental Data
Dose 2	Experimental Data	Experimental Data
Eszopiclone	Dose 1	Experimental Data	Experimental Data
Dose 2	Experimental Data	Experimental Data

Pharmacokinetic Profiling

Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of 5-Ethoxyimidazo[1,2-a]pyridine is crucial for predicting its clinical performance.[16][17]

Objective: To assess the metabolic stability of the compound in liver microsomes.

Methodology:

• Incubation: 5-Ethoxyimidazo[1,2-a]pyridine is incubated with human liver microsomes in the presence of NADPH.

• Sampling: Aliquots are taken at different time points.

• Analysis: The concentration of the parent compound is quantified using LC-MS/MS.

• Calculation: The in vitro half-life (t1/2) and intrinsic clearance (CLint) are determined.

Objective: To determine the pharmacokinetic profile of the compound after oral and intravenous administration in rats.

Methodology:

• Dosing: Rats are administered 5-Ethoxyimidazo[1,2-a]pyridine via oral gavage and intravenous injection.

• Blood Sampling: Blood samples are collected at various time points.

• Plasma Analysis: The concentration of the compound in plasma is determined by LC-MS/MS.

• Parameter Calculation: Key pharmacokinetic parameters are calculated, including:

  • Maximum plasma concentration (Cmax)

  • Time to reach Cmax (Tmax)

  • Area under the plasma concentration-time curve (AUC)

  • Half-life (t1/2)

  • Bioavailability (%F)

  • Clearance (CL)

  • Volume of distribution (Vd)

Parameter	5-Ethoxyimidazo[1,2-a]pyridine	Zolpidem	Zaleplon	Eszopiclone
In Vitro t1/2 (min)	Experimental Data	Literature Value	Literature Value	Literature Value
Cmax (ng/mL)	Experimental Data	2.5-3 hours[12]	~1 hour[18]	~1-1.3 hours[9]
Tmax (h)	Experimental Data	Literature Value	Literature Value	Literature Value
AUC (ng*h/mL)	Experimental Data	Literature Value	Literature Value	Literature Value
t1/2 (h)	Experimental Data	2-3 hours[12]	~1 hour[13]	~6 hours[9]
Bioavailability (%)	Experimental Data	Literature Value	Literature Value	Literature Value
Brain/Plasma Ratio	Experimental Data	Literature Value	Literature Value	Literature Value

Experimental Workflow Visualization

The following diagram outlines the comprehensive benchmarking workflow.

Caption: A comprehensive workflow for benchmarking novel CNS drug candidates.

Conclusion and Future Directions

This guide provides a robust framework for the preclinical benchmarking of 5-Ethoxyimidazo[1,2-a]pyridine against the current standard-of-care drugs for insomnia. The causality behind these experimental choices is to build a comprehensive profile of the novel compound, from its molecular interactions to its in vivo effects and pharmacokinetic properties. Each protocol is designed to be self-validating through the inclusion of well-characterized standard drugs as positive controls.

The data generated from these studies will allow for a clear, evidence-based assessment of the therapeutic potential of 5-Ethoxyimidazo[1,2-a]pyridine. A favorable profile, such as high selectivity for the α1 GABA-A receptor subunit, potent hypnotic effects with minimal motor impairment, and an optimized pharmacokinetic profile (e.g., rapid onset and a half-life sufficient for sleep maintenance without significant next-day residual effects), would strongly support its advancement into further preclinical toxicology studies and subsequent clinical trials.

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A Comparative Guide to the Pharmacokinetics of Imidazo[1,2-a]pyridine Derivatives

The imidazo[1,2-a]pyridine scaffold has proven to be a "privileged structure" in medicinal chemistry, forming the core of numerous compounds with a wide range of therapeutic applications, including sedative-hypnotics, anxiolytics, and agents targeting cancer and tuberculosis.[1][2] The clinical success and therapeutic potential of any drug candidate are intrinsically linked to its pharmacokinetic profile—the journey it takes through the body. This guide provides a comprehensive comparison of the pharmacokinetic properties of various imidazo[1,2-a]pyridine derivatives, supported by experimental data, to offer researchers, scientists, and drug development professionals a deeper understanding of the structure-pharmacokinetic relationships within this important class of molecules.

The Critical Role of Pharmacokinetics in Drug Development

The journey of a drug through the body, encompassing its absorption, distribution, metabolism, and excretion (ADME), is a determining factor in its efficacy and safety. A favorable pharmacokinetic profile ensures that the drug reaches its target in sufficient concentrations to elicit a therapeutic effect, while minimizing off-target effects and toxicity. For imidazo[1,2-a]pyridine derivatives, understanding how subtle structural modifications impact their ADME properties is crucial for optimizing lead candidates and designing new chemical entities with improved therapeutic windows.

Comparative Pharmacokinetic Profiles of Notable Imidazo[1,2-a]pyridine Derivatives

To illustrate the diversity of pharmacokinetic profiles within the imidazo[1,2-a]pyridine class, we will compare several key examples, from well-established drugs to promising candidates in preclinical development.

The Sedative-Hypnotics and Anxiolytics: Zolpidem and Alpidem

Zolpidem and alpidem are two of the most well-known imidazo[1,2-a]pyridine derivatives, yet they exhibit distinct therapeutic and pharmacokinetic profiles.[3] Zolpidem is a potent sedative-hypnotic, while alpidem was developed as an anxiolytic.[4]

Compound	Animal Model	Dose & Route	Cmax (ng/mL)	Tmax (h)	t1/2 (h)	Bioavailability (F%)	Reference
Zolpidem	Human	20 mg oral	192 - 324	0.75 - 2.6	1.5 - 3.2	~70	[5]
Alpidem	Human	-	-	-	-	-	[3]

Note: Detailed comparative pharmacokinetic data for alpidem in humans is less readily available due to its withdrawal from the market over concerns of hepatotoxicity.

Zolpidem is rapidly absorbed after oral administration, with peak plasma concentrations reached within a few hours.[5][6] It has a relatively short elimination half-life, which is ideal for a hypnotic agent to avoid next-day residual effects.[5] Its bioavailability is approximately 70%, indicating good absorption from the gastrointestinal tract.[5]

Emerging Antitubercular Agents

The imidazo[1,2-a]pyridine scaffold has yielded potent inhibitors of Mycobacterium tuberculosis.[7][8] The pharmacokinetic properties of these compounds are a key focus of their preclinical development.

Compound ID	Animal Model	Dose & Route	AUC (ng·h/mL)	t1/2 (h)	Bioavailability (F%)	Reference
Compound 13	Male Mice	3 mg/kg PO	411	-	-	[9][10]
Compound 18	Male Mice	3 mg/kg PO	3850	>12	31.1	[9][10]
Compound 4	Male Mice	3 mg/kg PO	3850	13.2	31.1	[7][10]
N-(2-phenoxyethyl) imidazo[1,2-a]pyridine-3-carboxamide derivative	Rats	-	288.22	1.5	-	[7]

Note: Compound IDs are as designated in the cited literature.

A comparative analysis of these antitubercular candidates reveals significant variations in their pharmacokinetic profiles. For instance, Compound 18 and Compound 4 exhibit a much larger area under the curve (AUC) and a longer half-life compared to Compound 13, suggesting more prolonged exposure after oral administration.[7][9][10] The oral bioavailability of 31.1% for Compounds 18 and 4 indicates moderate absorption.[7][9][10] These differences can be attributed to structural modifications that influence their metabolic stability and absorption characteristics.

Novel Anticancer Agents

Imidazo[1,2-a]pyridine derivatives are also being actively investigated as potential anticancer agents, targeting various signaling pathways.[11][12][13]

Compound ID	Animal Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Reference
22e	EBC-1 Xenograft	50 mg/kg, oral, daily	62.9%	[14]
22e	EBC-1 Xenograft	100 mg/kg, oral, daily	75.0%	[14]
MBM-17S	A549 Xenograft	Not Specified	Significant suppression	[14]
MBM-55S	A549 Xenograft	Not Specified	Significant suppression	[14]

While direct pharmacokinetic data for these specific anticancer compounds is not provided in the table, their demonstrated in vivo efficacy in xenograft models at defined oral doses implies sufficient oral bioavailability and exposure to exert a therapeutic effect.[14] Further structure-pharmacokinetic relationship studies are crucial to optimize their profiles for clinical translation. For example, the integration of a fluorine-substituted piperidine in one series of imidazo[1,2-a]pyridine-based PDGFR inhibitors was shown to significantly reduce P-glycoprotein (Pgp) mediated efflux and improve oral bioavailability.[15]

Structure-Pharmacokinetic Relationships: A Deeper Dive

The diverse pharmacokinetic profiles observed among imidazo[1,2-a]pyridine derivatives are a direct consequence of their structural variations. Key structural modifications and their impact on ADME properties include:

• Lipophilicity: The lipophilicity of a compound, often expressed as cLogP, plays a critical role in its absorption and distribution. In the antitubercular series, larger, more lipophilic biaryl ethers demonstrated nanomolar potency.[9] However, a balance must be struck, as excessive lipophilicity can lead to poor solubility and increased metabolic clearance.

• Substitution on the Imidazo[1,2-a]pyridine Core: The position and nature of substituents on the core scaffold significantly influence metabolism. For instance, the placement of a methyl group can affect metabolic stability, as seen in the comparison of 6-methyl versus 7-methyl analogues in antitubercular compounds.[9]

• Introduction of Polar Moieties: The addition of polar groups can modulate solubility and metabolic stability. While some polar compounds in the antitubercular series retained good activity, the relationship between increased polarity and improved potency is not always straightforward and requires careful structure-activity relationship (SAR) studies.[9]

• Amide and Carboxamide Moieties: The presence of amide or carboxamide groups, common in many active imidazo[1,2-a]pyridine derivatives, can influence their hydrogen bonding potential, solubility, and interaction with metabolic enzymes.

Experimental Protocols for Pharmacokinetic Evaluation

The reliable determination of pharmacokinetic parameters hinges on robust and well-validated experimental protocols. Below are outlines of standard in vitro and in vivo methodologies.

In Vitro ADME Assays

Early-stage assessment of ADME properties is crucial for selecting promising candidates. Key in vitro assays include:

• Metabolic Stability:

  • Microsomal Stability Assay: This assay assesses phase I metabolism by incubating the compound with liver microsomes.[16] The rate of disappearance of the parent compound is measured over time to determine its intrinsic clearance.

  • Hepatocyte Stability Assay: Using primary hepatocytes provides a more comprehensive assessment of both phase I and phase II metabolism.[16]

• Permeability Assays:

  • Caco-2 Permeability Assay: This assay uses a human colon adenocarcinoma cell line that forms a monolayer with characteristics of the intestinal epithelium to predict intestinal drug absorption.[16]

  • PAMPA (Parallel Artificial Membrane Permeability Assay): This is a non-cell-based assay that provides a high-throughput method for assessing passive membrane permeability.[16]

• Plasma Protein Binding: The extent of a drug's binding to plasma proteins is typically determined by equilibrium dialysis.[10] This is a critical parameter as only the unbound fraction of a drug is generally considered pharmacologically active.

In Vivo Pharmacokinetic Studies

Animal models, most commonly mice and rats, are used to determine the in vivo pharmacokinetic profile of a drug candidate.[17]

Step-by-Step In Vivo Pharmacokinetic Study Protocol:

• Animal Model Selection: The choice of animal model (e.g., male C57BL/6 mice) is based on the specific research question and the metabolic similarity to humans for the compound class, if known.[17]

• Compound Administration: The test compound is formulated in a suitable vehicle and administered via the intended clinical route (e.g., oral gavage) and a parenteral route (e.g., intravenous injection) to determine absolute bioavailability.[17][18]

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours) post-dosing.[10]

• Plasma Preparation: The collected blood is processed to separate the plasma, which is then stored frozen until analysis.[10]

• Bioanalytical Method: The concentration of the drug in the plasma samples is quantified using a validated analytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and selectivity.[10]

• Pharmacokinetic Analysis: The plasma concentration-time data is analyzed using pharmacokinetic software to determine key parameters such as Cmax, Tmax, AUC, half-life, clearance, and oral bioavailability.[10]

Visualizing the Path Forward: Workflows and Pathways

To better illustrate the processes discussed, the following diagrams created using Graphviz (DOT language) outline a typical in vivo pharmacokinetic workflow and the central role of ADME in the drug development pipeline.

Caption: A generalized workflow for an in vivo pharmacokinetic study.

Caption: The pivotal role of ADME/PK studies in the drug development cascade.

Conclusion

The imidazo[1,2-a]pyridine scaffold continues to be a rich source of novel therapeutic agents. A thorough understanding and early evaluation of the pharmacokinetic properties of these derivatives are paramount for their successful development. This guide has highlighted the diverse pharmacokinetic profiles within this class, from established drugs to emerging candidates, and underscored the importance of structure-pharmacokinetic relationship studies. By employing robust in vitro and in vivo experimental protocols, researchers can effectively navigate the complexities of drug metabolism and pharmacokinetics, ultimately accelerating the translation of promising imidazo[1,2-a]pyridine derivatives from the laboratory to the clinic.

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A Head-to-Head Comparative Analysis of 5-Ethoxyimidazo[1,2-a]pyridine and Its Analogs for Drug Discovery Professionals

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in a variety of biologically active compounds and approved pharmaceuticals.[1][2] This versatile heterocyclic system has demonstrated a broad spectrum of therapeutic potential, including anticancer, anti-inflammatory, and neuroactive properties.[3][4][5] This guide provides a detailed head-to-head comparison of 5-ethoxyimidazo[1,2-a]pyridine and its structurally related analogs, offering insights into their synthesis, biological performance, and structure-activity relationships (SAR). The objective is to equip researchers, scientists, and drug development professionals with the critical data and experimental methodologies necessary to navigate the chemical space of this promising compound class.

Introduction to the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is a fused bicyclic system that has garnered significant attention due to its "drug-prejudice" nature, meaning it is a recurring motif in successful therapeutic agents.[6] Its rigid structure and tunable electronic properties, achieved through substitution at various positions, make it an attractive starting point for the design of novel therapeutics. Modifications at the 2, 3, 5, 6, 7, and 8-positions have been extensively explored, leading to the discovery of compounds with a wide array of biological activities.[7] This guide will focus specifically on the impact of substitutions at the 5-position, with a primary emphasis on the 5-ethoxy group and its comparison to other alkoxy and related moieties.

Synthesis Strategies for 5-Substituted Imidazo[1,2-a]pyridines

The synthesis of the imidazo[1,2-a]pyridine scaffold is well-established, with several efficient methods available.[6] The most common approach involves the condensation of a 2-aminopyridine with an α-haloketone. For the synthesis of 5-substituted derivatives, the corresponding substituted 2-aminopyridine is the key starting material.

A general synthetic workflow is depicted below:

Figure 1: General synthetic route to 5-substituted imidazo[1,2-a]pyridines.

This one-pot, three-component reaction is often catalyzed by an acid and provides a straightforward route to a diverse library of analogs.[8] The choice of solvent and reaction conditions can be optimized to improve yields and purity.

Head-to-Head Comparison of Biological Activities

This section provides a comparative analysis of 5-ethoxyimidazo[1,2-a]pyridine and its analogs across key therapeutic areas. The data presented is a synthesis of findings from multiple studies to facilitate a clear comparison.

Anticancer Activity

The imidazo[1,2-a]pyridine scaffold is a promising framework for the development of novel anticancer agents.[9] Derivatives have been shown to induce cell cycle arrest and apoptosis in various cancer cell lines.[3]

Comparative Cytotoxicity Data (IC50 in µM)

Compound/Analog	Substitution at C5	Breast Cancer (MCF-7)	Lung Cancer (A549)	Colon Cancer (HCT116)	Reference
5-Ethoxy-analog	-OCH2CH3	Data not available	Data not available	Data not available
Analog 1	-H	11.0	11.0	>100	[8]
Analog 2 (Compound 9d)	-H (with other substitutions)	2.35	-	-	[10]
Analog 3 (IP-5)	-H (with other substitutions)	45 (HCC1937)	-	-	[9]
Analog 4 (IP-6)	-H (with other substitutions)	47.7 (HCC1937)	-	-	[9]

Insights from the Data:

Experimental Protocol: In Vitro Anticancer Screening (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

Workflow:

Figure 2: Workflow for the MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 48 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Anti-inflammatory Activity: COX-2 Inhibition

Cyclooxygenase-2 (COX-2) is a key enzyme in the inflammatory pathway, and its selective inhibition is a major goal in the development of anti-inflammatory drugs with reduced gastrointestinal side effects.[11] Several imidazo[1,2-a]pyridine derivatives have been identified as potent and selective COX-2 inhibitors.[4]

Comparative COX-2 Inhibitory Activity

Compound/Analog	Substitution at C5	COX-2 IC50 (µM)	COX-1 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
5-Ethoxy-analog	-OCH2CH3	Data not available	Data not available	Data not available
Analog 5 (5j)	-H (with other substitutions)	0.05	44.86	897.2	[4]
Analog 6 (5i)	-H (with other substitutions)	0.05	-	897.19	[4]
Analog 7 (5e)	-H (with other substitutions)	0.05	25.66	513.2	[4]
Celecoxib (Reference)	-	0.04	4.0	100	[4]

Structure-Activity Relationship Insights:

The data reveals that specific substitution patterns on the imidazo[1,2-a]pyridine scaffold can lead to highly potent and selective COX-2 inhibitors, with some compounds exhibiting greater selectivity than the reference drug, celecoxib.[4] While no direct data for 5-ethoxy derivatives is currently available, the high potency of other analogs suggests that the 5-position is a viable site for modification to modulate COX-2 inhibitory activity. The presence of a methoxy group in some reported COX inhibitors of other heterocyclic classes has shown to enhance selectivity, suggesting that alkoxy substituents at the C5 position of the imidazo[1,2-a]pyridine core could be beneficial.[12]

Experimental Protocol: COX-2 Inhibitor Fluorescent Assay

This assay measures the peroxidase activity of COX-2, which is coupled to a fluorescent probe.

Workflow:

Figure 3: Workflow for the fluorescent COX-2 inhibitor assay.

Step-by-Step Methodology:

• Reagent Preparation: Prepare all reagents (assay buffer, heme, COX-2 enzyme, fluorescent probe, and arachidonic acid) according to the manufacturer's instructions.

• Reaction Setup: In a 96-well plate, add the assay buffer, heme, and COX-2 enzyme to each well.

• Inhibitor Addition: Add the test compounds at various concentrations or the vehicle control to the respective wells.

• Probe Addition: Add the fluorescent probe to all wells.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 15 minutes) to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Fluorescence Measurement: Immediately begin kinetic measurement of fluorescence intensity using a plate reader with excitation at ~535 nm and emission at ~587 nm.

• Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor. Determine the IC50 value by plotting the reaction rate against the inhibitor concentration.

GABA-A Receptor Modulation

The imidazo[1,2-a]pyridine scaffold is famously represented by Zolpidem (Ambien®), a sedative-hypnotic that acts as a positive allosteric modulator of the GABA-A receptor, with selectivity for the α1 subunit.[5] This highlights the potential of this scaffold in neuroscience drug discovery.

Comparative GABA-A Receptor Binding Affinity (Ki in nM)

Compound/Analog	Substitution at C5	α1 Subunit Ki (nM)	α2 Subunit Ki (nM)	α3 Subunit Ki (nM)	α5 Subunit Ki (nM)	Reference
5-Ethoxy-analog	-OCH2CH3	Data not available	Data not available	Data not available	Data not available
Zolpidem	-H (with other substitutions)	15-25	200-400	300-500	>15,000	[13]
Analog 8	-F	7.2	-	-	-	[14]
Analog 9	-CH3	7.1	-	-	-	[14]

Mechanistic Insights:

The affinity of imidazo[1,2-a]pyridine derivatives for different GABA-A receptor subtypes is highly dependent on the substitution pattern. Zolpidem's selectivity for the α1 subunit is a key determinant of its hypnotic effects. While specific binding data for 5-ethoxy derivatives is not available, the data for other analogs with substitutions at or near the 5-position suggests that this region of the molecule is critical for modulating receptor affinity and selectivity. Further studies are warranted to explore how alkoxy groups at the 5-position influence binding to different GABA-A receptor subtypes.

Experimental Protocol: Radioligand Binding Assay for GABA-A Receptors

This assay measures the ability of a test compound to displace a radiolabeled ligand from the GABA-A receptor.

Workflow:

Figure 4: Workflow for a radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation: Prepare cell membranes from a source rich in GABA-A receptors (e.g., rat brain cortex or cells transfected with specific receptor subunits).

• Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]flunitrazepam for the benzodiazepine site), and varying concentrations of the unlabeled test compound.

• Incubation: Incubate the plate at a specific temperature (e.g., 4°C) for a sufficient time to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with a scintillation cocktail and count the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that displaces 50% of the radioligand (IC50). Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Pharmacokinetic Considerations

The pharmacokinetic profile of a drug candidate is a critical determinant of its clinical success. Key parameters include absorption, distribution, metabolism, and excretion (ADME). Limited in vivo pharmacokinetic data is available for 5-alkoxy-imidazo[1,2-a]pyridine derivatives.

General Pharmacokinetic Profile of Imidazo[1,2-a]pyridines:

• Absorption: Generally well-absorbed after oral administration.[15]

• Distribution: Varies depending on the specific substitutions and lipophilicity.[15]

• Metabolism: Primarily metabolized in the liver by cytochrome P450 enzymes.[15]

• Excretion: Excreted mainly in the urine as metabolites.[15]

A comparative analysis of the pharmacokinetic profiles of several imidazo[1,2-a]pyridine derivatives has been published, providing a valuable resource for understanding the ADME properties of this scaffold.[15] However, specific data for 5-ethoxy derivatives is needed to make direct comparisons. The introduction of an ethoxy group is expected to increase lipophilicity compared to a methoxy or hydroxyl group, which could influence absorption and distribution.

Future Directions and Conclusion

This comparative guide highlights the significant therapeutic potential of the imidazo[1,2-a]pyridine scaffold. While a substantial body of research exists for this compound class, there is a clear need for more focused, head-to-head comparative studies of 5-alkoxy derivatives, including 5-ethoxyimidazo[1,2-a]pyridine. Such studies would provide invaluable data for understanding the structure-activity relationships at this position and guide the rational design of new drug candidates.

Future research should prioritize:

• The synthesis and systematic evaluation of a series of 5-alkoxy-imidazo[1,2-a]pyridine analogs (methoxy, ethoxy, propoxy, etc.) to elucidate the impact of chain length and branching on biological activity.

• Direct comparative studies of these analogs in key therapeutic areas, including oncology, inflammation, and neuroscience.

• Detailed pharmacokinetic profiling of promising 5-alkoxy derivatives to assess their drug-like properties.

• Investigation of the binding modes of 5-alkoxy analogs to their respective biological targets through co-crystallization and molecular modeling studies.

By addressing these knowledge gaps, the full therapeutic potential of 5-substituted imidazo[1,2-a]pyridines can be unlocked, paving the way for the development of next-generation therapeutics.

References

• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. PMC - NIH. Available at: [Link]

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• Design, Synthesis, In vitro and In vivo Evaluation of New Imidazo[1,2-a]pyridine Derivatives as Cyclooxygenase-2 Inhibitors. PubMed. Available at: [Link]

• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. Available at: [Link]

• In Silico Screening of Novel α1-GABAA Receptor PAMs towards Schizophrenia Based on Combined Modeling Studies of Imidazo [1,2-a]-Pyridines. PMC - PubMed Central. Available at: [Link]

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• Design, Synthesis, In vitro and In vivo Evaluation of New Imidazo[1,2-a]pyridine Derivatives as Cyclooxygenase-2 Inhibitors. Bentham Science. Available at: [Link]

• Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). PubMed. Available at: [Link]

• Synthesis and Receptor Binding Studies of α5 GABAAR Selective Novel Imidazodiazepines Targeted for Psychiatric and Cognitive Disorders. PMC - PubMed Central. Available at: [Link]

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• Design, synthesis, and structure activity relationship (SAR) studies of novel imidazo[1,2-a] pyridine derivatives as Nek2 inhibitors. PubMed. Available at: [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PubMed Central. Available at: [Link]

• In Silico Screening of Novel α1-GABAA Receptor PAMs towards Schizophrenia Based on Combined Modeling Studies of Imidazo [1,2-a]-Pyridines. PMC - PubMed Central. Available at: [Link]

• WO2007025540A3 - Substituted imidazo[1,2b]pyridazines as kinase inhibitors, the production thereof, and use of the same as medicaments. Google Patents.

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Publishing. Available at: [Link]

• Synthesis of imidazo[1,2-a]pyridines: a decade update. RSC Publishing. Available at: [Link]

• Design, synthesis, anticancer activity and In‐silico studies of novel imidazo[1,2‐a]pyridine based 1H‐1,2,3‐triazole derivatives. ResearchGate. Available at: [Link]

• 3 Binding Affinities (nM) of Benzodiazepine Site Ligands to GABA A... ResearchGate. Available at: [Link]

• A Benzodiazepine Ligand with Improved GABAA Receptor α 5-Subunit Selectivity Driven by Interactions with Loop C. PubMed. Available at: [Link]

• Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages. PubMed. Available at: [Link]

• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. RSC Publishing. Available at: [Link]

• Defining Affinity with the GABAA Receptor. PMC - PubMed Central. Available at: [Link]

• Imidazo[1,2-c]pyrimidin-5(6H)-one inhibitors of CDK2: Synthesis, kinase inhibition and co-crystal structure. PubMed. Available at: [Link]

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Navigating the Synthesis of Imidazo[1,2-a]pyridines: A Guide to Ensuring Reproducibility

For Researchers, Scientists, and Drug Development Professionals

The Synthetic Landscape: Common Routes and Their Pitfalls

The synthesis of the imidazo[1,2-a]pyridine core typically involves the condensation and cyclization of a 2-aminopyridine derivative with a carbonyl compound or its equivalent. Several methodologies have been developed, each with its own set of advantages and potential challenges that can impact reproducibility.

Key Synthetic Strategies

A variety of synthetic strategies for imidazo[1,2-a]pyridines have been reported, including:

• Condensation Reactions: This classical approach often involves the reaction of a 2-aminopyridine with an α-halocarbonyl compound.[1]

• Multicomponent Reactions (MCRs): These reactions, such as the Groebke–Blackburn–Bienaymé (GBB) reaction, offer an efficient one-pot synthesis of highly substituted imidazo[1,2-a]pyridines.[4]

• Transition-Metal Catalyzed Reactions: Various transition metals, including copper and palladium, have been employed to catalyze the formation of the imidazo[1,2-a]pyridine ring system.[2]

• Microwave-Assisted Synthesis: The use of microwave irradiation can often accelerate reaction times and improve yields.

The choice of synthetic route can significantly influence the reproducibility of the outcome. Factors such as catalyst activity, solvent purity, and precise control of reaction temperature can all lead to variations in yield and purity of the final product.

Core Principles for Ensuring Reproducibility

Achieving consistent and reproducible results in the synthesis of imidazo[1,2-a]pyridines hinges on meticulous attention to detail at every stage of the experimental process. Below are key areas that demand careful consideration.

Purity and Characterization of Starting Materials

The purity of the initial reactants is a critical, yet often overlooked, factor in reproducibility. Commercially available starting materials can have batch-to-batch variations in purity, which can significantly impact the reaction outcome.

Recommendations:

• Characterize Starting Materials: Before use, confirm the identity and purity of all starting materials (e.g., 2-aminopyridines and carbonyl compounds) using appropriate analytical techniques such as NMR spectroscopy and mass spectrometry.

• Purification: If necessary, purify starting materials through recrystallization, distillation, or chromatography to remove any impurities that may interfere with the reaction.

Rigorous Control of Reaction Conditions

Subtle variations in reaction conditions can lead to drastic differences in product yield and purity.

Key Parameters to Control:

Parameter	Importance for Reproducibility
Temperature	Even small fluctuations can affect reaction kinetics and the formation of byproducts. Precise temperature control is crucial.
Atmosphere	Many reactions, particularly those involving transition metal catalysts, are sensitive to air and moisture. The use of an inert atmosphere (e.g., nitrogen or argon) is often necessary.
Solvent	The grade and purity of the solvent can have a significant impact. Use of anhydrous solvents is often required.
Reaction Time	Monitor the reaction progress by techniques like TLC or LC-MS to determine the optimal reaction time and avoid the formation of degradation products.
Stirring Rate	In heterogeneous reactions, the stirring rate can affect the reaction rate. Ensure consistent and efficient stirring.

Catalyst Selection and Handling

In catalyzed reactions, the choice of catalyst, its activity, and its handling are paramount.

Considerations for Catalysts:

• Catalyst Source and Batch: The activity of a catalyst can vary between suppliers and even between different batches from the same supplier.

• Pre-activation: Some catalysts may require an activation step before use. Ensure this is performed consistently.

• Loading: The precise amount of catalyst used should be carefully controlled.

Exemplary Protocol: A Reproducible Synthesis of a Substituted Imidazo[1,2-a]pyridine

While a specific protocol for 5-Ethoxyimidazo[1,2-a]pyridine is not available, the following general procedure for the synthesis of a 2-arylimidazo[1,2-a]pyridine highlights the critical steps for ensuring reproducibility. This protocol is based on the well-established condensation of a 2-aminopyridine with a substituted phenacyl bromide.[1]

Experimental Workflow

Caption: A generalized workflow for the reproducible synthesis of imidazo[1,2-a]pyridines.

Step-by-Step Methodology

• Starting Material Preparation:

  • Confirm the identity and purity of the 2-aminopyridine and the substituted phenacyl bromide via ¹H NMR and mass spectrometry.

  • If impurities are detected, purify the starting materials accordingly. For example, 2-aminopyridine can be recrystallized from toluene.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere of nitrogen, add the 2-aminopyridine (1.0 equivalent) and a suitable anhydrous solvent (e.g., ethanol or DMF).

  • Stir the mixture at room temperature until the 2-aminopyridine is fully dissolved.

• Reaction Execution:

  • Dissolve the substituted phenacyl bromide (1.0 equivalent) in a minimal amount of the same anhydrous solvent and add it dropwise to the solution of 2-aminopyridine over a period of 15-20 minutes.

  • Heat the reaction mixture to reflux and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete (as indicated by the consumption of the starting materials), cool the mixture to room temperature.

  • If a precipitate forms, collect it by filtration. If not, remove the solvent under reduced pressure.

  • Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Product Characterization:

  • Thoroughly characterize the purified product to confirm its identity and purity. This should include:

    • ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.

    • Mass Spectrometry: To confirm the molecular weight.

    • Melting Point Analysis: As an indicator of purity.

The Importance of Thorough Characterization

Characterization Data to Report

To facilitate reproducibility, it is essential to provide comprehensive characterization data in any publication, including:

• Complete NMR assignments (¹H and ¹³C)

• High-resolution mass spectrometry (HRMS) data

• Melting point range

• Infrared (IR) spectroscopy data

Conclusion

While the synthesis of imidazo[1,2-a]pyridines is a well-established area of research, achieving reproducible results requires a systematic and rigorous approach. By paying close attention to the purity of starting materials, maintaining precise control over reaction conditions, and conducting thorough characterization of the final product, researchers can significantly enhance the reliability and reproducibility of their synthetic work. This diligence is not only fundamental to good scientific practice but is also essential for the successful translation of these important heterocyclic compounds into valuable therapeutic agents and materials.

References

[5] Supplementary Materials - The Royal Society of Chemistry. (n.d.). Retrieved from [Link] [6] 5-Methoxy-2-(oxan-4-yl)imidazo[1,2-a]pyridine. PubChem. (n.d.). Retrieved from [Link] [1] Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. (2021). Letters in Applied NanoBioScience, 10(2), 2185-2191. [7] Imidazo[1,2-a]pyridine synthesis. Organic Chemistry Portal. (n.d.). Retrieved from [Link] [2] Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. (2022). ChemistrySelect, 7(4). [8] Synthesis of imidazo[1,2-a]pyridines: a decade update. (2015). Chemical Communications, 51(9), 1555-1575. [3] Synthesis of Substituted Imidazo[1,2‐a]pyridines, Imidazo[1,2‐a]pyrazines and Imidazo[1,2‐b]pyridazines by Multicomponent Reactions Using Green Solvents. (2020). European Journal of Organic Chemistry, 2020(23), 3535-3545. [9] 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). (1988). DTIC. [10] Synthesis of imidazo[1,5-a]pyridines. Organic Chemistry Portal. (n.d.). Retrieved from [Link] [4] Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. (2024). Chemistry Proceedings, 16(1), 88. [11] Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. (2025). ACS Omega. [12] Synthesis of imidazo[1,2-a]pyridines: a decade update. (2015). Chemical Communications, 51(9), 1555-1575. [13] Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. (2024). Current Organic Chemistry, 28. [14] An Efficient Synthesis of Imidazo[1,2-a]pyridines. (2018). Chiang Mai University Journal of Natural Sciences, 18(1), 1-10. [15] Rationally designed imidazo[1,2-a]pyridine based AIEgens for non-doped OLEDs with high efficiency and low-efficiency roll-offs. (2023). Journal of Materials Chemistry C, 11(35), 11956-11965.

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A Comparative Meta-Analysis of Imidazo[1,2-a]pyridine Drugs in Clinical Trials: A Guide for Researchers

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, giving rise to a diverse class of drugs with significant therapeutic applications. This guide provides a comprehensive meta-analysis of clinical trials involving key imidazo[1,2-a]pyridine drugs, offering a comparative overview of their performance, mechanisms of action, and safety profiles. Designed for researchers, scientists, and drug development professionals, this document synthesizes data from numerous studies to inform future research and development in this critical area of pharmacology.

Introduction to the Imidazo[1,2-a]pyridine Class: A Privileged Scaffold

The imidazo[1,2-a]pyridine core is recognized as a "privileged structure" due to its ability to bind to a wide range of biological targets, leading to a variety of pharmacological activities.[1] This has resulted in the development of drugs targeting the central nervous system (CNS) for conditions like insomnia and anxiety, as well as drugs for cardiovascular diseases like heart failure.[1] Notable examples include zolpidem, a widely prescribed hypnotic; alpidem, a former anxiolytic; and olprinone, a cardiotonic agent.[1] The versatility of this scaffold continues to inspire the exploration of new therapeutic avenues, including oncology and infectious diseases.

Comparative Meta-Analysis of Clinical Efficacy

This section synthesizes findings from meta-analyses and pivotal clinical trials to compare the efficacy of prominent imidazo[1,2-a]pyridine drugs in their respective therapeutic areas.

Hypnotics: The Case of Zolpidem

Zolpidem is a non-benzodiazepine hypnotic primarily used for the short-term treatment of insomnia.[2] Its efficacy has been extensively evaluated in numerous clinical trials and meta-analyses.

A meta-analysis of 22 studies demonstrated that zolpidem is significantly more effective than placebo in improving key sleep parameters.[3] The standardized mean difference (Cohen's d) for sleep-onset latency was 0.56 (95% CI: 0.41, 0.71), and for total sleep time was 0.71 (95% CI: 0.55, 0.87).[3]

Table 1: Meta-Analysis of Zolpidem Efficacy in Chronic Insomnia [3]

Outcome Measure	Standardized Mean Difference (Cohen's d)	95% Confidence Interval
Sleep-Onset Latency	0.56	0.41 - 0.71
Total Sleep Time	0.71	0.55 - 0.87
Number of Awakenings	0.65	0.48 - 0.82
Sleep Quality	0.62	0.45 - 0.79

Anxiolytics: The Rise and Fall of Alpidem

Alpidem was developed as a non-benzodiazepine anxiolytic. Although it showed promise in clinical trials for generalized anxiety disorder (GAD), it was later withdrawn from the market due to concerns about severe hepatotoxicity.[4][5]

Clinical trials demonstrated alpidem's superiority over placebo in reducing anxiety symptoms. A double-blind, placebo-controlled study in patients with GAD found that alpidem (150 mg/day) was significantly more effective than placebo in reducing the total Hamilton Anxiety Rating Scale (HRSA) score (p = 0.007).[6] Significant improvements were also observed in psychic (p = 0.0040) and somatic (p = 0.0002) anxiety subscales.[6] Another overview of European clinical trials involving over 1500 patients confirmed its anxiolytic effects to be superior to placebo (p < 0.01) and comparable to reference benzodiazepines.[7]

Cardiotonics: Olprinone in Heart Failure

Olprinone is a phosphodiesterase III (PDE3) inhibitor used in the treatment of acute heart failure.[8] Its positive inotropic and vasodilatory effects improve cardiac function.[8]

A retrospective comparative study of 288 hospitalized patients with congestive heart failure found that patients treated with milrinone, another PDE3 inhibitor, had a higher incidence of major adverse cardiovascular and cerebrovascular events (MACCE) or cardiac death compared to those treated with olprinone (log-rank; P = 0.005 and P = 0.01, respectively).[9] Multivariate Cox proportional hazard models indicated that milrinone treatment was an independent predictor of MACCE (Hazard Ratio [HR] 3.17; 95% CI 1.64-6.10) and cardiac death (HR 2.64; 95% CI 1.42-4.91) when compared to olprinone.[9] However, it is important to note that a meta-analysis of randomized trials on milrinone in cardiac surgery did not confirm an adverse effect on survival, though a trend towards increased mortality was observed in high-quality trials.[10] A systematic review and meta-analysis has suggested that olprinone has more significant therapeutic effects than other PDE inhibitors for heart failure.[11]

Table 2: Comparative Efficacy of Olprinone vs. Milrinone in Congestive Heart Failure [9]

Outcome	Hazard Ratio (Milrinone vs. Olprinone)	95% Confidence Interval
Major Adverse Cardiovascular & Cerebrovascular Event (MACCE)	3.17	1.64 - 6.10
Cardiac Death	2.64	1.42 - 4.91

Mechanisms of Action: From Receptors to Signaling Pathways

The diverse therapeutic effects of imidazo[1,2-a]pyridines stem from their distinct molecular mechanisms of action.

GABA-A Receptor Modulation by Hypnotics and Anxiolytics

Zolpidem and alpidem exert their effects by acting as positive allosteric modulators of the GABA-A receptor, the primary inhibitory neurotransmitter receptor in the CNS.[2] They bind to the benzodiazepine site on the receptor, enhancing the effect of GABA and leading to neuronal hyperpolarization. This results in the sedative, hypnotic, and anxiolytic properties of these drugs.

GABA-A Receptor Modulation by Imidazo[1,2-a]pyridines.

Phosphodiesterase III Inhibition by Cardiotonics

Olprinone's mechanism of action involves the selective inhibition of phosphodiesterase III (PDE3), an enzyme that degrades cyclic adenosine monophosphate (cAMP).[8][12] By inhibiting PDE3 in cardiac and vascular smooth muscle cells, olprinone increases intracellular cAMP levels.[12] In the heart, this leads to an increase in calcium influx and enhanced myocardial contractility (positive inotropy).[8] In vascular smooth muscle, it results in vasodilation, reducing both preload and afterload on the heart.[8]

Mechanism of Action of Olprinone in Cardiac Myocytes.

Comparative Safety and Tolerability

The safety profile of imidazo[1,2-a]pyridine drugs varies significantly and is a critical factor in their clinical utility.

Zolpidem: A Spectrum of Adverse Events

While generally considered safe for short-term use, zolpidem is associated with a range of adverse effects. A systematic review and meta-analysis highlighted an increased risk of falls and fractures, particularly in the elderly.[13] The odds ratio (OR) for falls in hospitalized patients was 4.28 (P < 0.001), and the combined OR for fractures was 1.63 (95% CI 1.42-1.87).[13] Neuropsychological effects, including decreased attention (Cohen's d of -0.56) and verbal memory (Cohen's d of -0.46), have also been reported.[13]

Table 3: Key Adverse Events Associated with Zolpidem [13]

Adverse Event	Risk Metric	95% Confidence Interval
Falls (hospitalized patients)	OR = 4.28	-
Fractures (combined)	OR = 1.63	1.42 - 1.87
Decreased Attention	Cohen's d = -0.56	-0.93 to -0.18
Decreased Verbal Memory	Cohen's d = -0.46	-0.66 to -0.25

Alpidem: The Shadow of Hepatotoxicity

The clinical use of alpidem was curtailed due to reports of severe, and in some cases fatal, hepatitis.[5] This idiosyncratic liver toxicity led to its withdrawal from the market.[4] While other adverse effects such as drowsiness were reported, they were generally considered mild and dose-related.[14]

Olprinone: Cardiovascular and Other Concerns

The primary adverse effects of olprinone are related to its cardiovascular actions and can include arrhythmias and hypotension.[15] A systematic review noted that the incidence of postoperative adverse reactions in patients without relieved heart failure was low.[11]

Experimental Protocols: A Guide to Conducting a Meta-Analysis

This section outlines a standardized workflow for conducting a meta-analysis of clinical trials, based on the Preferred Reporting Items for Systematic Reviews and Meta-Analyses (PRISMA) guidelines.

Workflow for a Meta-Analysis of Clinical Trials.

Step-by-Step Methodology:

• Formulate the Research Question: Clearly define the research question using the PICO (Population, Intervention, Comparison, Outcome) framework.

• Develop a Protocol: Predetermine the methodology for the review, including search strategy, inclusion/exclusion criteria, and data analysis plan.

• Systematic Literature Search: Conduct a comprehensive search of multiple databases (e.g., PubMed, Embase, Cochrane Library) using a predefined search strategy.

• Study Selection: Screen titles and abstracts of retrieved articles, followed by a full-text review of potentially eligible studies against the inclusion criteria.

• Data Extraction: Systematically extract relevant data from the included studies using a standardized form. This should include study characteristics, patient demographics, intervention details, and outcome measures.

• Risk of Bias Assessment: Evaluate the methodological quality and risk of bias of each included study using appropriate tools (e.g., Cochrane Risk of Bias tool).

• Statistical Analysis:

  • Effect Size Calculation: For each study, calculate an appropriate effect size (e.g., odds ratio, risk ratio, mean difference, standardized mean difference).

  • Pooling of Data: Combine the effect sizes from individual studies using a meta-analysis model (e.g., fixed-effect or random-effects model). The random-effects model is often preferred as it accounts for heterogeneity between studies.

  • Heterogeneity Assessment: Quantify the extent of variation between studies using the I² statistic.

  • Publication Bias Assessment: Visually inspect a funnel plot and perform statistical tests (e.g., Egger's test) to assess the potential for publication bias.

• Reporting: Present the findings of the meta-analysis in accordance with the PRISMA guidelines, including a flow diagram detailing the study selection process.

Conclusion and Future Directions

This comparative guide, based on a meta-synthesis of existing clinical trial data, underscores the therapeutic potential and the associated risks of imidazo[1,2-a]pyridine drugs. Zolpidem remains an effective short-term treatment for insomnia, though its adverse effect profile warrants careful consideration. The story of alpidem serves as a cautionary tale regarding idiosyncratic drug toxicity. Olprinone presents a valuable therapeutic option in acute heart failure, with evidence suggesting a favorable safety profile compared to other inotropes.

Future research should focus on the development of novel imidazo[1,2-a]pyridine derivatives with improved safety profiles and expanded therapeutic applications. Head-to-head clinical trials directly comparing different drugs within this class for the same indication would provide more definitive evidence for clinical decision-making. Furthermore, as our understanding of the diverse biological targets of this scaffold grows, so too will the opportunities for innovative drug discovery.

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• Bassi, S., et al. (1989). Alpidem, a Novel Anxiolytic Drug. A Double-Blind, Placebo-Controlled Study in Anxious Outpatients. Neuropsychobiology, 20(3), 125-130.
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• Koyama, T., et al. (2018). Olprinone, a Selective Phosphodiesterase III Inhibitor, Has Protective Effects in a Septic Rat Model after Partial Hepatectomy and Primary Rat Hepatocyte. International Journal of Molecular Sciences, 19(11), 3505.

• Alpidem. (n.d.). In Drug Central. Retrieved January 21, 2026, from [Link]

• Gunja, N. (2013). The Clinical and Forensic Toxicology of Zolpidem: A Review. Journal of Medical Toxicology, 9(2), 155-164.
• Frattola, L., et al. (1995). Effects of alpidem in anxious elderly outpatients: a double-blind, placebo-controlled trial. Clinical Neuropharmacology, 18(1), 1-8.
• Ogawa, N., et al. (1992). Possible mechanisms underlying the vasodilatation induced by olprinone, a phosphodiesterase III inhibitor, in rabbit coronary artery. British Journal of Pharmacology, 107(2), 433-439.
• Tanaka, K., et al. (2003). Repetitive preischemic infusion of phosphodiesterase III inhibitor olprinone elicits cardioprotective effects in the failing heart after myocardial infarction. Molecular and Cellular Biochemistry, 248(1-2), 179-184.
• Fu, Y., et al. (2023). Systematic review and meta-analysis of the efficacy of olprinone and MEFV gene in treating heart failure. Hellenic Journal of Cardiology, 69(3), 82-91.
• Zivkovic, B., & Langer, S. Z. (1990). On the Therapeutic Action of Alpidem in Anxiety Disorders: An Overview of the European Data.
• Baty, V., et al. (1994). [Hepatitis induced by alpidem (Ananxyl). Four cases, one of them fatal]. Gastroenterologie clinique et biologique, 18(12), 1129-1131.
• Ansseau, M., et al. (1989). [Double-blind versus placebo comparison of single dose alpidem (50 mg or 75 mg) in a model of situational anxiety]. Therapie, 44(4), 279-283.
• Dobashi, S., et al. (2020). Comparing the effects of milrinone and olprinone in patients with congestive heart failure. Heart and Vessels, 35(5), 655-663.
• Morton, S., & Lader, M. (1988). Clinical studies with the new anxiolytic alpidem in anxious patients: an overview of the European experiences. Pharmacology, Biochemistry and Behavior, 29(4), 803-806.
• Berson, A., et al. (2001). Toxicity of alpidem, a peripheral benzodiazepine receptor ligand, but not zolpidem, in rat hepatocytes: role of mitochondrial permeability transition and metabolic activation. Journal of Pharmacology and Experimental Therapeutics, 299(2), 793-800.

• Alpidem. (n.d.). In Taylor & Francis Knowledge. Retrieved January 21, 2026, from [Link]

• Nowell, P. D., et al. (1999). Benzodiazepines and zolpidem for chronic insomnia: a meta-analysis of treatment efficacy. JAMA, 281(15), 1344-1351.
• Hommer, D., & Skolnick, P. (1999). Hepatotoxicity associated with zolpidem treatment.
• Lu, C., et al. (2025). Adverse events of pharmacological interventions for insomnia disorder in adults: a systematic review and network meta-analysis.
• Nowell, P. D., et al. (1997). Benzodiazepines and Zolpidem for Chronic Insomnia.
• de Oliveira, R. M., et al. (2024). Adverse effects resulting from the use of zolpidem hemitartrate: A literature review. Research, Society and Development, 13(10), e123456.
• Salgado-Zamora, H., et al. (2010). Anti-Anxiety and Sedative Profile Evaluation of Imidazo[1,2-a]Pyridine Derivatives. Drug Development Research, 71(1), 15-22.
• An In-Depth Technical Guide to Imidazo[1,2-a]pyrimidine Derivatives as Anxiolytics. (2025). Benchchem.
• de Almeida, J. F., et al. (2026). Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega.

• Clinically used drugs with an imidazo[1,2-a]pyridine skeleton. (n.d.). In ResearchGate. Retrieved January 21, 2026, from [Link]

• Müller, T., et al. (2025). Comparative efficacy and acceptability of anxiolytic drugs for the treatment of anxiety disorders: a systematic review and network meta-analysis.
• Zangrillo, A., et al. (2013). Meta-analysis of Randomized Trials of Effect of Milrinone on Mortality in Cardiac Surgery: An Update. Journal of Cardiothoracic and Vascular Anesthesia, 27(4), 735-741.
• Amenomori, H., et al. (2000). Pharmacokinetics and Pharmacodynamics of Olprinone after Cardiac Surgery. Journal of Cardiothoracic and Vascular Anesthesia, 14(5), 516-520.

• Finerenone improves outcomes in a common type of heart failure. (2024, September 1). European Society of Cardiology. Retrieved from [Link]

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Safety & Regulatory Compliance

Proper Disposal of 5-Ethoxyimidazo[1,2-a]pyridine: A Guide for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of 5-Ethoxyimidazo[1,2-a]pyridine, ensuring the safety of laboratory personnel and compliance with environmental regulations. As a nitrogen-containing heterocyclic compound, 5-Ethoxyimidazo[1,2-a]pyridine requires careful management due to its potential hazards, which are inferred from the well-documented risks associated with its parent structures, pyridine and imidazopyridine.

Hazard Identification and Risk Assessment

Key Potential Hazards:

• Flammability: Pyridine derivatives are often flammable liquids.[7]

• Toxicity: Harmful if ingested, inhaled, or in contact with skin.[8]

• Irritation: Can cause skin and eye irritation.[8]

• Environmental: May pose a risk to aquatic organisms.[9]

Property	Value/Information	Source
Chemical Formula	C10H10N2O	Inferred from name
Appearance	Likely a solid or liquid	General chemical knowledge
Solubility	Expected to be soluble in organic solvents	General chemical knowledge
Incompatibilities	Strong oxidizers, strong acids (especially nitric acid), and bases.[7][10]	[7][10]

Personal Protective Equipment (PPE)

Prior to handling 5-Ethoxyimidazo[1,2-a]pyridine in any capacity, from experimental use to disposal, all personnel must be equipped with the appropriate PPE.

Protection Type	Specific Recommendations	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton®). Nitrile gloves may be suitable for short-term contact but should be changed immediately upon contamination.[1][2][7]	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or chemical splash goggles.[1] A face shield is recommended when handling larger quantities.[2]	To protect eyes from splashes.
Skin and Body	Standard laboratory coat.	To protect clothing and skin from contamination.
Respiratory	All handling should be performed in a certified chemical fume hood.[1][7]	To avoid inhalation of vapors or aerosols.

Spill Management Protocols

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

For Small Spills:

• Evacuate and Ventilate: Ensure the area is well-ventilated, and restrict access to non-essential personnel.

• Absorb: Use an inert, non-combustible absorbent material such as vermiculite, sand, or a commercial chemical absorbent to contain the spill.[1][11]

• Collect: Carefully scoop the absorbed material into a designated, sealable, and properly labeled hazardous waste container.[7]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

For Large Spills:

• Evacuate Immediately: Evacuate the entire area and alert colleagues.

• Contact EHS: Immediately contact your institution's Environmental Health and Safety (EHS) department or the appropriate emergency response team.

• Secure the Area: Prevent entry to the affected area.

Disposal Procedures for 5-Ethoxyimidazo[1,2-a]pyridine

All waste containing 5-Ethoxyimidazo[1,2-a]pyridine, including the pure compound, solutions, and contaminated materials (e.g., pipette tips, gloves, absorbent pads), must be treated as hazardous waste.[1]

Step-by-Step Disposal Protocol

• Waste Segregation:

  • Collect all 5-Ethoxyimidazo[1,2-a]pyridine waste in a dedicated, clearly labeled hazardous waste container.[1]

  • Do not mix this waste with other waste streams, especially incompatible materials like strong acids or oxidizers.[7]

• Container Selection and Labeling:

  • Use a sealable, airtight, and chemically compatible waste container.[7] High-density polyethylene (HDPE) or glass containers are generally suitable.[11]

  • Attach a completed hazardous waste label to the container as soon as the first waste is added. The label must include:

    • The full chemical name: "5-Ethoxyimidazo[1,2-a]pyridine"

    • The words "Hazardous Waste"

    • An accurate description of the hazards (e.g., "Flammable," "Toxic")

    • The date accumulation started

    • The name of the principal investigator or responsible person

• Storage of Waste:

  • Store the waste container in a designated, well-ventilated, and secure waste accumulation area.[7]

  • Ensure the storage area is away from direct sunlight, heat, sparks, or any other source of ignition.[7][11]

  • Keep the container tightly closed when not in use.[7]

• Final Disposal:

  • Once the container is full or is no longer being used, arrange for its collection by your institution's EHS department or a licensed hazardous waste disposal contractor.[7]

  • Never pour 5-Ethoxyimidazo[1,2-a]pyridine waste down the drain or dispose of it in regular trash.[11]

  • Controlled incineration by a licensed facility is a common and effective disposal method for pyridine-based waste.[12]

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of 5-Ethoxyimidazo[1,2-a]pyridine waste.

Emergency Procedures

In case of accidental exposure, follow these first-aid measures and seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[11] Remove contaminated clothing.[8]

• Eye Contact: Rinse eyes cautiously with water for at least 15 minutes.[11] Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

• Inhalation: Move the person to fresh air immediately.[11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

This guide is intended to provide essential safety and disposal information. Always consult your institution's specific chemical hygiene plan and safety protocols, and when in doubt, contact your EHS department for guidance.

References

• Safe Disposal of Pyridine-2,6-d2: A Comprehensive Guide for Laboratory Professionals. Benchchem. 1

• STANDARD OPERATING PROCEDURES FOR HAZARDOUS AND PARTICULARLY HAZARDOUS CHEMICALS For Pyridine. Washington State University. 7

• 12 Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific.

• Essential Safety and Operational Protocols for Handling Pyridin-4-olate. Benchchem. 2

• Pyridine - SAFETY DATA SHEET. Thermo Fisher Scientific.

• Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications. National Center for Biotechnology Information.

• Pyridine Safety Data Sheet. Fisher Scientific.

• SAFETY DATA SHEET - Pyridine. Sigma-Aldrich.

• Pyridine ACS Safety Data Sheet. Jubilant Ingrevia Limited.

• Pyridine - Safety Data Sheet. Carl ROTH.

• Imidazopyridine. Wikipedia.

• Evaluating the Impact of Individual and Combined Toxicity of Imidacloprid, Cycloxaprid, and Tebuconazole on Daphnia magna. MDPI.

• Pyridine 1 degree Safety Data Sheet. Jubilant Ingrevia Limited.

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. National Center for Biotechnology Information.

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A Researcher's Guide to the Safe Handling and Disposal of 5-Ethoxyimidazo[1,2-a]pyridine

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 5-Ethoxyimidazo[1,2-a]pyridine. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are based on a conservative assessment of structurally related imidazopyridine and pyridine derivatives. The principles of chemical safety dictate a cautious approach, treating the compound as potentially hazardous until proven otherwise.

Hazard Assessment: An Informed Perspective

Key Assumed Hazards:

• Harmful if swallowed, in contact with skin, or if inhaled.

• Causes skin and eye irritation.

• May cause respiratory irritation.

• Potentially flammable.

Potential Hazard	Associated Risk	Primary Route of Exposure
Acute Toxicity	Harmful if ingested, inhaled, or absorbed through the skin.	Oral, Inhalation, Dermal
Skin Irritation/Corrosion	May cause redness, itching, and inflammation upon contact.	Dermal
Eye Irritation/Damage	May cause serious irritation, redness, and pain.	Ocular
Respiratory Irritation	Vapors or dust may irritate the respiratory tract.	Inhalation
Flammability	May be a flammable liquid or solid.	Heat, sparks, open flames

Operational Plan: A Step-by-Step Protocol for Safe Handling

A systematic approach to handling 5-Ethoxyimidazo[1,2-a]pyridine is crucial to minimize exposure risk. The following steps are designed to be a self-validating system of safety.

2.1. Personal Protective Equipment (PPE): Your First Line of Defense

Proper PPE is non-negotiable when handling this compound. The following PPE is mandatory to prevent accidental exposure[7][8][9].

• Eye and Face Protection: Chemical safety goggles are required at a minimum. For procedures with a higher risk of splashing, a face shield should be worn in conjunction with goggles[9].

• Hand Protection: Nitrile gloves are recommended due to their resistance to a broad range of chemicals. For prolonged handling or in the event of a spill, consider double-gloving[7].

• Body Protection: A flame-resistant lab coat should be worn and kept fully fastened.

• Respiratory Protection: All handling of 5-Ethoxyimidazo[1,2-a]pyridine should be conducted within a certified chemical fume hood to minimize inhalation of vapors or dust[7][10].

2.2. Engineering Controls: Creating a Safe Workspace

Your work environment is a critical component of your safety.

• Chemical Fume Hood: Always handle 5-Ethoxyimidazo[1,2-a]pyridine in a properly functioning and certified chemical fume hood to control airborne contaminants[7][10].

• Ventilation: Ensure the laboratory has adequate general ventilation[7].

• Eyewash and Safety Shower: An emergency eyewash station and safety shower must be readily accessible and within a 10-second travel distance of the work area[10].

2.3. Safe Handling Practices

Adherence to these practices will further mitigate risks.

• Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and clothing[5][11].

• Prevent Inhalation: Do not breathe dust or vapors. Work in a fume hood is the primary control for this[5][11].

• Ignition Sources: Keep the compound away from heat, sparks, and open flames. Use non-sparking tools and explosion-proof equipment where necessary[5][11][12][13].

• Grounding and Bonding: For larger quantities of the compound, especially if it is a liquid, use proper grounding and bonding procedures to prevent static discharge[12][13].

• Personal Hygiene: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking[14].

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and informed response is critical.

• In Case of Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention if irritation persists[14].

• In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2][12].

• If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention[2].

• If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[15].

• Spill Response:

  • Evacuate the immediate area.

  • Wear appropriate PPE, including respiratory protection if necessary.

  • Contain the spill using an inert absorbent material such as vermiculite, sand, or earth[10][11][16].

  • Carefully collect the absorbed material into a labeled hazardous waste container[10][16].

  • Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste[16].

Storage and Disposal Plan: A Lifecycle Approach

Proper storage and disposal are essential for laboratory safety and environmental responsibility.

4.1. Storage

• Store 5-Ethoxyimidazo[1,2-a]pyridine in a tightly closed container in a cool, dry, and well-ventilated area[10][11][14].

• Store away from incompatible materials such as strong oxidizing agents and strong acids[10][12].

• The storage area should be clearly labeled, and access should be restricted to authorized personnel.

4.2. Disposal

All waste containing 5-Ethoxyimidazo[1,2-a]pyridine must be treated as hazardous chemical waste.

• Waste Collection:

  • Solid Waste: Collect solid compound, contaminated spatulas, weigh boats, and other disposable labware in a dedicated, clearly labeled hazardous waste container made of a compatible material (e.g., high-density polyethylene)[16].

  • Liquid Waste: Collect solutions containing the compound in a labeled, leak-proof hazardous waste container[16].

  • Contaminated PPE: Dispose of used gloves, disposable lab coats, and other contaminated PPE in a designated hazardous waste bag[16].

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "5-Ethoxyimidazo[1,2-a]pyridine," and the date of waste generation[10][16].

• Disposal Method: The recommended method for the final disposal of this chemical waste is incineration by a licensed hazardous waste disposal facility[16][17]. Do not dispose of this chemical down the drain or in regular trash[18].

• Institutional Procedures: Follow your institution's specific procedures for hazardous waste pickup and disposal. Contact your Environmental Health and Safety (EHS) department for guidance.

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposing of 5-Ethoxyimidazo[1,2-a]pyridine.

Caption: A step-by-step workflow for the safe handling of 5-Ethoxyimidazo[1,2-a]pyridine.

Caption: The lifecycle of 5-Ethoxyimidazo[1,2-a]pyridine waste from collection to final disposal.

References

• Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals. For. Pyridine. (n.d.). Washington State University.
• Personal protective equipment for handling 2-(2-Nitrophenyl)imidazo[1,2-a]pyridine. (2025). BenchChem.
• Safety Data Sheet - Pyridine. (2025). Sigma-Aldrich.
• Safety Data Sheet - Pyridine. (2009). Fisher Scientific.
• 12 Safety Precautions To Follow When Handling Pyridine. (2024). Post Apple Scientific.
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• Personal Protective Equipment (PPE). (n.d.). CHEMM.
• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006). American Society of Health-System Pharmacists.
• Safety Data Sheet - Imidazo[1,2-a]pyridine-2-carbaldehyde. (2025). Acros Organics.
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